3-(Trifluoromethyl)pyridine

• CAS: 3796-23-4

Core Science & Biosynthesis

3-(Trifluoromethyl)pyridine: A Comprehensive Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 3-(Trifluoromethyl)pyridine, a key building block in pharmaceutical and agrochemical research. This document summarizes essential quantitative data, outlines detailed experimental protocols for property determination, and presents a logical framework for understanding the interplay of these characteristics.

Core Physical Properties

The physical properties of 3-(Trifluoromethyl)pyridine are crucial for its handling, reaction optimization, and incorporation into novel molecular entities. A summary of these key properties is presented below.

Physical Property	Value	Units	Notes
Molecular Weight	147.10[1][2]	g/mol
Density	1.276[1][2]	g/mL	at 25 °C
Boiling Point	113-115[1][2]	°C	at atmospheric pressure
Melting Point	Not available	°C
Refractive Index	1.418[1][2]	at 20°C (n20/D)
Solubility	Soluble in general organic solvents.	Specific quantitative data is limited.

Logical Relationship of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates the logical flow from molecular structure to key macroscopic properties.

Caption: Interrelation of 3-(Trifluoromethyl)pyridine's physical properties.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the key physical properties of 3-(Trifluoromethyl)pyridine.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is a standard procedure for determining the boiling point of organic compounds.

Apparatus:

• Thiele tube or melting point apparatus with a heating block

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube or fusion tube

• Heating source (Bunsen burner or heating mantle)

• Liquid paraffin (B1166041) or silicone oil (for Thiele tube)

Procedure:

• A small amount of 3-(Trifluoromethyl)pyridine is placed into the small test tube or fusion tube.

• A capillary tube, sealed at one end, is placed open-end-down into the liquid.

• The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample.

• The assembly is then placed in a Thiele tube filled with heating oil or into the heating block of a melting point apparatus.

• The apparatus is heated slowly and steadily.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is stopped or reduced when a steady stream of bubbles is observed.

• The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

Determination of Density (Pycnometer Method)

The pycnometer method is a precise technique for determining the density of a liquid.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance (accurate to at least 0.001 g)

• Thermometer

• Distilled water (for calibration)

• The liquid to be measured (3-(Trifluoromethyl)pyridine)

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed and recorded (m1).

• The pycnometer is filled with distilled water of a known temperature and weighed again (m2). The density of water at this temperature is known.

• The pycnometer is emptied, thoroughly dried, and then filled with 3-(Trifluoromethyl)pyridine at the same temperature.

• The mass of the pycnometer filled with the sample liquid is recorded (m3).

• The density of the liquid is calculated using the following formula: Density of liquid = [(m3 - m1) / (m2 - m1)] * Density of water

Determination of Refractive Index (Abbe Refractometer)

The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Soft tissue paper

• Ethanol (B145695) or acetone (B3395972) (for cleaning)

Procedure:

• The prism of the Abbe refractometer is cleaned with a soft tissue moistened with ethanol or acetone and allowed to dry.

• The instrument is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• A few drops of 3-(Trifluoromethyl)pyridine are placed on the surface of the measuring prism using a clean dropper.

• The prism is closed and the light source is adjusted to illuminate the field of view.

• The dispersion adjustment is used to eliminate any color fringes, resulting in a sharp borderline between the light and dark fields.

• The refractometer is adjusted until the borderline is centered on the crosshairs in the eyepiece.

• The refractive index is read directly from the instrument's scale. The temperature should be recorded as the refractive index is temperature-dependent.

Determination of Solubility (Qualitative Method)

This protocol provides a general method for qualitatively assessing the solubility of an organic compound in various solvents.

Apparatus:

• Small test tubes

• Graduated cylinder or pipette

• Spatula

• Vortex mixer (optional)

• A range of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)

Procedure:

• Approximately 0.1 g of the solute (if solid) or a few drops (if liquid, like 3-(Trifluoromethyl)pyridine) is placed into a clean, dry test tube.

• A small volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

• The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for thorough mixing.

• The mixture is then allowed to stand and observed.

• The solubility is classified as:

  • Soluble: The substance completely dissolves, forming a clear, homogeneous solution.

  • Partially soluble: Some of the substance dissolves, but a noticeable amount remains undissolved.

  • Insoluble: The substance does not appear to dissolve at all.

• This procedure is repeated for each solvent to be tested. For acid-base properties, solubility in aqueous acid (e.g., 5% HCl) and aqueous base (e.g., 5% NaOH) can also be determined.

References

• 1. scribd.com [scribd.com]
• 2. saltise.ca [saltise.ca]

3-(Trifluoromethyl)pyridine: A Comprehensive Technical Guide

CAS Number: 3796-23-4

Chemical Structure:

This technical guide provides an in-depth overview of 3-(Trifluoromethyl)pyridine, a pivotal fluorinated building block in the development of pharmaceuticals and agrochemicals. This document is intended for researchers, chemists, and professionals in the field of drug discovery and crop protection.

Core Physicochemical and Safety Data

3-(Trifluoromethyl)pyridine is a colorless to light yellow liquid. Its key properties and safety information are summarized below.

Property	Value
Molecular Formula	C₆H₄F₃N
Molecular Weight	147.10 g/mol
CAS Number	3796-23-4
Boiling Point	113-115 °C
Density	1.276 g/mL at 25 °C
Refractive Index	n20/D 1.418
Flash Point	23 °C (73.4 °F) - closed cup

Safety Information
Signal Word	Danger
Hazard Statements	H226 (Flammable liquid and vapor), H300 (Fatal if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Storage Class	3 - Flammable liquids

The "Trifluoromethyl Effect" in Drug Discovery and Agrochemicals

The trifluoromethyl (-CF₃) group is a cornerstone of modern medicinal and agricultural chemistry, and 3-(trifluoromethyl)pyridine serves as a key intermediate for its incorporation. The unique properties of the -CF₃ group, often termed the "Trifluoromethyl Effect," can dramatically enhance the bioactivity and pharmacokinetic profile of a molecule.

Key advantages imparted by the trifluoromethyl group include:

• Enhanced Lipophilicity : The -CF₃ group is significantly more lipophilic than a hydrogen or methyl group. This property can improve a molecule's ability to cross biological membranes, leading to better absorption, distribution, and oral bioavailability. In agrochemicals, this translates to more effective penetration into plant tissues or insect cuticles.

• Increased Metabolic Stability : The carbon-fluorine bond is one of the strongest in organic chemistry. This makes the trifluoromethyl group highly resistant to metabolic degradation, particularly oxidative cleavage by cytochrome P450 enzymes. This increased stability leads to a longer biological half-life, potentially reducing the required dosage and frequency of administration.

• Modulation of Electronic Properties : As a strong electron-withdrawing group, the -CF₃ moiety can significantly alter the electron density of the pyridine (B92270) ring. This can influence the pKa of the molecule and its ability to engage in hydrogen bonding or other electrostatic interactions with biological targets like enzymes and receptors, often leading to enhanced binding affinity and potency.

Synthesis of Trifluoromethylpyridines: Key Methodologies

The synthesis of 3-(trifluoromethyl)pyridine and its derivatives can be broadly categorized into two main strategies: the halogen exchange of a trichloromethyl precursor and the direct trifluoromethylation of the pyridine ring.

Experimental Protocols

1. Synthesis via Halogen Exchange (Halex) Reaction

This is a widely used industrial method for producing trifluoromethylpyridines. It involves the reaction of a (trichloromethyl)pyridine with a fluoride (B91410) source, typically hydrogen fluoride (HF). The following is a representative protocol for a related compound, which illustrates the general principles.

Synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine (B150209) from 2,3-dichloro-5-(trichloromethyl)pyridine (B1347059):

• Materials: 2,3-dichloro-5-(trichloromethyl)pyridine (5 g, 18.84 mmol), iron(III) chloride (0.153 g, 0.942 mmol, 5 mol%), hydrogen fluoride in pyridine solution (70%, containing 2.423 g, 85 mmol HF).

• Procedure:

  • The starting materials are charged into a suitable autoclave.

  • The autoclave is sealed and heated to 175°C overnight.

  • The reaction is then cooled to 130°C and stirred for an additional 5 hours.

  • After cooling to 25°C, the autoclave is carefully vented through a caustic lye scrubber.

  • The crude reaction mixture is dissolved in dichloromethane.

  • The organic solution is washed sequentially with 1 M aqueous NaOH and water.

  • The organic phase is then dried and the solvent removed to yield the crude product, which can be further purified by distillation[1].

2. Direct C-H Trifluoromethylation

More recent methodologies focus on the direct functionalization of the pyridine C-H bonds, which is a more atom-economical approach. One strategy involves the activation of the pyridine ring as an N-methylpyridinium salt.

Regioselective Direct C-H Trifluoromethylation of Pyridine:

• Materials: Pyridinium (B92312) iodide salt, trifluoroacetic acid (TFA), silver carbonate (Ag₂CO₃), N,N-dimethylformamide (DMF).

• General Procedure:

  • The pyridinium iodide salt is treated with trifluoroacetic acid in the presence of silver carbonate in DMF.

  • This method allows for the synthesis of a variety of trifluoromethylpyridines in good yield and with excellent regioselectivity[2][3]. A key aspect of this approach is the N-methylpyridine quaternary ammonium (B1175870) activation strategy, which facilitates the nucleophilic trifluoromethylation mechanism[2][3].

Synthetic Workflows

The following diagrams illustrate the primary synthetic routes to trifluoromethylpyridines.

Caption: Key synthetic pathways to 3-(Trifluoromethyl)pyridine.

Logical Relationship in Bioactivity Enhancement

The incorporation of a 3-(trifluoromethyl)pyridine moiety into a lead compound follows a logical progression to enhance its pharmacological properties.

Caption: Logical flow of drug property enhancement.

References

• 1. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Spectral Data of 3-(Trifluoromethyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) spectral data for 3-(Trifluoromethyl)pyridine. The information is presented in a structured format to facilitate easy access and comparison for researchers and professionals in drug development and related scientific fields.

Summary of Spectral Data

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and Mass Spectrometry for 3-(Trifluoromethyl)pyridine.

Table 1: ¹H NMR Spectral Data of 3-(Trifluoromethyl)pyridine

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
8.91	s	-	H-2
8.82	d	4.8	H-6
7.94	d	8.0	H-4
7.50-7.40	m	-	H-5

Solvent: CDCl₃, Frequency: 400 MHz

Table 2: ¹³C NMR Spectral Data of 3-(Trifluoromethyl)pyridine

Chemical Shift (δ) ppm	Assignment
151.7	C-2
148.5	C-6
136.5	C-4
131.2 (q, J = 34.0 Hz)	C-3
123.5	C-5
121.8 (q, J = 273.0 Hz)	CF₃

Solvent: CDCl₃, Frequency: 101 MHz

Table 3: ¹⁹F NMR Spectral Data of 3-(Trifluoromethyl)pyridine

Chemical Shift (δ) ppm	Multiplicity
-62.7	s

Solvent: CDCl₃, Frequency: 376 MHz

Table 4: IR Spectral Data of 3-(Trifluoromethyl)pyridine

Wavenumber (cm⁻¹)	Assignment
~3050	Aromatic C-H Stretch
~1600, ~1470, ~1420	Aromatic C=C and C=N Stretch
~1330	C-F Stretch (Trifluoromethyl Group)
~1170, ~1130	C-F Stretch (Trifluoromethyl Group)
~800	C-H Out-of-plane Bend

Table 5: Mass Spectrometry Data of 3-(Trifluoromethyl)pyridine

m/z	Interpretation
147	[M]⁺ (Molecular Ion)
128	[M-F]⁺
99	[M-CF₂]⁺
78	[Pyridine]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectral data are provided below. These protocols are generalized for pyridine (B92270) derivatives and are representative of the techniques used to obtain the data for 3-(Trifluoromethyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of 3-(Trifluoromethyl)pyridine.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Approximately 5-10 mg of 3-(Trifluoromethyl)pyridine is dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• A small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition:

• ¹H NMR: A standard one-pulse sequence is used to acquire the proton spectrum. Key parameters include a spectral width of approximately 12 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 16-64 scans), and a relaxation delay of 1-2 seconds.

• ¹³C NMR: A proton-decoupled pulse sequence (e.g., power-gated decoupling) is employed to obtain the carbon spectrum. A wider spectral width (e.g., 200-220 ppm) is used. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• ¹⁹F NMR: A one-pulse sequence is used, similar to ¹H NMR. The spectral width is adjusted to encompass the expected chemical shift of the trifluoromethyl group.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the internal standard or the residual solvent peak. Integration of the ¹H NMR signals provides the relative ratios of the different types of protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 3-(Trifluoromethyl)pyridine.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):

• A small drop of liquid 3-(Trifluoromethyl)pyridine is placed directly onto the ATR crystal (e.g., diamond or germanium).

• The sample is pressed against the crystal using a pressure arm to ensure good contact.

Data Acquisition:

• A background spectrum of the empty ATR crystal is recorded to subtract atmospheric and instrumental interferences.

• The sample spectrum is then acquired, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

Data Processing: The resulting interferogram is Fourier transformed to produce the infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-(Trifluoromethyl)pyridine.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

Sample Preparation: A dilute solution of 3-(Trifluoromethyl)pyridine in a volatile organic solvent (e.g., dichloromethane (B109758) or methanol) is prepared.

Data Acquisition (GC-MS with Electron Ionization):

• The sample is injected into the GC, where it is vaporized and separated from the solvent and any impurities.

• The separated 3-(Trifluoromethyl)pyridine enters the mass spectrometer's ion source.

• In the ion source, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• The resulting ions are accelerated into the mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion.

Data Processing: The mass spectrum is a plot of relative ion abundance versus m/z. The peak with the highest m/z value typically corresponds to the molecular ion ([M]⁺), which provides the molecular weight of the compound. Other peaks in the spectrum represent fragment ions, which can be used to deduce the structure of the molecule.

Visualizations

The following diagrams illustrate the structure of 3-(Trifluoromethyl)pyridine and a conceptual workflow for its spectral analysis.

Caption: Workflow for the spectral analysis of 3-(Trifluoromethyl)pyridine.

Caption: Chemical structure of 3-(Trifluoromethyl)pyridine with atom numbering.

The Synthesis and Discovery of 3-(Trifluoromethyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Trifluoromethyl)pyridine is a critical building block in modern medicinal and agricultural chemistry. The incorporation of the trifluoromethyl group onto the pyridine (B92270) ring significantly enhances the lipophilicity, metabolic stability, and biological activity of molecules, making it a highly sought-after structural motif in the design of novel pharmaceuticals and agrochemicals.[1][2] This guide provides an in-depth overview of the historical discovery and the evolution of synthetic methodologies for 3-(trifluoromethyl)pyridine and its derivatives, with a focus on practical, scalable, and efficient protocols for its preparation. Detailed experimental procedures, quantitative data, and process workflows are presented to aid researchers in the synthesis and application of this important chemical intermediate.

Discovery and Significance

The journey to 3-(trifluoromethyl)pyridine began with early explorations into organofluorine chemistry. The first synthesis of an aromatic compound bearing a trifluoromethyl group was achieved in 1898 by Swarts, who successfully converted benzotrichloride (B165768) to benzotrifluoride.[3] It wasn't until 1947 that the first trifluoromethylpyridine was reported, synthesized through a process involving the chlorination and subsequent fluorination of picoline, a methyl-substituted pyridine.[3][4]

The strategic introduction of a trifluoromethyl group has a profound impact on the physicochemical properties of the parent molecule. The high electronegativity of the fluorine atoms and the strong carbon-fluorine bonds impart increased metabolic stability and lipophilicity, which can lead to improved oral bioavailability and enhanced membrane permeability of drug candidates.[1] These properties have led to the widespread use of trifluoromethylpyridine derivatives in a variety of commercial products, including herbicides, fungicides, insecticides, and pharmaceuticals.[2][3][4]

Major Synthetic Routes

The synthesis of 3-(trifluoromethyl)pyridine and its derivatives is primarily achieved through three main strategies:

• Halogen Exchange: This is the most established and industrially significant method, involving the replacement of chlorine atoms in a trichloromethyl group with fluorine.

• Pyridine Ring Construction: This approach involves the cyclization of acyclic precursors already containing a trifluoromethyl group.

• Direct Trifluoromethylation: More recent methods focus on the direct introduction of a trifluoromethyl group onto the pyridine ring.

This guide will focus on the halogen exchange and direct trifluoromethylation methods due to their prevalence and practical utility.

Halogen Exchange from 3-Picoline Derivatives

The industrial production of 3-(trifluoromethyl)pyridine and its chlorinated analogues often starts from 3-picoline (3-methylpyridine). This multi-step process involves the chlorination of the methyl group, followed by a halogen exchange reaction.

Logical Workflow for Halogen Exchange Synthesis

Caption: General workflow for the synthesis of 3-(Trifluoromethyl)pyridine from 3-Picoline.

A key intermediate in the synthesis of many agrochemicals is 2,3-dichloro-5-(trifluoromethyl)pyridine. Its synthesis also begins with a picoline derivative and involves a series of chlorination and fluorination steps.

Experimental Workflow for 2,3-Dichloro-5-(Trifluoromethyl)pyridine Synthesis

Caption: Multi-step synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyridine.

Protocol 1: Synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyridine from 2,3-Dichloro-5-(trichloromethyl)pyridine

This procedure details the final fluorination step in the synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine.

• Materials:

  • 2,3-dichloro-5-(trichloromethyl)pyridine

  • Anhydrous Hydrogen Fluoride (B91410) (HF)

  • Iron(III) chloride (FeCl₃) (catalyst)

  • Dichloromethane

  • 1 M Sodium Hydroxide (NaOH) solution

  • Water

• Procedure:

  • To an autoclave, add 2,3-dichloro-5-(trichloromethyl)pyridine (5 g, 18.84 mmol), iron(III) chloride (0.153 g, 0.942 mmol), and a 70% solution of hydrogen fluoride in pyridine (2.423 g HF, 85 mmol).[5]

  • Heat the sealed autoclave to 175 °C overnight.[5]

  • Cool the autoclave to 130 °C and continue stirring for an additional 5 hours.[5]

  • After cooling to 25 °C, carefully vent the gas phase through a caustic lye scrubber.[5]

  • Dissolve the crude reaction mixture in dichloromethane.

  • Wash the organic phase with 1 M NaOH solution and then with water.[5]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the product by distillation.

Protocol 2: Alternative Fluorination of 2,3-Dichloro-5-(trichloromethyl)pyridine

This protocol provides an alternative method for the fluorination step with different reagents and conditions.

• Materials:

  • 2,3-dichloro-5-(trichloromethyl)pyridine

  • Anhydrous Hydrogen Fluoride (HF)

  • Mercuric oxide (HgO)

  • Dichloromethane

  • 5% Sodium bicarbonate solution

• Procedure:

  • In a polyethylene (B3416737) reactor, combine 106.16 g (0.4 mol) of 2,3-dichloro-5-trichloromethylpyridine and 180 g (9 mol) of anhydrous hydrogen fluoride.[6]

  • Cool the mixture to -20 °C.

  • Slowly add mercuric oxide over 3 hours, ensuring the reaction temperature does not exceed 35 °C.[6]

  • Stir the reaction for approximately 22 hours until the system becomes a gray-white color.[6]

  • Filter the reaction mixture.

  • Neutralize the filtrate with a 5% sodium bicarbonate solution.[6]

  • Extract the product with dichloromethane.

  • Dry the organic phase with anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the product.[6]

Starting Material	Product	Reagents	Catalyst	Temperature (°C)	Pressure	Duration	Yield/Selectivity	Reference
2,3-Dichloro-5-(trichloromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	Anhydrous HF	FeCl₃	170-180	5-1200 psig	~25 hours	High Yield	[7]
2-Chloro-5-(trichloromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine	Anhydrous HF	FeCl₃ or FeF₃	150-250	5-1200 psig	1-100 hours	High Yield	[7]
2,3-Dichloro-5-(trichloromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	Anhydrous HF	None	170-200	>200 psig	-	-	[8]
2,3-Dichloro-5-(trichloromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	Anhydrous HF	Mercuric Oxide	-20 to 35	Atmospheric	~22 hours	100% conversion, 98% selectivity	[6]
2-Chloro-5-trifluoromethylpyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	Chlorine gas	Ferric chloride	150-170	-	18 hours	-	[6]

Direct C-H Trifluoromethylation of Pyridine

Recent advances in synthetic methodology have enabled the direct trifluoromethylation of the pyridine ring, offering a more atom-economical and potentially shorter route to these valuable compounds. One such strategy involves the activation of pyridine as an N-methylpyridinium salt.

Logical Workflow for Direct Trifluoromethylation

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 4. scribd.com [scribd.com]
• 5. DK159421B - PROCEDURE FOR THE PREPARATION OF TRIFLUORMETHYL PYRIDINES - Google Patents [patents.google.com]
• 6. alfa-chemical.com [alfa-chemical.com]
• 7. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 8. CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine - Google Patents [patents.google.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Reactivity and Electronic Effects of 3-(Trifluoromethyl)pyridine

Introduction

3-(Trifluoromethyl)pyridine is a critical heterocyclic building block in modern medicinal chemistry and agrochemical development. The strategic incorporation of the trifluoromethyl (-CF₃) group onto the pyridine (B92270) scaffold imparts a unique combination of electronic and physicochemical properties that can significantly enhance the biological activity, metabolic stability, and pharmacokinetic profile of a molecule.[1][2][3] This guide provides a comprehensive technical overview of the electronic effects governing the reactivity of 3-(trifluoromethyl)pyridine, detailed experimental protocols for its key transformations, and its applications in the development of novel bioactive compounds.

Electronic Effects of the Trifluoromethyl Group

The trifluoromethyl group is a potent electron-withdrawing substituent that profoundly alters the electronic landscape of the pyridine ring. Its influence is primarily driven by a strong negative inductive effect (-I) and a weaker resonance effect (-R).[4] This strong electron-withdrawing nature decreases the electron density on the pyridine ring, which has significant consequences for the molecule's basicity and reactivity.[1][4]

Basicity and pKa

The electron-withdrawing CF₃ group reduces the electron density on the pyridine nitrogen, diminishing its ability to accept a proton. This results in a lower basicity compared to unsubstituted pyridine (pKa ≈ 5.2). The pKa of 3-(trifluoromethyl)pyridine is 2.84, highlighting the significant impact of the CF₃ group on the nitrogen's proton affinity.[4]

Hammett Constants

Hammett constants (σ) quantify the electronic influence of a substituent on a reaction center. The CF₃ group possesses a positive σ value, indicative of its electron-withdrawing character. For the 3-position, the meta Hammett constant (σₘ) is most relevant.

Table 1: Electronic Properties of Trifluoromethylpyridine Isomers

Isomer	Hammett Constant (σ)	pKa	Dipole Moment (Debye)
2-(Trifluoromethyl)pyridine	σₚ = 0.55	0.60 (Predicted)	4.34 (Calculated)
3-(Trifluoromethyl)pyridine	σₘ = 0.46	2.84	3.53 (Calculated)
4-(Trifluoromethyl)pyridine	σₚ = 0.62	3.48	1.15 (Calculated)
(Data sourced from BenchChem[4])

Reactivity of the Pyridine Ring

The electronic modifications induced by the CF₃ group govern the regioselectivity and feasibility of chemical transformations on the 3-(trifluoromethyl)pyridine ring.

Nucleophilic Aromatic Substitution (SₙAr)

The electron-deficient nature of the ring makes it highly susceptible to nucleophilic aromatic substitution. The pyridine nitrogen and the CF₃ group activate the ring for attack by nucleophiles. Attack is favored at the positions ortho and para to the ring nitrogen (C2, C4, C6) because the negative charge of the intermediate (a Meisenheimer-like complex) can be delocalized onto the electronegative nitrogen atom.[5]

Experimental Protocol 1: Synthesis of 2-Anilino-5-(trifluoromethyl)pyridine via SₙAr

This protocol describes the substitution of a chloro group at the 2-position of a trifluoromethylpyridine derivative, a common SₙAr reaction.

• Materials:

  • 2-Chloro-5-(trifluoromethyl)pyridine (1.0 mmol, 181.5 mg)

  • Aniline (1.2 mmol, 111.7 mg, 109 µL)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276.4 mg)

  • Anhydrous dimethylformamide (DMF) (5 mL)[6]

• Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-5-(trifluoromethyl)pyridine, aniline, and potassium carbonate.[6]

  • Add anhydrous DMF (5 mL) to the flask.

  • Heat the reaction mixture to 120°C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the mixture to room temperature and pour it into water (50 mL).

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 2-anilino-5-(trifluoromethyl)pyridine.

Electrophilic Aromatic Substitution (SₑAr)

Electrophilic aromatic substitution on pyridine is generally difficult due to the deactivating effect of the electronegative nitrogen atom.[7][8] The strongly electron-withdrawing CF₃ group further deactivates the ring, making SₑAr reactions on 3-(trifluoromethyl)pyridine particularly challenging and requiring harsh conditions.[9] Attack is directed to the C5 position, which is meta to both the deactivating nitrogen and the CF₃ group, as this position is the least deactivated.[10]

C-H Functionalization

Direct C-H functionalization offers a more efficient and atom-economical alternative to traditional cross-coupling methods which require pre-functionalized substrates.[11] A notable development is the 3-position-selective trifluoromethylation of pyridine rings based on nucleophilic activation via hydrosilylation. This method circumvents the inherent electronic biases of the pyridine ring.[11]

Experimental Protocol 2: 3-Position-Selective C-H Trifluoromethylation of Quinoline (A Pyridine Analog)

This protocol demonstrates a modern C-H functionalization approach applicable to pyridine-containing systems.

• Materials:

  • Quinoline (2.5 equiv)

  • Methylphenylsilane (2.0 equiv)

  • Tris(pentafluorophenyl)borane (B72294) (10 mol%)

  • Togni Reagent I (1.0 equiv)

  • Anhydrous Chloroform (CHCl₃)[11]

• Procedure:

  • In a glovebox, add quinoline, methylphenylsilane, and tris(pentafluorophenyl)borane to a vial containing anhydrous chloroform.

  • Stir the mixture at 25°C for 5 hours to facilitate the hydrosilylation and formation of the N-silyl enamine intermediate.[11]

  • Cool the reaction mixture to 0°C.

  • Add Togni Reagent I to the mixture and allow it to stir at 25°C for 16 hours.

  • Monitor the reaction for the formation of the 3-trifluoromethylated product.

  • Upon completion, quench the reaction and purify the product using standard chromatographic techniques.

Applications in Drug Development

The physicochemical properties imparted by the 3-trifluoromethyl group are highly advantageous in drug design. This moiety is frequently used to optimize lead compounds into viable drug candidates.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation, particularly oxidative cleavage by cytochrome P450 enzymes. This often leads to a longer biological half-life.[1]

• Lipophilicity: The CF₃ group significantly increases the lipophilicity of a molecule (Hansch parameter π ≈ +0.88).[12] This enhances membrane permeability, which can improve absorption, distribution, and oral bioavailability.[1]

• Binding Affinity: The strong dipole moment and electron-withdrawing nature of the CF₃ group can lead to favorable electrostatic interactions with biological targets like enzymes and receptors, thereby improving binding affinity and potency.[1]

Several marketed pharmaceutical and veterinary products contain the trifluoromethylpyridine moiety, and many more candidates are currently in clinical trials.[13][14]

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// Edges CF3 -> Properties [label="imparts"]; Properties -> {Stability, Lipo, Binding} [arrowhead=none]; {Stability, Lipo, Binding} -> Benefits [arrowhead=none]; Benefits -> {ADME, Potency, HalfLife} [arrowhead=none]; {ADME, Potency, HalfLife} -> Result; } /dot Caption: Role of the 3-(CF₃)pyridine moiety in drug optimization.

References

• 1. nbinno.com [nbinno.com]
• 2. Applications of trifluoromethyl pyridine [huimengchem.cn]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. benchchem.com [benchchem.com]
• 7. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. Electrophilic substitution on pyridine. [quimicaorganica.org]
• 9. youtube.com [youtube.com]
• 10. quora.com [quora.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 13. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The Ascendancy of the 3-(Trifluoromethyl)pyridine Scaffold: A Technical Guide for Drug Discovery

For Immediate Release

[City, State] – [Date] – In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing moieties has become a cornerstone of rational drug design. Among these, the 3-(trifluoromethyl)pyridine core has emerged as a privileged scaffold, underpinning the development of a diverse array of potent and selective therapeutic agents. This technical guide provides an in-depth analysis of 3-(trifluoromethyl)pyridine derivatives and their analogs for researchers, scientists, and drug development professionals. It delves into their synthesis, biological activities, and mechanisms of action, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows.

The trifluoromethyl group (-CF3), when appended to the pyridine (B92270) ring at the 3-position, imparts a unique combination of physicochemical properties. Its strong electron-withdrawing nature and high lipophilicity can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1] These attributes have been successfully leveraged in the design of novel drug candidates across various therapeutic areas, including oncology, inflammation, and infectious diseases.

Synthesis of 3-(Trifluoromethyl)pyridine Derivatives

The synthesis of 3-(trifluoromethyl)pyridine derivatives can be broadly categorized into three main approaches:

• Chlorine/Fluorine Exchange: This is a common industrial method that often starts from 3-picoline. The methyl group is first chlorinated to a trichloromethyl group, followed by a halogen exchange reaction using a fluorinating agent like hydrogen fluoride (B91410) (HF) to yield the trifluoromethyl group.[1]

• Cyclocondensation Reactions: This strategy involves the construction of the pyridine ring from acyclic precursors already containing the trifluoromethyl group. Various building blocks, such as trifluoromethyl-substituted ketones or enones, can be reacted with ammonia (B1221849) or its equivalents to form the pyridine heterocycle.[1]

• Direct Trifluoromethylation: This approach involves the direct introduction of a trifluoromethyl group onto a pre-existing pyridine ring. This can be achieved through radical, nucleophilic, or electrophilic trifluoromethylation reactions, often employing specialized trifluoromethylating reagents.

Biological Activities and Structure-Activity Relationships

The versatility of the 3-(trifluoromethyl)pyridine scaffold is evident in the wide range of biological targets it can be engineered to modulate. The following tables summarize the quantitative biological data for several classes of these derivatives, highlighting their potential as therapeutic agents.

Anticancer Activity

3-(Trifluoromethyl)pyridine derivatives have demonstrated significant potential as anticancer agents by targeting various components of cell signaling pathways involved in tumor growth and proliferation.

Table 1: Anticancer Activity of 3-(Trifluoromethyl)pyridine Derivatives

Compound Class	Specific Derivative	Target/Cell Line	IC50/EC50	Reference
Pyrazolo[3,4-b]pyridines	C03	TRKA Kinase	56 nM	[2][3]
C03	Km-12 cell line	0.304 µM	[3]
Thieno[2,3-d]pyrimidines	17f	VEGFR-2	0.23 µM	[4]
17f	HCT-116	2.80 µM	[4]
17f	HepG2	4.10 µM	[4]
8b	VEGFR-2	73 nM	[5]
Imidazo[4,5-b]pyridines	3f	K562	42-57 µmol/L
3f	MCF-7	44-72 µmol/L	[6]
3f	SaOS2	52.5-71.5 µmol/L	[6]
Pyrazole-carboxamides	3a	CaCo-2	43.01 µM	[7][8]
3a	MCF-7	58.04 µM	[7][8]
3a	Hep3B	49.23 µM	[7]
3a	HepG2	47.88 µM	[7]

Anti-inflammatory Activity

The anti-inflammatory properties of 3-(trifluoromethyl)pyridine derivatives have been explored, with some compounds showing potent inhibition of key inflammatory enzymes.

Table 2: Anti-inflammatory Activity of 3-(Trifluoromethyl)pyridine Derivatives

Compound Class	Specific Derivative	Target Enzyme	IC50	Reference
Imidazo[4,5-b]pyridines	3f	COX-1	21.8 µmol/L	[6]
3f	COX-2	9.2 µmol/L	[6]
Pyrazole-carboxamides	3g	COX-2	2.65 µM	[7][8]
3d	COX-2	4.92 µM	[7][8]
3b	COX-1	0.46 µM	[8]
3b	COX-2	3.82 µM	[8]

Mechanism of Action: JNK Signaling Pathway in Apoptosis

Several anticancer pyridine derivatives have been shown to induce apoptosis in cancer cells through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway.[9] The diagram below illustrates a simplified representation of this pathway.

Caption: Simplified JNK signaling pathway leading to apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the development and evaluation of 3-(trifluoromethyl)pyridine derivatives.

General Procedure for the Synthesis of Pyrazolo[3,4-b]pyridine Derivatives (e.g., TRK Inhibitors)

A general synthetic route to pyrazolo[3,4-b]pyridine derivatives often involves the cyclization of a substituted 5-aminopyrazole with a β-dicarbonyl compound or its equivalent. The following is a representative, multi-step procedure:

• Synthesis of the 5-aminopyrazole intermediate: A substituted hydrazine (B178648) is reacted with a β-ketonitrile in a suitable solvent like ethanol (B145695) under reflux to yield the 5-aminopyrazole core.

• Cyclization to form the pyrazolo[3,4-b]pyridine scaffold: The 5-aminopyrazole is then reacted with a 1,3-dicarbonyl compound, such as a β-diketone or β-ketoester, in the presence of an acid catalyst (e.g., acetic acid or p-toluenesulfonic acid) with heating. This condensation reaction forms the fused pyridine ring.

• Functionalization of the scaffold: The resulting pyrazolo[3,4-b]pyridine can be further modified at various positions through standard cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), nucleophilic aromatic substitution, or other functional group interconversions to generate a library of analogs.

• Purification: The final compounds are typically purified by column chromatography on silica (B1680970) gel, followed by recrystallization or precipitation to afford the desired product with high purity. Characterization is performed using techniques such as NMR spectroscopy and mass spectrometry.[10][11]

In Vitro Kinase Inhibition Assay

The inhibitory activity of 3-(trifluoromethyl)pyridine derivatives against specific kinases is a crucial step in their evaluation. A common method is the luminescence-based kinase assay.

Caption: A typical experimental workflow for a kinase inhibition assay.

Protocol:

• Reagent Preparation: Prepare serial dilutions of the test compound (inhibitor) in DMSO. Prepare the kinase, substrate, and ATP solutions in the appropriate kinase assay buffer.

• Assay Plate Setup: In a 96-well or 384-well plate, add the kinase and the test compound at various concentrations. Include positive (no inhibitor) and negative (no kinase) controls.

• Pre-incubation: Incubate the plate at room temperature for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the kinase.

• Kinase Reaction: Initiate the reaction by adding a mixture of the substrate and ATP to each well. Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Signal Detection: Stop the kinase reaction and measure the amount of product formed. For luminescence-based assays, this typically involves a two-step process of adding a reagent to stop the reaction and deplete unused ATP, followed by the addition of a second reagent to convert the product (ADP) into a luminescent signal.

• Data Analysis: Measure the luminescence using a plate reader. The data is then analyzed to determine the concentration of the inhibitor that causes 50% inhibition of the kinase activity (the IC50 value).[12][13]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of the 3-(trifluoromethyl)pyridine derivative for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: Add a solubilization solution (e.g., acidified isopropanol (B130326) or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, can be calculated from the dose-response curve.[14][15][16][17][18]

Conclusion

The 3-(trifluoromethyl)pyridine scaffold represents a highly valuable and versatile platform in modern drug discovery. Its unique electronic and lipophilic properties, conferred by the trifluoromethyl group, provide a powerful tool for medicinal chemists to enhance the pharmacological profiles of new chemical entities. The examples provided in this guide demonstrate the broad applicability of this scaffold in developing potent and selective inhibitors for a range of therapeutic targets. The continued exploration of novel synthetic methodologies and a deeper understanding of the structure-activity relationships of 3-(trifluoromethyl)pyridine derivatives will undoubtedly lead to the discovery of the next generation of innovative medicines.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Thieno[2,3-d]pyrimidines as Anticancer VEGFR-2 Inhibitors with Apoptosis Induction: Design, Synthesis, and Biological and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2,3-Diaryl-3H-imidazo[4,5-b]pyridine derivatives as potential anticancer and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Trifluoromethyl-pyrazole-carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. atcc.org [atcc.org]
• 17. texaschildrens.org [texaschildrens.org]
• 18. merckmillipore.com [merckmillipore.com]

The Trifluoromethylpyridinyl Scaffold: A Privileged Motif in Modern Drug Discovery and Agrochemical Science

An In-depth Technical Guide on the Biological Activity of 3-(Trifluoromethyl)pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (-CF3) group onto a pyridine (B92270) ring, particularly at the 3-position, has proven to be a transformative strategy in the design of bioactive molecules. This structural motif is a cornerstone in a multitude of commercially successful pharmaceuticals and agrochemicals. The unique physicochemical properties conferred by the trifluoromethyl group—including enhanced metabolic stability, increased lipophilicity, and potent electron-withdrawing effects—collectively contribute to improved biological activity, bioavailability, and target engagement.[1] This technical guide provides a comprehensive overview of the biological activities of 3-(trifluoromethyl)pyridine derivatives, focusing on their applications in oncology and infectious diseases. It details quantitative biological data, experimental protocols for key assays, and visual representations of relevant signaling pathways and experimental workflows.

The Physicochemical Advantage of the Trifluoromethyl Group

The trifluoromethyl group significantly alters the electronic and physical properties of the parent pyridine ring, leading to several advantages in a biological context:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group highly resistant to metabolic degradation, particularly oxidative cleavage by cytochrome P450 enzymes. This enhanced stability often leads to a longer biological half-life of the molecule.[1]

• Lipophilicity: The -CF3 group is significantly more lipophilic than a hydrogen atom. This increased lipophilicity can improve a molecule's ability to cross cellular membranes, enhancing its absorption and distribution within an organism.[1]

• Electron-Withdrawing Nature: As a strong electron-withdrawing group, the -CF3 moiety can modulate the pKa of the pyridine nitrogen and influence the electronic environment of the entire molecule. This can lead to stronger and more specific interactions with biological targets, such as enzymes and receptors.[1]

• Conformational Effects: The steric bulk of the -CF3 group can influence the preferred conformation of a molecule, potentially locking it into a bioactive shape that favors target binding.

Anticancer Activity of 3-(Trifluoromethyl)pyridine Derivatives

Derivatives of 3-(trifluoromethyl)pyridine have demonstrated significant potential as anticancer agents, primarily through the inhibition of key signaling pathways involved in cell proliferation, survival, and angiogenesis. Many of these compounds function as kinase inhibitors, targeting enzymes that are often dysregulated in cancer.

Quantitative Anticancer Activity Data

The following table summarizes the in vitro cytotoxic activity (IC50 values) of various 3-(trifluoromethyl)pyridine derivatives against a range of cancer cell lines.

Compound/Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Thiazolo[4,5-d]pyrimidine Derivative (3b)	C32 (Melanoma)	24.4	[2]
Thiazolo[4,5-d]pyrimidine Derivative (3b)	A375 (Melanoma)	25.4	[2]
Thiazolo[4,5-d]pyrimidine Derivative (3b)	HaCaT (Keratinocytes)	33.5	[2]
Pyridine Derivative (5)	A549 (Lung Adenocarcinoma)	10.67 ± 1.53	[3]
Pyridine Derivative (5)	C6 (Glioma)	4.33 ± 1.04	[3]
Pyridine Derivative (9)	A549 (Lung Adenocarcinoma)	51.5 ± 4.95	[3]
Pyridine Derivative (10)	C6 (Glioma)	12.33 ± 4.93	[3]

Antimicrobial Activity of 3-(Trifluoromethyl)pyridine Derivatives

The 3-(trifluoromethyl)pyridine scaffold is also a key component in the development of novel antimicrobial agents. These compounds have shown efficacy against a range of bacterial and fungal pathogens.

Quantitative Antimicrobial Activity Data

The following table presents the Minimum Inhibitory Concentration (MIC) values for several 3-(trifluoromethyl)pyridine derivatives against various microbial strains.

Compound/Derivative Class	Microbial Strain	MIC (µg/mL)	Reference
N-(trifluoromethyl)phenyl pyrazole (B372694) derivative (4)	S. aureus (MRSA)	1.56	[4]
N-(trifluoromethyl)phenyl pyrazole derivative (6)	E. faecalis	3.12	[4]
N-(trifluoromethyl)phenyl pyrazole derivative (6)	E. faecium	1.56	[4]
N-(trifluoromethyl)phenyl pyrazole derivative (13)	S. aureus (MRSA)	3.12	[4]
N-(trifluoromethyl)phenyl pyrazole derivative (25)	S. aureus (MRSA)	0.78	[4]
N-(trifluoromethyl)phenyl pyrazole derivative (25)	E. faecium	0.78	[4]
4-Trifluoromethylpyridine nucleoside (4)	S. aureus	1.3 - 4.9	[5]
4-Trifluoromethylpyridine nucleoside (5)	B. infantis	1.3 - 4.9	[5]
4-Trifluoromethylpyridine nucleoside (6)	E. coli	1.3 - 4.9	[5]
Fluoroaryl derivative (8a)	S. maltophilia	1.8 - 5.5	[5]
3-(5-Fluoropyridine-3-yl)-2-oxazolidinone (7j)	Gram-positive bacteria	0.25	[6]

Signaling Pathways and Mechanisms of Action

A significant number of biologically active 3-(trifluoromethyl)pyridine derivatives exert their effects by modulating intracellular signaling pathways. A prominent example is the inhibition of the PI3K/AKT/mTOR pathway, which is a critical regulator of cell growth, proliferation, and survival, and is frequently hyperactivated in cancer.

References

• 1. protocols.io [protocols.io]
• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine - PMC [pmc.ncbi.nlm.nih.gov]

The Ascendancy of the 3-(Trifluoromethyl)pyridine Scaffold in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine-containing motifs has become a cornerstone of modern medicinal chemistry, with the trifluoromethyl group (-CF3) playing a particularly prominent role. When appended to a pyridine (B92270) ring, especially at the 3-position, the resulting 3-(trifluoromethyl)pyridine core imparts a unique combination of physicochemical and pharmacological properties that have proven highly advantageous in drug design. This technical guide provides an in-depth exploration of the 3-(trifluoromethyl)pyridine scaffold in medicinal chemistry, covering its synthesis, impact on drug-like properties, and diverse applications in oncology, infectious diseases, and neurodegenerative disorders. Detailed experimental protocols for key synthetic transformations and biological assays are provided, alongside a comprehensive summary of quantitative data to facilitate comparative analysis. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to offer a clear and concise representation of complex biological and chemical processes.

Introduction

The trifluoromethyl group is a privileged substituent in medicinal chemistry, valued for its ability to modulate a molecule's lipophilicity, metabolic stability, and binding affinity. Its strong electron-withdrawing nature and steric bulk can significantly alter the electronic and conformational landscape of a parent molecule, often leading to enhanced potency and improved pharmacokinetic profiles. The pyridine ring, a common scaffold in pharmaceuticals, offers a versatile platform for the introduction of the -CF3 group. The 3-position, in particular, allows for nuanced electronic effects on the pyridine nitrogen and other substituents, influencing the molecule's overall properties and biological activity. This guide will delve into the multifaceted role of the 3-(trifluoromethyl)pyridine moiety, highlighting its journey from a synthetic building block to a core component of marketed drugs and promising clinical candidates.

Physicochemical Properties and Their Implications

The introduction of a 3-(trifluoromethyl) group onto a pyridine ring profoundly influences several key physicochemical parameters critical for drug development:

• Lipophilicity: The -CF3 group is highly lipophilic, which can enhance a drug's ability to cross biological membranes, including the blood-brain barrier. This increased lipophilicity can lead to improved absorption and distribution.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes. This enhanced stability often translates to a longer in vivo half-life, allowing for less frequent dosing.

• Electronic Effects: As a potent electron-withdrawing group, the 3-trifluoromethyl substituent lowers the pKa of the pyridine nitrogen, reducing its basicity. This can be advantageous in avoiding off-target interactions with aminergic GPCRs and can influence hydrogen bonding interactions with target proteins.

• Binding Interactions: The trifluoromethyl group can participate in various non-covalent interactions within a protein binding pocket, including dipole-dipole, ion-dipole, and halogen bonding, which can contribute to enhanced binding affinity and selectivity.

Synthesis of 3-(Trifluoromethyl)pyridine Derivatives

The synthesis of 3-(trifluoromethyl)pyridine and its derivatives can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Trifluoromethylation of Pre-existing Pyridine Rings

Direct trifluoromethylation of a pyridine ring at the 3-position can be challenging due to the electron-deficient nature of the ring. However, methods involving nucleophilic activation have been developed.

One such method involves the hydrosilylation of pyridine derivatives to form an enamine intermediate, which then undergoes electrophilic trifluoromethylation.

From 3-Picoline

A common industrial route to 3-(trifluoromethyl)pyridine involves the vapor-phase chlorination and fluorination of 3-picoline (3-methylpyridine). This process typically involves the initial chlorination of the methyl group to a trichloromethyl group, followed by a halogen exchange reaction with hydrogen fluoride.

Caption: Synthesis of 3-(Trifluoromethyl)pyridine from 3-Picoline.

Cyclization Reactions

Another versatile approach involves the construction of the pyridine ring from acyclic precursors already containing the trifluoromethyl group. Various condensation reactions can be employed to build the heterocyclic core.

Applications in Medicinal Chemistry

The 3-(trifluoromethyl)pyridine scaffold is present in a range of bioactive molecules across different therapeutic areas.

Oncology

The unique properties of the 3-(trifluoromethyl)pyridine moiety have been exploited in the design of several anticancer agents, particularly kinase inhibitors.

Aberrant FGFR signaling is implicated in various cancers. Several potent and selective FGFR inhibitors incorporate the 3-(trifluoromethyl)pyridine core. For instance, derivatives of 1H-pyrrolo[2,3-b]pyridine bearing a 5-(trifluoromethyl) group have shown significant inhibitory activity against FGFR1.

The PI3K/AKT/mTOR pathway is a critical signaling cascade frequently dysregulated in cancer. Alpelisib (BYL719), an approved drug for certain types of breast cancer, features a 2-amino-5-(trifluoromethyl)pyridine moiety. This compound is a selective inhibitor of the p110α isoform of PI3K.

Caption: PI3K/AKT/mTOR Signaling Pathway and Inhibition by Alpelisib.

Infectious Diseases

Doravirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) approved for the treatment of HIV-1 infection. Its structure contains a 3-chloro-5-(trifluoromethyl)pyridine (B1270821) core, which contributes to its high potency and favorable resistance profile.

The 3-(trifluoromethyl)pyridine scaffold has been incorporated into novel compounds with potent activity against Mycobacterium tuberculosis. For example, pyrazolo[1,5-a]pyridine-3-carboxamide (B1625802) derivatives with a trifluoromethyl group on the pyridine ring have demonstrated low nanomolar minimum inhibitory concentrations (MICs) against drug-susceptible and drug-resistant strains of M. tuberculosis.

Neurodegenerative Diseases

While less explored, the application of 3-(trifluoromethyl)pyridine derivatives in the context of neurodegenerative diseases is an emerging area of research. The ability of the trifluoromethyl group to enhance blood-brain barrier penetration makes this scaffold attractive for targeting the central nervous system. Some research has focused on the development of monoamine oxidase (MAO) inhibitors and amyloid-beta (Aβ) plaque imaging agents containing the pyridine core, with the trifluoromethyl group being a key substituent for optimizing activity and pharmacokinetic properties.

Quantitative Data Summary

The following tables summarize key quantitative data for representative 3-(trifluoromethyl)pyridine-containing compounds.

Table 1: In Vitro Anticancer Activity (IC50 Values)

Compound Class	Target	Cell Line	IC50 (nM)
1H-pyrrolo[2,3-b]pyridine	FGFR1	-	7-1900
Alpelisib	PI3Kα	-	5
1,2,3-Triazolyl-pyridine	Aurora B Kinase	HepG2	1.8 - 4.5 (µM)

Table 2: Antitubercular Activity (MIC Values)

Compound Class	Strain	MIC (nM)
Pyrazolo[1,5-a]pyridine-3-carboxamide	M. tuberculosis H37Rv	2.5 - 69.1

Table 3: Pharmacokinetic Parameters of Approved Drugs

Drug	Tmax (h)	t1/2 (h)	Protein Binding (%)
Doravirine	1-5	~15	76
Alpelisib	2-4	8-9	89

Experimental Protocols

Synthesis of a 1H-pyrrolo[2,3-b]pyridine FGFR Inhibitor

Caption: General Synthesis Workflow for 1H-pyrrolo[2,3-b]pyridine FGFR Inhibitors.

Step 1: Condensation To a solution of 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (1.0 mmol) and a substituted aldehyde (1.1 mmol) in methanol (10 mL) is added potassium hydroxide (B78521) (5.0 mmol). The reaction mixture is stirred at 50 °C for 4-6 hours. After completion, the mixture is poured into water and extracted with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 2: Reduction To a solution of the intermediate from Step 1 (1.0 mmol) in acetonitrile (15 mL) is added triethylsilane (2.0 mmol) and trifluoroacetic acid (2.0 mmol). The reaction mixture is heated to reflux for 2-4 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by column chromatography to afford the final product.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

In Vitro Antitubercular Activity: Microplate Alamar Blue Assay (MABA)

The MABA is a colorimetric assay used to determine the minimum inhibitory concentration (MIC) of compounds against Mycobacterium tuberculosis.

Procedure:

• Dispense serial dilutions of the test compounds in a 96-well microplate.

• Add a standardized inoculum of M. tuberculosis H37Rv to each well.

• Incubate the plates at 37 °C for 7 days.

• Add a mixture of Alamar Blue reagent and Tween 80 to each well.

• Incubate for another 24 hours.

• The MIC is defined as the lowest concentration of the compound that prevents a color change from blue to pink.

Conclusion

The 3-(trifluoromethyl)pyridine scaffold has firmly established itself as a valuable building block in medicinal chemistry. Its ability to confer favorable physicochemical and pharmacological properties has led to the successful development of drugs for a range of diseases. The examples highlighted in this guide demonstrate the versatility of this moiety in modulating the activity of diverse biological targets. As our understanding of disease biology deepens and synthetic methodologies evolve, the 3-(trifluoromethyl)pyridine core is poised to remain a key component in the design of next-generation therapeutics. The detailed protocols and compiled data within this guide are intended to serve as a valuable resource for researchers and scientists in the field of drug discovery and development, facilitating the continued exploration and exploitation of this privileged scaffold.

The Pivotal Role of 3-(Trifluoromethyl)pyridine in Modern Agrochemicals: A Technical Guide

Introduction

The introduction of the trifluoromethyl (-CF3) group into bioactive molecules has been a transformative strategy in the development of modern agrochemicals. This is due to the unique properties conferred by the -CF3 moiety, including high electronegativity, metabolic stability, and increased lipophilicity, which can significantly enhance the efficacy, stability, and bioavailability of active ingredients. Among the various scaffolds used to introduce this critical functional group, 3-(trifluoromethyl)pyridine has emerged as a particularly valuable building block. Its derivatives are integral to a range of commercially successful herbicides, fungicides, and insecticides, demonstrating broad utility in crop protection. This technical guide provides an in-depth overview of the applications of 3-(trifluoromethyl)pyridine in agrochemicals, detailing the synthesis, mode of action, and biological efficacy of key derivative pesticides.

Herbicide Applications: The Case of Fluazifop-butyl

Fluazifop-butyl is a selective, post-emergence herbicide highly effective against a wide range of annual and perennial grass weeds in broadleaf crops. The presence of the 5-(trifluoromethyl)pyridin-2-yloxy moiety is crucial for its herbicidal activity.

Quantitative Data for Fluazifop-butyl

Parameter	Value	Species	Reference
Efficacy
Application Rate	125 - 375 g a.i./ha	Various grass weeds	[1]
131 - 175 g a.i./ha	Setaria viridis, Eleusine indica, Digitaria ciliaris, Echinochloa sp.	[1]
80 - 200 g/ha	Urochloa plantaginea	[2][3]
Toxicity
Acute Oral LD50	>3,680 mg/kg (male), 2,451 mg/kg (female)	Rat	[1]
Acute Dermal LD50	>2,076 mg/kg	Rat	[1]
96-hour LC50	0.53 mg/L	Bluegill sunfish
96-hour LC50	1.37 mg/L	Rainbow trout
48-hour EC50	11.1 mg/L	Daphnia magna	[1]

Mode of Action: Acetyl-CoA Carboxylase (ACCase) Inhibition

Fluazifop-butyl functions by inhibiting the enzyme acetyl-CoA carboxylase (ACCase) in grasses.[1] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes. By blocking this enzyme, Fluazifop-butyl disrupts the production of lipids, leading to a cessation of growth and eventual death of the weed. The selectivity of this herbicide is attributed to the differences in the structure of ACCase between grasses and broadleaf plants.

ACCase Inhibition Pathway

Experimental Protocol: Synthesis of Fluazifop-butyl

The synthesis of Fluazifop-butyl typically starts from 2-chloro-5-(trifluoromethyl)pyridine (B1661970). A common route involves the nucleophilic aromatic substitution with hydroquinone (B1673460), followed by etherification with a derivative of propionic acid and subsequent esterification.

Step 1: Synthesis of 4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenol

• To a solution of hydroquinone (1.2 equivalents) in a suitable solvent such as dimethylformamide (DMF), add a base like potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-chloro-5-(trifluoromethyl)pyridine (1 equivalent) to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor by TLC until the starting material is consumed.

• Cool the reaction mixture, pour it into water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenol.

Step 2: Synthesis of Butyl 2-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate (Fluazifop-butyl)

• Dissolve 4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenol (1 equivalent) in a solvent like acetone (B3395972) or DMF.

• Add a base such as potassium carbonate (2 equivalents).

• Add butyl 2-bromopropanoate (B1255678) (1.1 equivalents) to the mixture.

• Heat the reaction to reflux and monitor by TLC.

• After completion, cool the reaction, filter off the solids, and concentrate the filtrate.

• Dissolve the residue in an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting oil by chromatography to obtain Fluazifop-butyl.

References

• 1. iskweb.co.jp [iskweb.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

A Technical Guide to the Safe Handling of 3-(Trifluoromethyl)pyridine

Introduction

3-(Trifluoromethyl)pyridine, a fluorinated heterocyclic compound, serves as a critical building block and intermediate in the synthesis of various active ingredients for the agrochemical and pharmaceutical industries.[1][2][3] Its unique physicochemical properties, imparted by the strongly electron-withdrawing trifluoromethyl group, make it a valuable synthon.[3] However, these same properties, combined with its flammability and toxicity, necessitate a thorough understanding of its hazards and the implementation of rigorous safety protocols. This guide is intended for researchers, scientists, and drug development professionals, providing in-depth technical information on the safe handling, storage, and emergency procedures for 3-(Trifluoromethyl)pyridine to ensure a safe laboratory environment.

Chemical and Physical Properties

Understanding the physical characteristics of a substance is the first step in safe handling. The key properties of 3-(Trifluoromethyl)pyridine are summarized below.

Property	Value	Citations
CAS Number	3796-23-4	[4][5]
Molecular Formula	C₆H₄F₃N	[4][5]
Molecular Weight	147.10 g/mol	[4][5]
Appearance	Liquid	[4]
Boiling Point	111 - 115 °C (231.8 - 239 °F)	[4]
Density	1.276 g/mL at 25 °C
Flash Point	19 °C - 23 °C (66.2 °F - 73.4 °F) (closed cup)	[4]
Refractive Index	n20/D 1.418
Water Solubility	No data available	[4]

Hazard Identification and Classification

3-(Trifluoromethyl)pyridine is classified as a hazardous substance. Its vapors can form explosive mixtures with air.[4] It is crucial to be aware of its specific GHS classifications to manage risks effectively.

Hazard Classification	GHS Category	Hazard Statement	Citations
Flammable Liquids	Category 2 / 3	H225: Highly flammable liquid and vapor / H226: Flammable liquid and vapor	[4]
Acute Toxicity, Oral	Category 2	H300: Fatal if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[4]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	[4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[4]

The signal word for this chemical is Danger .[4] The primary hazards are associated with its high flammability and its toxicity upon ingestion, as well as its irritant properties to the skin, eyes, and respiratory system.[6]

Figure 1: Logical relationship of primary hazards.

Safe Handling and Storage

Adherence to strict handling and storage protocols is mandatory to minimize exposure and prevent accidents.

Engineering Controls

• Ventilation: Always handle 3-(Trifluoromethyl)pyridine in a well-ventilated area.[6][7] A certified chemical fume hood is the required standard for preventing inhalation of vapors.[7][8]

• Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower in close proximity to the handling area.[6][9]

Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable and must be worn at all times when handling this substance.[8]

Protection Type	Specification	Citations
Eye/Face	Chemical safety goggles with side-shields or a full-face shield.	[4][6][10]
Hand	Chemical-resistant gloves (e.g., nitrile, neoprene). Latex gloves are not suitable.	[6][7][8]
Body	A lab coat or other protective clothing to prevent skin exposure.	[6][7][10]
Respiratory	A NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK for organic vapors) is necessary if work cannot be conducted in a fume hood.	[7][10][11]

Hygiene Practices

• Wash hands thoroughly with soap and water after handling and before breaks, eating, drinking, or smoking.[4][6][9]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][12][13]

• Remove contaminated clothing immediately and wash it before reuse.[6][9]

Storage Requirements

• Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[6][7][8][9]

• Keep containers tightly closed to prevent vapor release and absorption of moisture.[6][7][8][9]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[6][7][14]

• The designated storage area should be suitable for flammable liquids (Storage Class 3).

Emergency Procedures

Rapid and correct response during an emergency is critical to mitigating harm.

First Aid Measures

Exposure Route	First Aid Protocol	Citations
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.	[4][6][9]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.	[4][6][8][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[4][6][8][9]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, have them drink plenty of water. Seek immediate medical attention or call a poison center.	[4][6][9]

Firefighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO₂), or water spray.[6][9][11][13]

• Specific Hazards: The substance is highly flammable. Vapors are heavier than air and can travel a considerable distance to a source of ignition and flash back.[13] Containers may explode if heated.[9][13]

• Hazardous Combustion Products: Thermal decomposition can produce toxic gases, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride (B91410).[6][7]

• Protective Actions: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[6][9][13] Use water spray to cool fire-exposed containers.[9]

Accidental Release Measures

• Personal Precautions: Immediately evacuate the area. Remove all sources of ignition (no smoking, flares, sparks, or flames).[4][15][16] Ensure adequate ventilation. Wear the appropriate PPE as described in Section 3.[6][9][17]

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[14][15]

• Containment and Cleanup: Soak up the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or earth.[4][16][18] Collect the material using non-sparking tools and place it into a suitable, labeled, and closed container for hazardous waste disposal.[4][11][18]

Stability and Reactivity

Parameter	Description	Citations
Chemical Stability	Stable under recommended storage and handling conditions.	[4][7]
Conditions to Avoid	Heat, flames, sparks, static discharge, and all other sources of ignition.	[4][7]
Incompatible Materials	Strong oxidizing agents, strong acids.	[6][7][14]
Hazardous Decomposition Products	Under fire conditions, may produce carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride gas.	[6][7]
Hazardous Polymerization	Will not occur.	[4]

Experimental Protocol for Safe Laboratory Handling

While specific experimental syntheses or applications are beyond the scope of this safety guide, a standardized protocol for the safe laboratory handling of 3-(Trifluoromethyl)pyridine is essential. The following workflow outlines the critical steps for any procedure involving this chemical.

Figure 2: Standard workflow for handling hazardous liquids.

Methodology

• Risk Assessment: Before any work begins, conduct a thorough risk assessment. Review this safety data sheet and any other relevant literature. Identify the specific hazards associated with the planned experiment.

• Preparation and PPE:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.[7][8]

  • Assemble all necessary equipment, including non-sparking tools and apparatus that can be properly grounded to prevent static discharge.[4][10][12]

  • Don the required PPE: chemical safety goggles, a properly fitted lab coat, and chemical-resistant gloves.[18]

• Chemical Handling:

  • Perform all manipulations of 3-(Trifluoromethyl)pyridine inside the chemical fume hood.[7][8]

  • Ground and bond containers and receiving equipment during transfers to dissipate static electricity.[4][10][12]

  • Dispense the liquid carefully to avoid splashes. Keep the container tightly sealed when not in immediate use.[8]

• Post-Handling and Decontamination:

  • After the procedure is complete, decontaminate all equipment and the work surface within the fume hood.

  • Wipe down the exterior of the primary container before returning it to storage.

• Waste Disposal:

  • Collect all waste, including contaminated consumables (e.g., pipette tips, absorbent pads), in a designated and clearly labeled hazardous waste container.[18]

  • Do not mix this waste with incompatible chemicals.[18] Store the waste container in a designated satellite accumulation area for proper disposal according to institutional and regulatory guidelines.[18]

• Doffing PPE and Hygiene:

  • Remove PPE in the correct order to avoid self-contamination.

  • Wash hands thoroughly with soap and water immediately after removing gloves.[4][11]

Conclusion

3-(Trifluoromethyl)pyridine is an indispensable reagent in modern chemical synthesis but poses significant flammable, toxic, and irritant hazards. Professionals in research and drug development can mitigate these risks effectively by maintaining a comprehensive understanding of its properties and by rigorously applying the safety protocols outlined in this guide. A steadfast commitment to engineering controls, proper use of personal protective equipment, and adherence to safe work practices are paramount to ensuring personal and environmental safety.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. ossila.com [ossila.com]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.ie [fishersci.ie]
• 5. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. canbipharm.com [canbipharm.com]
• 8. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. lobachemie.com [lobachemie.com]
• 13. thermofishersci.in [thermofishersci.in]
• 14. jubilantingrevia.com [jubilantingrevia.com]
• 15. fishersci.com [fishersci.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. carlroth.com [carlroth.com]
• 18. benchchem.com [benchchem.com]

3-(Trifluoromethyl)pyridine: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical properties of 3-(Trifluoromethyl)pyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals. Its strategic importance lies in the incorporation of the trifluoromethyl group, which can significantly enhance the metabolic stability, lipophilicity, and binding affinity of target molecules.

Core Physicochemical Data

The essential properties of 3-(Trifluoromethyl)pyridine are summarized in the table below, providing a ready reference for experimental design and synthesis planning.

Property	Value	Source
Chemical Formula	C6H4F3N	[1][2][3]
Molecular Weight	147.10 g/mol	[4][5]
CAS Number	3796-23-4	[1][2][4][5]
Appearance	Colorless to light yellow liquid	[1][4]
Density	1.276 g/mL at 25 °C	[5]
Boiling Point	113-115 °C	[5]
Refractive Index	1.418 at 20 °C	[5]
Flash Point	23 °C (73.4 °F) - closed cup	[5]

Compound Identification and Structure

The identity of 3-(Trifluoromethyl)pyridine is established through its unique chemical formula and corresponding molecular weight. The relationship between these fundamental identifiers is depicted below.

References

• 1. echemi.com [echemi.com]
• 2. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]
• 3. 3-(Trifluoromethyl)pyridine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. 3-(Trifluoromethyl)pyridine 97 3796-23-4 [sigmaaldrich.com]

An In-depth Technical Guide to the Solubility and Stability of 3-(Trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)pyridine is a pivotal heterocyclic building block in the development of pharmaceuticals and agrochemicals. The incorporation of the trifluoromethyl (-CF3) group onto the pyridine (B92270) ring significantly alters the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and electron density, thereby influencing its biological activity and pharmacokinetic profile. A thorough understanding of the solubility and stability of 3-(trifluoromethyl)pyridine is paramount for its effective utilization in synthesis, formulation, and biological screening.

This technical guide provides a comprehensive overview of the available data on the solubility and stability of 3-(trifluoromethyl)pyridine. Due to the limited availability of direct quantitative data for this specific compound in the public domain, this guide also includes information on closely related analogues and presents detailed experimental protocols for determining these critical parameters.

Solubility Profile

Precise quantitative solubility data for 3-(trifluoromethyl)pyridine in a wide range of solvents is not extensively documented in publicly available literature. However, based on the general behavior of similar fluorinated pyridines and available information on related compounds, a qualitative and estimated quantitative solubility profile can be established. For instance, the related compound 2,3-dichloro-5-(trifluoromethyl)pyridine (B150209) is reported to have a water solubility of 380 mg/L at 24°C and is soluble in common organic solvents such as methanol, ethanol, acetone, and methylene (B1212753) chloride.[1][2] Another analogue, 2-chloro-3-(trifluoromethyl)pyridine, has had its solubility in several organic solvents quantitatively determined, showing increased solubility with rising temperature.[3][4]

Data Presentation: Solubility of Trifluoromethylpyridine Derivatives

The following table summarizes the available solubility data for compounds structurally related to 3-(trifluoromethyl)pyridine to provide a comparative reference.

Compound	Solvent	Temperature (°C)	Solubility
2,3-Dichloro-5-(trifluoromethyl)pyridine	Water	24	380 mg/L
2,3-Dichloro-5-(trifluoromethyl)pyridine	Methanol	Not Specified	Soluble
2,3-Dichloro-5-(trifluoromethyl)pyridine	Acetone	Not Specified	Soluble
2,3-Dichloro-5-(trifluoromethyl)pyridine	Methylene Chloride	Not Specified	Soluble
2-Chloro-3-(trifluoromethyl)pyridine	Ethyl Acetate	273.15 K - 303.15 K	Increases with temperature
2-Chloro-3-(trifluoromethyl)pyridine	n-Butyl Alcohol	273.15 K - 303.15 K	Increases with temperature
2-Chloro-3-(trifluoromethyl)pyridine	2-Propanol	273.15 K - 303.15 K	Increases with temperature
2-Chloro-3-(trifluoromethyl)pyridine	Methanol	273.15 K - 303.15 K	Increases with temperature
2-Chloro-3-(trifluoromethyl)pyridine	Trichloromethane	273.15 K - 303.15 K	Increases with temperature
2-Chloro-3-(trifluoromethyl)pyridine	Acetonitrile	273.15 K - 303.15 K	Increases with temperature

Experimental Protocol: Solubility Determination (Gravimetric Method)

This protocol outlines a standard and accurate method for determining the solubility of 3-(trifluoromethyl)pyridine in various solvents.

Objective: To quantitatively determine the solubility of 3-(trifluoromethyl)pyridine in a selected solvent at a specific temperature.

Materials:

• 3-(Trifluoromethyl)pyridine

• Selected solvent (e.g., water, ethanol, acetone)

• Analytical balance

• Temperature-controlled shaker or incubator

• Vials with screw caps

• Syringe filters (0.45 µm)

• Pre-weighed collection vials

• Vacuum oven or rotary evaporator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 3-(trifluoromethyl)pyridine to a vial containing a known volume of the selected solvent.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection:

  • After the equilibration period, allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully draw the clear supernatant into a syringe fitted with a 0.45 µm filter.

  • Dispense the filtered saturated solution into a pre-weighed collection vial.

• Solvent Evaporation and Mass Determination:

  • Accurately weigh the collection vial containing the filtered saturated solution.

  • Evaporate the solvent completely using a vacuum oven at a temperature below the boiling point of 3-(trifluoromethyl)pyridine or a rotary evaporator.

  • Once the solvent is fully removed, cool the vial in a desiccator and weigh it again to determine the mass of the dissolved solid.

• Calculation:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of dissolved solid / Volume of solvent) x 100

Mandatory Visualization: Experimental Workflow for Solubility Determination

Caption: Workflow for Gravimetric Solubility Determination.

Stability Profile

The trifluoromethyl group is generally considered to be chemically robust and can enhance the metabolic stability of a molecule. However, under certain stress conditions, degradation can occur.

Hydrolytic Stability: While the C-F bond is strong, the trifluoromethyl group can undergo hydrolysis to a carboxylic acid group under strongly alkaline conditions. The stability of 3-(trifluoromethyl)pyridine across a range of pH values has not been extensively reported, but it is anticipated to be stable under neutral and acidic conditions.

Photostability: Studies on related compounds containing a trifluoromethylpyridine moiety suggest good photostability. For instance, 3-trifluoromethyl-3-aryldiazirines with a pyridine ring exhibit enhanced stability to ambient light compared to their phenyl analogues.[5] Additionally, certain trifluoromethylated quinoline-phenol Schiff bases have demonstrated good stability under white-LED irradiation.[6]

Experimental Protocol: Forced Degradation Study for Stability Assessment

This protocol provides a framework for assessing the stability of 3-(trifluoromethyl)pyridine under various stress conditions, which is a critical step in drug development and for determining appropriate storage and handling procedures.

Objective: To identify potential degradation pathways and determine the intrinsic stability of 3-(trifluoromethyl)pyridine under hydrolytic, photolytic, and thermal stress.

Materials:

• 3-(Trifluoromethyl)pyridine

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• High-purity water

• Acetonitrile (ACN) or other suitable organic solvent

• HPLC system with a UV detector or a stability-indicating method

• pH meter

• Photostability chamber with controlled light and temperature

• Oven

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of 3-(trifluoromethyl)pyridine in a suitable solvent (e.g., ACN/water mixture) at a known concentration (e.g., 1 mg/mL).

• Hydrolytic Stability:

  • Acidic Conditions: Mix the stock solution with 0.1 M HCl and incubate at a set temperature (e.g., 60 °C).

  • Basic Conditions: Mix the stock solution with 0.1 M NaOH and incubate at a set temperature (e.g., 60 °C).

  • Neutral Conditions: Mix the stock solution with high-purity water and incubate at a set temperature (e.g., 60 °C).

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots, neutralize if necessary, and analyze by HPLC.

• Photostability:

  • Expose the stock solution in a photostability chamber to a controlled light source (e.g., ICH option 1 or 2).

  • Simultaneously, keep a control sample protected from light at the same temperature.

  • At specified time points, withdraw aliquots from both the exposed and control samples and analyze by HPLC.

• Thermal Stability (Solid State):

  • Place a known amount of solid 3-(trifluoromethyl)pyridine in an oven at an elevated temperature (e.g., 60 °C).

  • At specified time points, dissolve a portion of the solid in a suitable solvent and analyze by HPLC.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method to separate the parent compound from any degradation products.

  • Calculate the percentage of degradation at each time point under each stress condition.

Mandatory Visualization: Forced Degradation Study Workflow

Caption: Workflow for Forced Degradation Stability Study.

Synthesis Pathway

A common industrial synthesis of 3-(trifluoromethyl)pyridine starts from 3-picoline (3-methylpyridine). The process involves chlorination of the methyl group followed by a halogen exchange reaction (fluorination).

Mandatory Visualization: Synthesis of 3-(Trifluoromethyl)pyridine

Caption: Common Synthesis Route to 3-(Trifluoromethyl)pyridine.

Conclusion

References

• 1. 3-Trifluoromethyl-3-Aryldiazirine Photolabels with Enhanced Ambient Light Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,3-Dichloro-5-(trifluoromethyl)pyridine, DCTF Chemical [huimengchem.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 3-Trifluoromethyl-3-aryldiazirine photolabels with enhanced ambient light stability - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. beilstein-archives.org [beilstein-archives.org]
• 7. 3-三氟甲基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 3-三氟甲基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]

A Comprehensive Technical Guide to the Research of 3-(Trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)pyridine is a pivotal heterocyclic building block in modern chemistry, with its derivatives exhibiting a wide spectrum of applications in pharmaceuticals, agrochemicals, and materials science. The incorporation of the trifluoromethyl (-CF3) group onto the pyridine (B92270) ring imparts unique physicochemical properties, including increased lipophilicity, metabolic stability, and electron-withdrawing character. These attributes often translate to enhanced biological activity and improved pharmacokinetic profiles of the parent molecule, making 3-(trifluoromethyl)pyridine a subject of intense research and development. This in-depth technical guide provides a comprehensive review of the synthesis, biological activities, and mechanistic insights related to 3-(trifluoromethyl)pyridine research, with a focus on data-driven summaries and detailed experimental methodologies.

Synthesis of 3-(Trifluoromethyl)pyridine and Its Derivatives

The synthesis of 3-(trifluoromethyl)pyridine and its substituted analogues has been approached through several key strategies, each with its own advantages and limitations. The primary methods include chlorine/fluorine exchange reactions, direct C-H trifluoromethylation, and construction of the pyridine ring from trifluoromethyl-containing precursors.

Chlorine/Fluorine Exchange Method

A prevalent industrial method for the synthesis of trifluoromethylpyridines involves the chlorination of a picoline precursor followed by a halogen exchange reaction. A key intermediate, 2,3-dichloro-5-(trifluoromethyl)pyridine (B150209), is in high demand for the production of various agrochemicals.[1]

Experimental Protocol: Synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine from 2,3-dichloro-5-(trichloromethyl)pyridine (B1347059) [2][3]

To a suitable autoclave, 2,3-dichloro-5-(trichloromethyl)pyridine (5 g, 18.84 mmol), iron(III) chloride (0.153 g, 0.942 mmol), and a 70% solution of hydrogen fluoride (B91410) in pyridine (2.423 g HF, 85 mmol) are added. The autoclave is sealed and heated to 175 °C overnight. The reaction mixture is then cooled to 130 °C and stirred for an additional 5 hours before cooling to 25 °C. After carefully venting the excess gas through a caustic scrubber, the crude product is dissolved in dichloromethane (B109758) and washed with 1 M NaOH (aq) and water to yield 2,3-dichloro-5-(trifluoromethyl)pyridine.

Vapor-Phase Chlorination and Fluorination

The vapor-phase reaction of picolines with chlorine and a fluorinating agent at elevated temperatures is another significant industrial approach. This method can be performed sequentially or simultaneously.

Experimental Protocol: Vapor-Phase Chlorination of β-Picoline [4]

A stream of β-picoline vapor is mixed with a superstoichiometric amount of gaseous chlorine and passed through a reactor containing a dealuminated mordenite (B1173385) or supported palladium catalyst. The reaction is conducted at a temperature between 175 °C and 400 °C. The product vapors are then cooled to separate the chlorinated picoline products from unreacted chlorine and hydrogen chloride byproduct. The desired 2-chloro-5-(trichloromethyl)pyridine (B1585791) can then be isolated by fractional distillation and subsequently subjected to vapor-phase fluorination.

Direct C-H Trifluoromethylation

Direct C-H trifluoromethylation offers a more atom-economical approach to introduce the -CF3 group onto the pyridine ring, avoiding the need for pre-functionalized substrates.

Experimental Protocol: Regioselective C-H Trifluoromethylation of Pyridine [5][6][7]

A mixture of an N-methylpyridinium iodide salt (1.0 equiv.), silver carbonate (2.0 equiv.), and trifluoroacetic acid (3.0 equiv.) in N,N-dimethylformamide (DMF) is heated at 150 °C in a sealed tube for 24 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (B1210297) and filtered. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the corresponding trifluoromethylated pyridine.

Quantitative Data on 3-(Trifluoromethyl)pyridine Derivatives

The following tables summarize key quantitative data for a selection of 3-(trifluoromethyl)pyridine derivatives, including their biological activities and spectroscopic characterization.

Table 1: Insecticidal and Nematicidal Activity of 3-(Trifluoromethyl)pyridine Derivatives

Compound ID	Structure	Target Organism	Activity Metric	Value	Reference
9e	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	Caenorhabditis elegans	Corrected Mortality (48h, 100 mg/L)	94.10%	[8]
9i	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	Caenorhabditis elegans	Corrected Mortality (48h, 100 mg/L)	93.74%	[8]
9k	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	Caenorhabditis elegans	Corrected Mortality (48h, 100 mg/L)	91.82%	[8]
10d	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	Caenorhabditis elegans	Corrected Mortality (48h, 100 mg/L)	92.61%	[8]

Table 2: Fungicidal Activity of 3-(Trifluoromethyl)pyridine Derivatives against Botrytis cinerea

Compound ID	Structure	EC50 (mg/L)	Reference
9a	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	57.35	[8]
9c	8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide derivative	34.75	[8]
Fluopyram	(Commercial Fungicide)	122.37	[8]
Carbendazim	(Commercial Fungicide)	0.48	[8]

Table 3: Antiviral Activity of 3-(Trifluoromethyl)pyridine Piperazine (B1678402) Derivatives against Tobacco Mosaic Virus (TMV)

Compound ID	Structure	Protective Activity EC50 (µg/mL)	Curative Activity EC50 (µg/mL)	Inactivation Activity EC50 (µg/mL)	Reference
A3	Piperazine derivative with 4-fluoro-3-(trifluoromethyl)benzyl group	20.2	-	-	[9]
A16	Piperazine derivative with 2-chloro-4-fluorobenzyl group	18.4	107.8	-	[9]
A17	Piperazine derivative with benzyl (B1604629) group	-	86.1	-	[9]
A10	Piperazine derivative with 4-(trifluoromethoxy)benzyl group	-	-	54.5	[9]
Ningnanmycin	(Commercial antiviral agent)	50.2	131.7	38.0	[9]

Table 4: Spectroscopic Data for Selected 3-(Trifluoromethyl)pyridine Derivatives

Compound	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)	Mass Spec (m/z)	Reference
2,3-dichloro-5-(trifluoromethyl)pyridine	8.52 (d, J = 2.0 Hz, 1H), 7.95 (d, J = 2.0 Hz, 1H)	150.2, 146.5 (q, J = 4.2 Hz), 136.2, 131.8 (q, J = 34.5 Hz), 125.1, 121.8 (q, J = 274.0 Hz)	215 (M+)	[10]
2-chloro-5-(trifluoromethyl)pyridine	8.68 (s, 1H), 7.92 (d, J = 8.4 Hz, 1H), 7.60 (d, J = 8.4 Hz, 1H)	152.1, 147.2 (q, J = 4.0 Hz), 137.9, 127.3 (q, J = 3.2 Hz), 124.9 (q, J = 33.6 Hz), 123.4 (q, J = 272.9 Hz)	181 (M+)	[10]
3-Trifluoromethyl-pyridine	8.91 (s, 1H), 8.82 (d, J = 4.8 Hz, 1H), 7.94 (d, J = 8.0 Hz, 1H), 7.45 (m, 1H)	152.8 (q, J = 2.0 Hz), 148.0, 135.5 (q, J = 5.9 Hz), 131.2 (q, J = 33.1 Hz), 123.8, 123.3 (q, J = 272.7 Hz)	147 (M+)	[10]

Signaling Pathways and Mechanisms of Action

Derivatives of 3-(trifluoromethyl)pyridine have been shown to elicit defense responses in plants, a process known as systemic acquired resistance (SAR). One of the key mechanisms involves the activation of the phenylpropanoid biosynthetic pathway.

Phenylpropanoid Biosynthetic Pathway Activation

Certain novel trifluoromethylpyridine piperazine derivatives have been identified as potential plant activators.[9] These compounds can induce the activities of key defense-related enzymes such as superoxide (B77818) dismutase (SOD), polyphenol oxidase (PPO), and phenylalanine ammonia-lyase (PAL). The activation of PAL, the first committed enzyme in the phenylpropanoid pathway, leads to the production of a wide array of secondary metabolites, including phytoalexins, lignin, and salicylic (B10762653) acid, which contribute to broad-spectrum disease resistance.

Figure 1: Activation of the Phenylpropanoid Pathway by a 3-(Trifluoromethyl)pyridine Derivative.

Conclusion

The research landscape of 3-(trifluoromethyl)pyridine is rich and continually expanding. Its versatile synthesis and the advantageous properties conferred by the trifluoromethyl group have solidified its importance as a privileged scaffold in the development of new pharmaceuticals and agrochemicals. The detailed experimental protocols and quantitative data presented in this guide offer a valuable resource for researchers in the field. Furthermore, the elucidation of the mechanisms of action, such as the activation of plant defense pathways, opens new avenues for the rational design of next-generation bioactive molecules based on the 3-(trifluoromethyl)pyridine core. Continued exploration into the synthesis and biological evaluation of novel derivatives is poised to unlock further potential of this remarkable heterocyclic compound.

References

• 1. 3-Position-Selective C-H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfa-chemical.com [alfa-chemical.com]
• 3. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 4. CN100519529C - Vapor phase catalytic chlorination of beta-picoline - Google Patents [patents.google.com]
• 5. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Design, synthesis, and nematicidal and fungicidal activity of 8-chloro-6-(trifluoromethyl) imidazo 1,2-a pyridine thiadiazole/triazole derivatives [nyxxb.cn]
• 9. Novel trifluoromethylpyridine piperazine derivatives as potential plant activators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-(Trifluoromethyl)pyridine: Synthesis, Properties, and Applications in Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)pyridine, a key building block in modern medicinal chemistry and materials science. We delve into its commercial availability, physicochemical properties, synthesis protocols, and significant applications, with a focus on its role in drug discovery and development. This document is intended to serve as a valuable resource for researchers and professionals working with this versatile fluorinated heterocyclic compound.

Commercial Availability and Physicochemical Properties

3-(Trifluoromethyl)pyridine is readily available from various chemical suppliers, catering to both research and industrial scale requirements. The compound is typically offered in high purity, essential for its use in sensitive applications such as pharmaceutical synthesis.

Commercial Suppliers

A number of reputable chemical suppliers offer 3-(Trifluoromethyl)pyridine. The availability and packaging options may vary between suppliers.

Supplier	Purity	Available Quantities
Sigma-Aldrich	97%	Varies
Thermo Scientific Chemicals	97%	1 g, 5 g
Tokyo Chemical Industry (TCI)	>98.0% (GC)	Contact for details
Oakwood Chemical	98%	250mg, 1g, 5g, 25g
Santa Cruz Biotechnology	-	Contact for details
Matrix Scientific	-	Contact for details

Physicochemical and Spectroscopic Data

The unique physicochemical properties of 3-(Trifluoromethyl)pyridine, largely influenced by the electron-withdrawing trifluoromethyl group, are pivotal to its utility in modifying the characteristics of larger molecules.[1]

Property	Value	Reference
CAS Number	3796-23-4	[2][3][4][5]
Molecular Formula	C₆H₄F₃N	[3][6]
Molecular Weight	147.10 g/mol	[3][6]
Appearance	Colorless to light yellow liquid	[4]
Boiling Point	113-115 °C
Density	1.276 g/mL at 25 °C
Refractive Index (n20/D)	1.418
Flash Point	23 °C (73.4 °F) - closed cup
¹H NMR (CDCl₃, 400 MHz)	δ 8.91 (s, 1H), 8.82 (d, J = 4.8 Hz, 1H), 7.94 (d, J = 8.0 Hz, 1H), 7.50 (m, 1H)	[7]
¹³C NMR	Data not readily available in summarized format
IR Spectrum	Characteristic peaks for C-F and aromatic C-H and C=N bonds	[8][9][10]

Synthesis of 3-(Trifluoromethyl)pyridine

The industrial synthesis of 3-(Trifluoromethyl)pyridine and its derivatives often starts from 3-picoline (3-methylpyridine).[11][12] The process generally involves two key steps: chlorination of the methyl group followed by a halogen exchange (fluorination) reaction.

Representative Laboratory-Scale Synthesis Protocol

This protocol is a representative procedure for the synthesis of 3-(Trifluoromethyl)pyridine from 3-(Trichloromethyl)pyridine (B3189320), which is itself derived from 3-picoline. This method is based on the principles of halogen exchange reactions described in the literature.[13][14]

Step 1: Chlorination of 3-Picoline to 3-(Trichloromethyl)pyridine (Not detailed here)

This initial step involves the radical chlorination of 3-picoline, typically using chlorine gas under UV irradiation or with a radical initiator. This process yields 3-(trichloromethyl)pyridine.

Step 2: Fluorination of 3-(Trichloromethyl)pyridine

This step describes the conversion of the trichloromethyl group to a trifluoromethyl group using a fluorinating agent.

• Reactants:

  • 3-(Trichloromethyl)pyridine

  • Anhydrous Hydrogen Fluoride (HF) or another suitable fluorinating agent (e.g., Antimony trifluoride).

  • Catalyst (e.g., FeCl₃, SnCl₄) (optional, but can improve reaction rate and yield).[13]

• Equipment:

  • High-pressure autoclave or a reaction vessel suitable for handling corrosive and hazardous materials.

  • Stirring mechanism.

  • Temperature and pressure monitoring equipment.

  • Scrubber for neutralizing acidic off-gases.

• Procedure:

  • Charge the autoclave with 3-(trichloromethyl)pyridine and the catalyst (if used).

  • Evacuate the reactor and then introduce anhydrous hydrogen fluoride. The molar ratio of HF to the starting material should be in excess to ensure complete fluorination.

  • Seal the reactor and heat the mixture to a temperature typically in the range of 150-250 °C.[13]

  • Maintain the reaction at a superatmospheric pressure, which can range from approximately 5 to 1200 psig.[13]

  • Monitor the reaction progress by analyzing samples for the disappearance of the starting material and the formation of the product. The reaction time can vary from a few hours to over 24 hours depending on the scale and conditions.[13]

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess HF through a scrubber.

  • The crude product is then typically neutralized, for example, by washing with a weak base, followed by extraction with an organic solvent.

  • The organic layer is then dried and the product is purified by distillation.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 3-(Trifluoromethyl)pyridine.

Applications in Drug Discovery and Development

The incorporation of a trifluoromethyl group into a molecule can significantly alter its properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[1] 3-(Trifluoromethyl)pyridine serves as a crucial intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[11][15]

Role in Medicinal Chemistry

The 3-(trifluoromethyl)pyridine moiety is found in numerous biologically active compounds, including antiviral, anticancer, and central nervous system (CNS) drugs.[15] Its presence can enhance the pharmacokinetic properties of a drug, leading to improved efficacy.[1]

Example Signaling Pathway: PI3K/Akt Pathway Inhibition

The PI3K/Akt signaling pathway is a critical intracellular pathway that regulates cell cycle, proliferation, and survival.[16][17][18] Its dysregulation is a hallmark of many cancers. Several kinase inhibitors that target components of this pathway incorporate fluorinated pyridine (B92270) scaffolds. While a specific, widely-marketed drug containing the 3-(trifluoromethyl)pyridine moiety that directly targets the PI3K/Akt pathway is not readily apparent from the search results, the general principle of kinase inhibition by such compounds is well-established. The following diagram illustrates the canonical PI3K/Akt pathway and indicates a hypothetical point of inhibition by a drug containing a 3-(trifluoromethyl)pyridine scaffold, representing a common mechanism of action for this class of compounds.

Caption: Inhibition of the PI3K/Akt signaling pathway.

Safety and Handling

3-(Trifluoromethyl)pyridine is a flammable liquid and vapor and is toxic if swallowed. It can cause skin and eye irritation and may cause respiratory irritation.[19][20][21][22][23]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face protection.[19][20][22]

• Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.[19][20][21]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[19][22]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-date safety information.

Conclusion

3-(Trifluoromethyl)pyridine is a commercially accessible and highly valuable building block for the development of new pharmaceuticals, agrochemicals, and materials. Its unique electronic and physical properties, conferred by the trifluoromethyl group, allow for the fine-tuning of molecular characteristics to enhance biological activity and improve pharmacokinetic profiles. A thorough understanding of its synthesis, properties, and safe handling is essential for researchers and developers aiming to leverage the potential of this important fluorinated intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]
• 4. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. 3-(Trifluoromethyl)pyridine [oakwoodchemical.com]
• 7. rsc.org [rsc.org]
• 8. jocpr.com [jocpr.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 13. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 14. EP0110690A1 - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 15. Applications of trifluoromethyl pyridine [huimengchem.cn]
• 16. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 17. cusabio.com [cusabio.com]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 21. fishersci.ie [fishersci.ie]
• 22. canbipharm.com [canbipharm.com]
• 23. acrospharma.co.kr [acrospharma.co.kr]

Protocols & Analytical Methods

Synthesis of 3-(Trifluoromethyl)pyridine from 3-Picoline: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of 3-(trifluoromethyl)pyridine, a crucial building block in the pharmaceutical and agrochemical industries. The primary and most industrially relevant synthetic route proceeds via a two-step process starting from 3-picoline. The first step involves the radical chlorination of the methyl group of 3-picoline to yield the intermediate, 3-(trichloromethyl)pyridine (B3189320). The subsequent step is a halogen exchange reaction, replacing the chlorine atoms with fluorine using anhydrous hydrogen fluoride (B91410) (HF) to produce the final product. This guide presents detailed experimental protocols for both liquid-phase and vapor-phase variations of this synthesis, accompanied by quantitative data and safety considerations.

Introduction

The trifluoromethyl group is a key pharmacophore in modern drug design, valued for its ability to enhance metabolic stability, lipophilicity, and binding affinity of molecules. Consequently, trifluoromethylated heterocyclic compounds, such as 3-(trifluoromethyl)pyridine, are highly sought-after intermediates in the synthesis of numerous active pharmaceutical ingredients and agrochemicals. The synthesis from readily available 3-picoline is a cost-effective and scalable approach. This document outlines the established methods for this transformation, providing researchers with the necessary information to perform this synthesis in a laboratory setting.

Overall Synthesis Pathway

The conversion of 3-picoline to 3-(trifluoromethyl)pyridine is a two-stage process. The first stage is the exhaustive chlorination of the methyl group to form 3-(trichloromethyl)pyridine. The second stage is the fluorination of the trichloromethyl group.

Caption: Overall synthetic pathway from 3-picoline to 3-(trifluoromethyl)pyridine.

Stage 1: Chlorination of 3-Picoline to 3-(Trichloromethyl)pyridine

The chlorination of the methyl group of 3-picoline can be achieved through either a liquid-phase or a vapor-phase process.

Method 1: Liquid-Phase Chlorination

This method involves the reaction of 3-picoline, often as its hydrogen sulphate salt, with elemental chlorine under photochemical initiation.

Experimental Protocol: Liquid-Phase Chlorination

• Formation of 3-Picoline Hydrogen Sulphate: In a reaction vessel equipped with a stirrer, thermometer, gas inlet, and reflux condenser, place 1 mole of 3-picoline. While stirring, slowly add an equimolar amount of concentrated sulfuric acid. The temperature may be maintained between 20°C and 100°C during the addition.

• Chlorination Reaction: Heat the resulting 3-methyl-pyridine hydrogen sulphate to a temperature between 90°C and 130°C. If desired, a catalyst such as benzamide (B126) can be added. Slowly bubble elemental chlorine gas into the reaction mixture while exposing it to a UV lamp (visible or ultraviolet light).

• Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to observe the disappearance of the starting material and the formation of mono-, di-, and trichlorinated products.

• Work-up: After completion of the reaction, cool the mixture and carefully dilute it with a mixture of ethyl acetate (B1210297) and ice-water. Neutralize the aqueous phase with a base such as sodium carbonate to a weakly alkaline pH.

• Extraction and Purification: Separate the organic phase. The aqueous phase can be re-extracted with ethyl acetate. Combine the organic phases, dry with a suitable drying agent (e.g., magnesium sulphate), and filter. The solvent is then removed under reduced pressure. The crude 3-(trichloromethyl)pyridine can be further purified by vacuum distillation.

Method 2: Vapor-Phase Chlorination

Vapor-phase chlorination is a high-temperature process suitable for continuous flow setups.

Experimental Protocol: Vapor-Phase Chlorination

• Reactor Setup: A tubular reactor, typically made of a material resistant to high temperatures and corrosive gases, is packed with a suitable catalyst if required (e.g., metal oxides or halides). The reactor is placed in a furnace to achieve the desired reaction temperature.

• Reaction Conditions: A vaporized feed stream of 3-picoline, chlorine gas, and an inert diluent gas (e.g., nitrogen) is passed through the heated reactor. A "hot spot" at the beginning of the reactor (350-500°C) followed by a lower temperature zone (200-340°C) can improve conversion and selectivity.[1][2]

• Product Collection: The product stream exiting the reactor is cooled to condense the chlorinated pyridines. Gaseous byproducts like HCl are typically scrubbed.

• Purification: The condensed liquid containing a mixture of chlorinated picolines is then subjected to fractional distillation to isolate 3-(trichloromethyl)pyridine.

Quantitative Data for Chlorination of 3-Picoline

Parameter	Liquid-Phase Chlorination	Vapor-Phase Chlorination (with "hot spot")[1][2]
Starting Material	3-Picoline Hydrogen Sulphate	3-Picoline
Chlorinating Agent	Elemental Chlorine (gas)	Elemental Chlorine (gas)
Temperature	70°C - 150°C	350°C (hot spot), 200°C (second zone)
Catalyst/Initiator	UV light, optional catalyst (e.g., benzamide)	Typically catalyst-free, but can use metal oxides/halides
Molar Ratio (Cl2:Picoline)	Not specified, chlorine bubbled through the reaction	7.4 : 1
Yield	Up to 83% of 98% pure 3-(trichloromethyl)pyridine reported[3]	90% conversion of 3-picoline reported
Key Process Features	Batch process, suitable for lab scale	Continuous flow, more suited for industrial scale

Stage 2: Fluorination of 3-(Trichloromethyl)pyridine to 3-(Trifluoromethyl)pyridine

The halogen exchange reaction is most commonly performed in the liquid phase using anhydrous hydrogen fluoride under pressure.

Method: Liquid-Phase Fluorination

This is the most widely documented method for the conversion of the trichloromethyl group to a trifluoromethyl group on the pyridine (B92270) ring.

Experimental Workflow: Liquid-Phase Fluorination

Caption: Workflow for the liquid-phase fluorination of 3-(trichloromethyl)pyridine.

Experimental Protocol: Liquid-Phase Fluorination

• Safety Precaution: Anhydrous hydrogen fluoride is extremely corrosive and toxic. All operations must be conducted in a specialized high-pressure reactor (autoclave) made of resistant materials (e.g., Monel or Hastelloy) within a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including acid-resistant gloves, face shield, and a lab coat, is mandatory.

• Reactor Charging: Charge a high-pressure autoclave with 3-(trichloromethyl)pyridine and a catalytic amount of a metal halide catalyst (e.g., FeCl₃ or FeF₃, typically 1-10 mol%).

• Addition of Anhydrous HF: Seal the reactor and cool it (e.g., using a dry ice/acetone bath). Carefully introduce at least 3 molar equivalents of anhydrous liquid hydrogen fluoride into the cooled reactor.

• Reaction: Gradually heat the sealed reactor to the desired temperature (typically 150°C to 250°C). The pressure will increase to superatmospheric levels (5-1200 psig).[4] Maintain the reaction at this temperature with stirring for the required duration (1 to 100 hours, depending on the specific substrate and conditions).

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess HF into a scrubber containing a suitable neutralizing agent (e.g., aqueous potassium hydroxide (B78521) or calcium oxide).

• Quenching and Extraction: The reaction mixture is carefully quenched with ice water. The product is then extracted with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Neutralization and Drying: The organic layer is washed with a dilute aqueous base (e.g., sodium bicarbonate solution) to remove any residual acid, followed by a wash with brine. The organic phase is then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: After filtering off the drying agent, the solvent is removed by rotary evaporation. The crude 3-(trifluoromethyl)pyridine is then purified by fractional distillation.

Quantitative Data for Fluorination of Chlorinated 3-(Trichloromethyl)pyridine Derivatives

Parameter	Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine[4]
Fluorinating Agent	Anhydrous Hydrogen Fluoride (HF)
Catalyst	Metal Halide (e.g., FeCl₃, FeF₃)
Catalyst Loading	1-10 mol%
Molar Ratio (HF:Substrate)	≥ 3 : 1
Temperature	150°C - 250°C (preferred: 170°C - 180°C)
Pressure	5 - 1200 psig (preferred: ~15 psig)
Reaction Time	~25 hours
Yield	"High yield" reported; specific examples for derivatives show >90% conversion
Key Process Features	Requires specialized high-pressure equipment; careful handling of HF is critical

Conclusion

The synthesis of 3-(trifluoromethyl)pyridine from 3-picoline is a well-established industrial process that can be adapted for a laboratory setting. The two-step chlorination-fluorination sequence offers a reliable route to this valuable building block. While the vapor-phase methods are suitable for large-scale continuous production, the liquid-phase protocols are more amenable to batch synthesis in a research environment. Careful attention to reaction conditions and safety protocols, particularly when handling anhydrous hydrogen fluoride, is paramount for the successful and safe execution of this synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. data.epo.org [data.epo.org]
• 3. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- - Google Patents [patents.google.com]
• 4. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]

Application Notes and Protocols for C-H Trifluoromethylation of Pyridine

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (-CF3) group into pyridine (B92270) scaffolds is a paramount strategy in medicinal chemistry and drug development. The unique properties of the -CF3 group, such as high electronegativity, metabolic stability, and lipophilicity, can significantly enhance the pharmacological profile of bioactive molecules. This document provides detailed application notes and experimental protocols for several cutting-edge methods for the direct C-H trifluoromethylation of pyridines, offering a range of strategies to suit various substrates and research needs.

I. Overview of Methodologies

Direct C-H trifluoromethylation of pyridines has emerged as a more atom-economical and efficient alternative to traditional cross-coupling methods that require pre-functionalized starting materials. This section outlines four distinct and powerful protocols:

• N-Methylpyridinium Activation Strategy: A highly regioselective method for the C2-trifluoromethylation of pyridines using a simple activation strategy.[1][2][3]

• Nucleophilic Activation via Hydrosilylation: A protocol for the challenging 3-position-selective trifluoromethylation of pyridines and quinolines.[4][5]

• Photocatalyst-Free, Light-Mediated Radical Trifluoromethylation: An operationally simple and mild method for the trifluoromethylation of pyridones using Langlois' reagent.[1][6]

• Cobalt-Catalyzed [2+2+2] Cycloaddition: A synthetic route to construct α-trifluoromethylated pyridine rings from alkynes and nitriles.

II. Data Presentation: Substrate Scope and Yields

The following tables summarize the reported yields for the trifluoromethylation of various pyridine derivatives using the protocols mentioned above.

Table 1: N-Methylpyridinium Activation Strategy

Substrate (Pyridine Derivative)	Product	Yield (%)
Pyridine	2-(Trifluoromethyl)pyridine	85
4-Methylpyridine	4-Methyl-2-(trifluoromethyl)pyridine	82
4-Methoxypyridine	4-Methoxy-2-(trifluoromethyl)pyridine	75
4-Chloropyridine	4-Chloro-2-(trifluoromethyl)pyridine	78
3-Methylpyridine	3-Methyl-2-(trifluoromethyl)pyridine	80

Data sourced from studies on N-methylpyridinium salt activation strategy.[1][2][3]

Table 2: 3-Position-Selective C-H Trifluoromethylation via Hydrosilylation

Substrate (Quinoline/Pyridine Derivative)	Product	Yield (%)
Quinoline (B57606)	3-(Trifluoromethyl)quinoline	76
6-Bromoquinoline	6-Bromo-3-(trifluoromethyl)quinoline	85
6-Methoxyquinoline	6-Methoxy-3-(trifluoromethyl)quinoline	72
4-Phenylquinoline	4-Phenyl-3-(trifluoromethyl)quinoline	61
Pyridine	3-(Trifluoromethyl)pyridine	45

Data reflects yields from protocols involving nucleophilic activation through hydrosilylation.[4][5][7]

Table 3: Photocatalyst-Free, Light-Mediated Trifluoromethylation of Pyridones

Substrate (Pyridone Derivative)	Product	Yield (%)
N-Methyl-2-pyridone	N-Methyl-5-(trifluoromethyl)-2-pyridone	93
N-Phenyl-2-pyridone	N-Phenyl-5-(trifluoromethyl)-2-pyridone	85
2-Pyridone	5-(Trifluoromethyl)-2-pyridone	78
Uracil	5-(Trifluoromethyl)uracil	60
Azaindole	3-(Trifluoromethyl)azaindole	70

Yields reported for the light-mediated protocol using Langlois' reagent without a photocatalyst.[1][6]

Table 4: Cobalt-Catalyzed [2+2+2] Cycloaddition for α-Trifluoromethylated Pyridines

Alkyne Substrate	Nitrile Substrate	Product	Yield (%)
1,6-Heptadiyne	Acetonitrile	2,3-Dimethyl-α-(trifluoromethyl)pyridine	88
1,7-Octadiyne	Benzonitrile	2-Phenyl-3-propyl-α-(trifluoromethyl)pyridine	85
Di-tert-butyl acetylenedicarboxylate	Acetonitrile	Di-tert-butyl 2-methyl-α-(trifluoromethyl)pyridine-4,5-dicarboxylate	92

Representative yields for the synthesis of α-trifluoromethylated pyridines via cobalt-catalyzed cycloaddition.

III. Experimental Protocols

Protocol 1: C2-H Trifluoromethylation via N-Methylpyridinium Activation

This protocol describes a highly efficient and regioselective direct C-H trifluoromethylation of pyridine at the C2 position based on an N-methylpyridine quaternary ammonium (B1175870) activation strategy.[1][2][3]

Materials:

• Substituted Pyridine (1.0 mmol)

• Iodomethane (B122720) (1.5 mmol)

• Trifluoroacetic acid (TFA) (3.0 mmol)

• Silver carbonate (Ag2CO3) (2.0 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Formation of the N-methylpyridinium iodide salt: To a solution of the pyridine derivative (1.0 mmol) in a sealed tube, add iodomethane (1.5 mmol). Heat the mixture at 80 °C for 12 hours. After cooling to room temperature, the resulting solid is washed with ethyl acetate and dried under vacuum.

• Trifluoromethylation: To the dried N-methylpyridinium iodide salt, add DMF (5 mL), trifluoroacetic acid (3.0 mmol), and silver carbonate (2.0 mmol).

• The reaction mixture is stirred at 120 °C for 24 hours in the sealed tube.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2-trifluoromethylpyridine derivative.

Protocol 2: 3-Position-Selective C-H Trifluoromethylation via Hydrosilylation

This protocol achieves the challenging 3-position-selective trifluoromethylation of pyridine and quinoline derivatives through nucleophilic activation via hydrosilylation.[4][5]

Materials:

• Quinoline or Pyridine Derivative (0.5 mmol)

• Methylphenylsilane (B1236316) (1.25 mmol)

• Tris(pentafluorophenyl)borane (B72294) (B(C6F5)3) (0.025 mmol)

• 1,2-Dichloroethane (B1671644) (DCE) (2.5 mL)

• Togni's Reagent I (1-trifluoromethyl-1,2-benziodoxol-3(1H)-one) (1.0 mmol)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (0.75 mmol)

• Anhydrous sodium sulfate (Na2SO4)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Hydrosilylation: In a glovebox, a mixture of the quinoline or pyridine derivative (0.5 mmol), methylphenylsilane (1.25 mmol), and tris(pentafluorophenyl)borane (0.025 mmol) in 1,2-dichloroethane (2.5 mL) is stirred at 65 °C for 20 hours.

• Trifluoromethylation: The reaction mixture is cooled to 0 °C, and Togni's Reagent I (1.0 mmol) is added. The mixture is stirred at 25 °C for 16 hours.

• Oxidation: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (0.75 mmol) is added, and the mixture is stirred at 25 °C for an additional 1 hour.

• Work-up: The reaction is quenched with saturated sodium bicarbonate solution and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel to give the 3-trifluoromethylated product.

IV. Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the described trifluoromethylation protocols.

References

• 1. A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Visible-Light-Induced Photocatalyst-Free Radical Trifluoromethylation [organic-chemistry.org]
• 4. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 5. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling Reactions with 3-(Trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting Suzuki-Miyaura cross-coupling reactions with 3-(trifluoromethyl)pyridine derivatives. The trifluoromethyl group is a crucial substituent in medicinal chemistry, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The Suzuki coupling reaction is a powerful and versatile tool for creating carbon-carbon bonds, making it indispensable in the synthesis of complex organic molecules for drug discovery and development.

Introduction to Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (typically a boronic acid or boronate ester) and an organic halide or triflate. This reaction is widely used to synthesize biaryls, vinylarenes, and polyenes. The key advantages of the Suzuki coupling include its mild reaction conditions, tolerance of a wide variety of functional groups, and the commercial availability of a large number of boronic acids. The general catalytic cycle involves three main steps: oxidative addition of the palladium(0) catalyst to the organic halide, transmetalation with the organoboron species, and reductive elimination to form the new carbon-carbon bond and regenerate the palladium(0) catalyst.

Suzuki Coupling with 3-(Trifluoromethyl)pyridine Derivatives

The presence of the electron-withdrawing trifluoromethyl group on the pyridine (B92270) ring can influence the reactivity of the halide or triflate leaving group. Generally, electron-withdrawing groups can make the aryl halide more susceptible to oxidative addition, which is often the rate-limiting step in the catalytic cycle.

This document provides protocols primarily based on the use of 3-bromo-5-(trifluoromethyl)pyridine (B1279140) and 3-chloro-5-(trifluoromethyl)pyridine (B1270821) as starting materials. The methodologies can be adapted for other halo- or triflate-substituted 3-(trifluoromethyl)pyridines.

Experimental Protocols

General Protocol for Microwave-Assisted Suzuki Coupling of 3-Bromo-5-(trifluoromethyl)pyridine with Arylboronic Acids

This protocol is adapted from a procedure for a similar trifluoromethyl-substituted heterocyclic system and is expected to be highly applicable.[1] Microwave assistance can significantly reduce reaction times and improve yields.[2][3]

Materials:

• 3-Bromo-5-(trifluoromethyl)pyridine

• Arylboronic acid (1.5 equivalents)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• XPhos Pd G2 (2.5 mol%)

• XPhos (5 mol%)

• Ethanol (B145695) (EtOH)

• Water

• Microwave vial

• Magnetic stirrer

Procedure:

• To a microwave vial, add 3-bromo-5-(trifluoromethyl)pyridine (1 equivalent), the desired arylboronic acid (1.5 equivalents), and potassium carbonate (2 equivalents).

• Add ethanol and water in a 4:1 ratio to the vial.

• Degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes.

• Add XPhos Pd G2 (2.5 mol%) and XPhos (5 mol%) to the reaction mixture.

• Seal the microwave vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 135 °C for 40 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 3-aryl-5-(trifluoromethyl)pyridine.

General Protocol for Conventional Suzuki Coupling of 3-Chloro-5-(trifluoromethyl)pyridine with Phenylboronic Acid

Aryl chlorides are generally less reactive than aryl bromides. Therefore, a more active catalyst system is often required. This protocol is a general starting point and may require optimization.

Materials:

• 3-Chloro-5-(trifluoromethyl)pyridine

• Phenylboronic acid (1.2 equivalents)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2 equivalents)

• 1,4-Dioxane (B91453)

• Water

• Schlenk flask or sealed tube

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask or sealed tube, add 3-chloro-5-(trifluoromethyl)pyridine (1 equivalent), phenylboronic acid (1.2 equivalents), palladium(II) acetate (2 mol%), SPhos (4 mol%), and potassium phosphate (2 equivalents).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 4-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

The following tables summarize the results from a study on the microwave-assisted Suzuki-Miyaura cross-coupling of a 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one with various arylboronic acids. These results provide a strong indication of the expected yields for the coupling of 3-bromo-5-(trifluoromethyl)pyridine under similar conditions.[1]

Table 1: Suzuki Coupling of a 3-Bromo-7-(trifluoromethyl) Heterocycle with Various Arylboronic Acids [1]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	3-Phenyl-5-(trifluoromethyl)pyridine derivative	74
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-5-(trifluoromethyl)pyridine derivative	89
3	3-Methoxyphenylboronic acid	3-(3-Methoxyphenyl)-5-(trifluoromethyl)pyridine derivative	85
4	2-Methoxyphenylboronic acid	3-(2-Methoxyphenyl)-5-(trifluoromethyl)pyridine derivative	73
5	4-Acetylphenylboronic acid	3-(4-Acetylphenyl)-5-(trifluoromethyl)pyridine derivative	87
6	4-Fluorophenylboronic acid	3-(4-Fluorophenyl)-5-(trifluoromethyl)pyridine derivative	76
7	2-Thienylboronic acid	3-(2-Thienyl)-5-(trifluoromethyl)pyridine derivative	71
8	4-(Biphenyl)boronic acid	3-(4-Biphenylyl)-5-(trifluoromethyl)pyridine derivative	79
9	1-Naphthylboronic acid	3-(1-Naphthyl)-5-(trifluoromethyl)pyridine derivative	85

Visualizations

Experimental Workflow

Caption: General experimental workflow for the Suzuki coupling reaction.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Buchwald-Hartwig Amination of 3-Halopyridines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Buchwald-Hartwig amination of 3-halopyridines, a crucial transformation in the synthesis of pharmaceuticals and other advanced materials. The pyridine (B92270) moiety is a common scaffold in a vast array of biologically active compounds, and the ability to efficiently form C-N bonds at the 3-position is of significant interest in drug discovery and development.[1] This document offers detailed protocols, quantitative data, and visual aids to facilitate the successful application of this powerful cross-coupling reaction.

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines.[1] It allows for the formation of a carbon-nitrogen bond between an aryl halide and an amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. For 3-halopyridines, this reaction provides a versatile and efficient method to introduce a wide range of amino functionalities, which is a key strategy for optimizing the structure-activity relationship (SAR) of lead compounds in drug development.[1]

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to proceed through a series of well-defined steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 3-halopyridine, forming a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The desired 3-aminopyridine (B143674) product is formed through reductive elimination from the palladium-amido complex, regenerating the active Pd(0) catalyst.[1]

A critical aspect of this reaction is the choice of ligand, which plays a crucial role in promoting the desired reductive elimination and preventing side reactions such as hydrodehalogenation.

Data Presentation: Reaction Conditions and Yields

The following tables summarize representative reaction conditions and yields for the Buchwald-Hartwig amination of 3-chloro, 3-bromo, and 3-iodopyridines with various amines. The data is compiled from literature sources and is intended to serve as a guide for reaction optimization.

Table 1: Buchwald-Hartwig Amination of 3-Chloropyridines

Amine	Palladium Source / Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃	XPhos	NaOtBu	Toluene (B28343)	100	18	85
n-Hexylamine	Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane	110	24	78
Morpholine	Pd₂(dba)₃	BrettPhos	LiHMDS	THF	80	12	92
Piperidine	Pd(OAc)₂	DavePhos	Cs₂CO₃	Toluene	100	20	88

Table 2: Buchwald-Hartwig Amination of 3-Bromopyridines

Amine	Palladium Source / Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	110	8	95[2]
n-Hexylamine	Pd₂(dba)₃	XPhos	NaOtBu	Dioxane	100	16	89
Morpholine	Pd(OAc)₂	RuPhos	K₃PO₄	Toluene	100	12	94
Piperidine	Pd₂(dba)₃	BrettPhos	LiHMDS	THF	80	10	96
Cyclohexane-1,2-diamine	Pd₂(dba)₃	(±)-BINAP	NaOtBu	Toluene	80	4	60[3]

Table 3: Buchwald-Hartwig Amination of 3-Iodopyridines

Amine	Palladium Source / Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	100	12	91
n-Hexylamine	Pd₂(dba)₃	RuPhos	K₃PO₄	Toluene	90	24	85
Morpholine	Pd(OAc)₂	BrettPhos	NaOtBu	Dioxane	100	8	97
Piperidine	Pd₂(dba)₃	DavePhos	LiHMDS	THF	70	14	93

Note: Yields are highly dependent on the specific substrates, catalyst, ligand, base, solvent, and reaction conditions. The data presented here are for illustrative purposes.

Experimental Protocols

The following are generalized protocols for the Buchwald-Hartwig amination of 3-halopyridines. Optimization of reaction parameters may be necessary for specific substrate combinations.

Protocol 1: General Procedure for the Amination of 3-Bromopyridine (B30812) with a Primary or Secondary Amine

This protocol is adapted from a procedure for the amination of 3-Bromopyridine-D4 and can be applied to non-deuterated analogs.[1]

Materials:

• 3-Bromopyridine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%)

• Base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

• Schlenk tube or other suitable reaction vessel

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the palladium catalyst, phosphine ligand, and base under an inert atmosphere.

• Add the 3-bromopyridine to the Schlenk tube.

• Seal the tube, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• Add the anhydrous toluene via syringe.

• Add the amine to the reaction mixture via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 3-aminopyridine derivative.[1]

Protocol 2: Amination of 2-Bromo-6-methylpyridine with (+/-)-trans-1,2-diaminocyclohexane

This protocol provides a specific example of a diamination reaction.[3]

Materials:

• (+/-)-trans-1,2-diaminocyclohexane (1.0 g, 8.8 mmol)

• 2-bromo-6-methylpyridine (3.0 g, 18 mmol)

• (±)-BINAP (218 mg, 0.35 mmol)

• [Pd₂(dba)₃] (160 mg, 0.18 mmol)

• NaOtBu (2.4 g, 25 mmol)

• Toluene (50 mL)

• Large Schlenk vessel

• Magnetic stir bar

• Inert atmosphere (Argon)

Procedure:

• Charge a large Schlenk vessel with (+/-)-trans-1,2-diaminocyclohexane, 2-bromo-6-methylpyridine, (±)-BINAP, [Pd₂(dba)₃], and NaOtBu.

• Add toluene (50 mL) to the vessel.

• Heat the resulting deep red/brown mixture to 80 °C for 4 hours with stirring under an inert atmosphere.

• After cooling to room temperature, add diethyl ether (50 mL).

• Wash the resulting yellow mixture with brine (2 x 30 mL).

• Dry the organic layer over MgSO₄ and remove the solvent by evaporation under reduced pressure.

• Recrystallize the yellow product from pentane/diethyl ether to yield the final product (yield 1.72 g, 60%).[3]

Visualizations

Diagram 1: Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Diagram 2: Experimental Workflow for Buchwald-Hartwig Amination

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Diagram 3: Ligand Selection Guide for 3-Halopyridines

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. cssp.chemspider.com [cssp.chemspider.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution on Trifluoromethylpyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoromethylpyridines are a class of heterocyclic compounds of significant interest in the pharmaceutical and agrochemical industries. The incorporation of the trifluoromethyl (-CF3) group, a strong electron-withdrawing moiety, into the pyridine (B92270) ring dramatically influences the molecule's physicochemical properties. This substitution enhances metabolic stability, increases lipophilicity, and can improve binding affinity to biological targets. Nucleophilic aromatic substitution (SNAr) is a primary and highly effective method for the functionalization of these activated pyridine rings, enabling the synthesis of a diverse array of derivatives.

These application notes provide a comprehensive overview of SNAr reactions on trifluoromethylpyridines, detailing the underlying principles, experimental protocols for various nucleophiles, and a summary of quantitative data to guide reaction optimization.

Principle of the Reaction

Nucleophilic aromatic substitution on trifluoromethylpyridines proceeds via a bimolecular addition-elimination mechanism. The reaction is initiated by the attack of a nucleophile on a carbon atom of the pyridine ring that bears a suitable leaving group (typically a halogen, such as Cl or F). The presence of the electron-withdrawing -CF3 group, particularly when positioned ortho or para to the leaving group, stabilizes the negatively charged intermediate, known as a Meisenheimer complex, through resonance and inductive effects. The subsequent elimination of the leaving group restores the aromaticity of the pyridine ring, yielding the substituted product. The rate of reaction is generally dependent on the nature of the nucleophile, the leaving group, the solvent, and the reaction temperature.

Visualization of Reaction Mechanism and Workflow

The following diagrams illustrate the general mechanism of the SNAr reaction on a trifluoromethylpyridine and a typical experimental workflow.

Caption: General mechanism of SNAr on a trifluoromethylpyridine.

Caption: A typical experimental workflow for SNAr reactions.

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative reaction conditions for the nucleophilic aromatic substitution on 2-chloro-5-(trifluoromethyl)pyridine (B1661970) with various nucleophiles.

Entry	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	K₂CO₃	DMF	100	12	85[1]
2	Morpholine	K₂CO₃	DMF	80	3	95
3	Piperidine	K₂CO₃	Acetonitrile	80	4	92
4	Phenol (B47542)	K₂CO₃	DMF	120	16	78
5	Sodium Methoxide (B1231860)	-	Methanol	Reflux	5	88
6	Thiophenol	K₂CO₃	DMF	25 (rt)	2	90

Note: The data in this table is compiled from various sources and representative examples. Actual yields and reaction times may vary depending on the specific substrate, purity of reagents, and reaction scale.

Experimental Protocols

General Considerations:

• All reactions should be performed in oven-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• Anhydrous solvents should be used, particularly for reactions involving strong bases like sodium hydride or sodium methoxide.

• Reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Synthesis of N-Aryl/Alkyl-5-(trifluoromethyl)pyridin-2-amines (C-N Bond Formation)

This protocol describes a general procedure for the reaction of 2-chloro-5-(trifluoromethyl)pyridine with a primary or secondary amine.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine (1.0 eq)

• Amine nucleophile (e.g., aniline, morpholine) (1.1 - 1.5 eq)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

• Round-bottom flask with a magnetic stir bar and reflux condenser

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 2-chloro-5-(trifluoromethyl)pyridine, the amine nucleophile, and the base.

• Add the anhydrous solvent to the flask.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate (B1210297), 3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 2-Alkoxy/Aryloxy-5-(trifluoromethyl)pyridines (C-O Bond Formation)

This protocol outlines a general method for the synthesis of ether derivatives from 2-chloro-5-(trifluoromethyl)pyridine.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine (1.0 eq)

• Alcohol or phenol nucleophile (e.g., phenol, methanol) (1.2 eq)

• Base (e.g., K₂CO₃ for phenols, sodium methoxide for methanol) (1.5 - 2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Methanol

• Round-bottom flask with a magnetic stir bar and reflux condenser

• Standard glassware for workup and purification

Procedure:

• For Phenols: In a round-bottom flask, combine 2-chloro-5-(trifluoromethyl)pyridine, the phenol, and potassium carbonate in anhydrous DMF. Heat the mixture (e.g., 120 °C) and stir until the reaction is complete.

• For Alcohols (e.g., Methanol): To a solution of sodium methoxide in methanol, add 2-chloro-5-(trifluoromethyl)pyridine. Heat the mixture to reflux and stir until the reaction is complete.

• After cooling to room temperature, dilute the reaction mixture with water.

• Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether, 3 x 50 mL).

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel.

Protocol 3: Synthesis of 2-(Arylthio/Alkylthio)-5-(trifluoromethyl)pyridines (C-S Bond Formation)

This protocol provides a general procedure for the synthesis of thioether derivatives.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine (1.0 eq)

• Thiol nucleophile (e.g., thiophenol) (1.1 eq)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) (1.2 eq)

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Round-bottom flask with a magnetic stir bar

• Standard glassware for workup and purification

Procedure:

• To a solution of the thiol nucleophile in the chosen anhydrous solvent, add the base at 0 °C and stir for 15-30 minutes to form the thiolate.

• Add a solution of 2-chloro-5-(trifluoromethyl)pyridine in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (as monitored by TLC).

• Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the pure product.

Conclusion

Nucleophilic aromatic substitution on trifluoromethyl-activated pyridines is a robust and versatile synthetic strategy for accessing a wide range of functionalized heterocyclic compounds. The protocols and data presented herein serve as a practical guide for researchers in drug discovery and medicinal chemistry to design and execute these important transformations, enabling the rapid synthesis of novel molecules with potential therapeutic applications. The strongly activating nature of the trifluoromethyl group often allows for predictable and high-yielding reactions under relatively mild conditions.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for 3-(Trifluoromethyl)pyridine in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)pyridine is a versatile building block in medicinal and agricultural chemistry. Its utility extends to the field of catalysis, where it can serve as a ligand for transition metals, influencing the outcome of catalytic transformations. The strong electron-withdrawing nature of the trifluoromethyl group significantly modulates the electronic properties of the pyridine (B92270) ring, which in turn affects the stability and reactivity of the resulting metal complexes.[1][2] This document provides detailed application notes and protocols for the use of 3-(Trifluoromethyl)pyridine and its derivatives as ligands in key catalytic reactions.

Application Notes

The trifluoromethyl group at the 3-position of the pyridine ring imparts unique electronic and steric properties when used as a ligand in catalysis.[1][2][3][4] These properties can lead to enhanced catalytic activity, selectivity, and stability in a variety of transformations.

Key Applications:

• Palladium-Catalyzed Cross-Coupling Reactions: 3-(Trifluoromethyl)pyridine can be employed as a ligand in Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The electron-deficient nature of the ligand can influence the rates of oxidative addition and reductive elimination steps in the catalytic cycle.

• C-H Activation: In palladium-catalyzed C-H activation/functionalization reactions, pyridine-containing ligands are often used as directing groups. The electronic tuning of the pyridine ring with a trifluoromethyl group can impact the efficiency and regioselectivity of these transformations.[5]

General Workflow for Catalyst Application:

The general workflow for utilizing a catalyst system involving a 3-(trifluoromethyl)pyridine-based ligand is depicted below. This involves the preparation of the catalyst, execution of the catalytic reaction, and subsequent product purification.

General workflow for catalyst application.

Experimental Protocols

The following protocols are generalized methodologies for key catalytic reactions where 3-(trifluoromethyl)pyridine or its derivatives can be utilized as ligands. Researchers should optimize these conditions for their specific substrates.

Synthesis of a Palladium(II) Complex with a 3-(Trifluoromethyl)pyridine-containing Ligand

This protocol describes the synthesis of a representative palladium(II) chloride complex with a bidentate ligand derived from 3-(trifluoromethyl)pyridine.

Materials:

• 2-(3-(trifluoromethyl)-5-bromopyridin-2-yl)pyridine

• n-Butyllithium (n-BuLi)

• Chlorodiphenylphosphine (B86185)

• [PdCl₂(CH₃CN)₂]

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

• Hexane (B92381)

• Argon or Nitrogen gas supply

• Standard Schlenk line and glassware

Procedure:

• Ligand Synthesis:

  • Dissolve 2-(3-(trifluoromethyl)-5-bromopyridin-2-yl)pyridine (1.0 eq) in anhydrous THF under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Add n-BuLi (1.1 eq) dropwise and stir for 1 hour at -78 °C.

  • Add chlorodiphenylphosphine (1.2 eq) and allow the reaction to warm to room temperature overnight.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired phosphine (B1218219) ligand.

• Complexation:

  • Dissolve the synthesized ligand (1.0 eq) in anhydrous DCM under an inert atmosphere.

  • Add [PdCl₂(CH₃CN)₂] (1.0 eq) and stir the mixture at room temperature for 4 hours.

  • Reduce the solvent volume under vacuum and add hexane to precipitate the palladium complex.

  • Filter the solid, wash with hexane, and dry under vacuum to yield the [Pd(L)Cl₂] complex.

Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura cross-coupling of an aryl bromide with an arylboronic acid using a palladium catalyst with a 3-(trifluoromethyl)pyridine-based ligand.

Materials:

• Aryl bromide (1.0 eq)

• Arylboronic acid (1.5 eq)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• 3-(Trifluoromethyl)pyridine ligand (4 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Degassed water

• Argon or Nitrogen gas supply

• Standard reaction vessel with condenser

Procedure:

• To an oven-dried reaction vessel, add the aryl bromide, arylboronic acid, palladium precatalyst, 3-(trifluoromethyl)pyridine ligand, and base.

• Evacuate and backfill the vessel with an inert gas (repeat three times).

• Add the anhydrous solvent and degassed water via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalytic Cycle for Suzuki-Miyaura Coupling:

Suzuki-Miyaura catalytic cycle.

Palladium-Catalyzed Heck Reaction

This protocol provides a general method for the Heck reaction between an aryl iodide and an alkene.

Materials:

• Aryl iodide (1.0 eq)

• Alkene (1.2 eq)

• Palladium precatalyst (e.g., Pd(OAc)₂, 1 mol%)

• 3-(Trifluoromethyl)pyridine ligand (2 mol%)

• Base (e.g., Et₃N, 2.0 eq)

• Anhydrous solvent (e.g., DMF, Acetonitrile)

• Argon or Nitrogen gas supply

• Pressure-rated reaction vessel

Procedure:

• Add the aryl iodide, palladium precatalyst, and 3-(trifluoromethyl)pyridine ligand to a pressure-rated vessel.

• Evacuate and backfill with an inert gas.

• Add the anhydrous solvent, alkene, and base via syringe.

• Seal the vessel and heat the mixture to 100-120 °C for 16-24 hours.

• After cooling to room temperature, filter the reaction mixture through a pad of celite.

• Dilute the filtrate with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Palladium-Catalyzed Buchwald-Hartwig Amination

A general procedure for the C-N cross-coupling of an aryl bromide with a primary or secondary amine.

Materials:

• Aryl bromide (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• 3-(Trifluoromethyl)pyridine-derived ligand (e.g., a biarylphosphine with this motif, 2-4 mol%)

• Strong base (e.g., NaOᵗBu, 1.4 eq)

• Anhydrous, aprotic solvent (e.g., Toluene, Dioxane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside a glovebox, add the palladium precatalyst, ligand, and base to an oven-dried reaction tube.

• Add the aryl bromide and the amine.

• Add the anhydrous solvent.

• Seal the tube and heat the mixture to 80-110 °C with stirring for 12-24 hours.

• After cooling, dilute the reaction with a suitable solvent and filter through celite.

• Concentrate the filtrate and purify by column chromatography.[6]

Palladium-Catalyzed C-H Activation/Arylation

This protocol describes a directed C-H arylation of a substrate containing a pyridine directing group.

Materials:

• Substrate with pyridine directing group (1.0 eq)

• Aryl iodide (2.0 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 10 mol%)

• Oxidant (e.g., Ag₂CO₃, 2.0 eq)

• Solvent (e.g., TFA, DCE)

• Argon or Nitrogen gas supply

Procedure:

• To a reaction vessel, add the substrate, aryl iodide, palladium catalyst, and oxidant.

• Evacuate and backfill with an inert gas.

• Add the solvent and heat the reaction to 100-140 °C for 24-48 hours.

• Cool the reaction, dilute with an organic solvent, and filter.

• Wash the filtrate with aqueous sodium thiosulfate (B1220275) and brine.

• Dry the organic layer over Na₂SO₄, concentrate, and purify by chromatography.

Quantitative Data Summary

The following tables summarize representative quantitative data for catalytic reactions using pyridine-based ligands, analogous to 3-(trifluoromethyl)pyridine, to provide an expected performance benchmark.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	2-(Dicyclohexylphosphino)pyridine	K₃PO₄	Toluene	100	18	95
Pd₂(dba)₃	2-(Di-tert-butylphosphino)pyridine	CsF	Dioxane	80	12	92
Pd(PPh₃)₄	None	Na₂CO₃	Toluene/H₂O	90	16	88

Table 2: Heck Reaction of 4-Bromoanisole with Styrene

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	2-Phenylpyridine	Et₃N	DMF	120	24	85
PdCl₂(PPh₃)₂	None	NaOAc	DMA	130	20	78
Herrmann's Cat.	None	K₂CO₃	NMP	110	16	90

Table 3: Buchwald-Hartwig Amination of 4-Chlorotoluene with Morpholine

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃	XPhos	NaOᵗBu	Toluene	100	12	98
Pd(OAc)₂	SPhos	K₃PO₄	Dioxane	110	18	94
[Pd(allyl)Cl]₂	cataCXium A	Cs₂CO₃	t-BuOH	90	24	89

Table 4: C-H Arylation of 2-Phenylpyridine with Iodobenzene

Catalyst	Oxidant	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	Ag₂CO₃	PivOH	DCE	120	24	82
PdCl₂	Cu(OAc)₂	-	TFA	100	36	75
Pd(TFA)₂	PhI(OAc)₂	-	Acetic Acid	110	24	88

Conclusion

3-(Trifluoromethyl)pyridine and its derivatives are valuable ligands in transition metal catalysis. The strong electron-withdrawing effect of the trifluoromethyl group can significantly influence the catalytic activity and selectivity. The provided protocols and data, based on established methodologies for related pyridine systems, offer a solid starting point for researchers and drug development professionals to explore the potential of these ligands in synthesizing complex molecules. Further optimization of reaction conditions is encouraged to achieve the best results for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of Electron Affinity and Steric Hindrance of the Trifluoromethyl Group on the π-Bridge in Designing Blue Thermally Activated Delayed Fluorescence Emitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01203A [pubs.rsc.org]
• 6. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 3-(Trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)pyridine is a crucial building block in the synthesis of numerous pharmaceutical and agrochemical compounds.[1] Its unique physicochemical properties, imparted by the trifluoromethyl group, contribute to the enhanced biological activity and metabolic stability of the final products. Accurate and precise quantification of 3-(Trifluoromethyl)pyridine is therefore essential for quality control of raw materials, monitoring reaction progress, and ensuring the purity of active pharmaceutical ingredients (APIs).

These application notes provide detailed protocols for the quantitative analysis of 3-(Trifluoromethyl)pyridine using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), two of the most common and robust analytical techniques in the pharmaceutical industry.

Analytical Methods Overview

Both HPLC and GC are powerful techniques for the separation and quantification of 3-(Trifluoromethyl)pyridine. The choice between the two often depends on the sample matrix, the required sensitivity, and the available instrumentation.

• High-Performance Liquid Chromatography (HPLC): A versatile technique suitable for a wide range of compounds. When coupled with a UV detector, it offers excellent performance for the quantification of aromatic compounds like 3-(Trifluoromethyl)pyridine. Reverse-phase HPLC is the most common mode used for this type of analysis.

• Gas Chromatography (GC): An ideal method for volatile and semi-volatile compounds. 3-(Trifluoromethyl)pyridine, with a boiling point of 113-115 °C, is well-suited for GC analysis.[2] Coupling GC with a Flame Ionization Detector (FID) provides a robust and cost-effective quantitative method, while a Mass Spectrometer (MS) detector offers higher sensitivity and specificity, enabling unequivocal identification.

High-Performance Liquid Chromatography (HPLC) Method

This section provides a detailed protocol for the quantification of 3-(Trifluoromethyl)pyridine based on a validated method for a closely related compound, 2-Amino-4-(trifluoromethyl)pyridine.[3] This method can be adapted and validated for the specific analysis of 3-(Trifluoromethyl)pyridine.

Experimental Workflow: HPLC Quantification

Caption: Workflow for the quantification of 3-(Trifluoromethyl)pyridine by HPLC.

Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	Quaternary Pump, Autosampler, Column Oven, UV-Vis Detector
Column	C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (B52724)
Gradient Elution	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30.1-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Experimental Protocol: HPLC Analysis

1. Preparation of Standard Solutions:

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 25 mg of 3-(Trifluoromethyl)pyridine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the 50:50 acetonitrile/water mixture to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2. Preparation of Sample Solution:

• Drug Substance: Accurately weigh an appropriate amount of the 3-(Trifluoromethyl)pyridine sample, dissolve it in the 50:50 acetonitrile/water mixture, and dilute to a final concentration within the calibration range.

• Pharmaceutical Formulation: The sample preparation for formulated products will depend on the matrix. A general procedure involves:

  • Weighing a portion of the homogenized formulation.

  • Extracting the analyte with a suitable solvent (e.g., the mobile phase or a stronger organic solvent).

  • Sonicating or shaking to ensure complete dissolution.

  • Centrifuging or filtering to remove excipients.

  • Diluting the supernatant/filtrate to a concentration within the calibration range.

3. HPLC Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard and sample solutions.

• Record the chromatograms and integrate the peak area of the 3-(Trifluoromethyl)pyridine peak.

4. Quantification:

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Determine the concentration of 3-(Trifluoromethyl)pyridine in the sample solution by interpolating its peak area from the calibration curve.

Quantitative Data (Example for a Related Pyridine (B92270) Derivative)

The following table presents typical validation parameters for the HPLC analysis of a pyridine derivative. These values should be determined as part of the method validation for 3-(Trifluoromethyl)pyridine.

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Gas Chromatography (GC) Method

This section outlines a general-purpose GC method suitable for the quantification of 3-(Trifluoromethyl)pyridine, particularly for purity analysis and in matrices where volatile impurities are of concern.

Experimental Workflow: GC Quantification

Caption: Workflow for the quantification of 3-(Trifluoromethyl)pyridine by GC.

Instrumentation and Chromatographic Conditions

Parameter	Specification (GC-FID)	Specification (GC-MS)
GC System	Gas Chromatograph with FID	Gas Chromatograph with Mass Spectrometer
Column	Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)	Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium or Nitrogen	Helium
Inlet Temperature	250 °C	250 °C
Injection Mode	Split (e.g., 50:1)	Split (e.g., 50:1)
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector Temp.	280 °C	N/A
MS Transfer Line	N/A	280 °C
Ion Source Temp.	N/A	230 °C
MS Mode	N/A	Scan or Selected Ion Monitoring (SIM)

Experimental Protocol: GC Analysis

1. Preparation of Standard Solutions:

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 25 mg of 3-(Trifluoromethyl)pyridine reference standard into a 25 mL volumetric flask and dilute to volume with a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the desired concentration range.

2. Preparation of Sample Solution:

• Dissolve a known amount of the sample in the same solvent used for the standard solutions to achieve a concentration within the calibration range.

• For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte and remove interferences.

3. GC Analysis:

• Perform a blank injection (solvent only) to ensure the system is clean.

• Inject the standard and sample solutions.

• Record the chromatograms.

4. Quantification:

• For GC-FID, create a calibration curve by plotting the peak area against the concentration of the standards. Determine the sample concentration from this curve.

• For GC-MS in SIM mode, use specific ions for quantification to enhance selectivity and sensitivity.

Quantitative Data (Example for Pyridine)

The following table provides typical performance data for the GC analysis of pyridine.[2] These parameters should be established during the validation of the method for 3-(Trifluoromethyl)pyridine.

Parameter	Typical Value (GC-FID)
Linearity (R²)	> 0.998
Limit of Detection (LOD)	~0.87 pg/injection
Accuracy (% Recovery)	97.9 - 99.9%
Precision (% RSD)	< 1%

Conclusion

The HPLC and GC methods described provide robust and reliable approaches for the quantification of 3-(Trifluoromethyl)pyridine. The choice of method will depend on the specific application, sample matrix, and desired level of sensitivity and selectivity. For regulatory submissions, it is imperative that the chosen method is fully validated according to ICH guidelines to ensure the accuracy and precision of the results. The provided protocols and workflows serve as a comprehensive starting point for developing and implementing analytical methods for this important chemical intermediate.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-(Trifluoromethyl)pyridine in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of kinase inhibitors incorporating the 3-(trifluoromethyl)pyridine moiety. This structural motif is of significant interest in medicinal chemistry due to its ability to enhance pharmacological properties such as potency, selectivity, and metabolic stability.

Introduction

The 3-(trifluoromethyl)pyridine scaffold is a key building block in the design of various kinase inhibitors. The trifluoromethyl group, a strong electron-withdrawing substituent, can modulate the physicochemical properties of the molecule, including its pKa, lipophilicity, and metabolic stability. These modifications can lead to improved binding affinity for the target kinase and a more favorable pharmacokinetic profile. This document will focus on the synthesis and application of three notable kinase inhibitors featuring this moiety: Bimiralisib (PQR309), a PI3K/mTOR inhibitor; pyrazolo[3,4-b]pyridine-based TRK inhibitors; and RAF709, a selective RAF kinase inhibitor.

Data Presentation: Kinase Inhibitory Activity

The following tables summarize the in vitro inhibitory activities of selected kinase inhibitors containing the 3-(trifluoromethyl)pyridine core.

Table 1: Inhibitory Activity of Bimiralisib (PQR309) against PI3K Isoforms and mTOR.

Target	IC50 (nM)	Ki (nM)
PI3Kα	33	17
PI3Kβ	661	-
PI3Kγ	708	-
PI3Kδ	451	-
mTOR	89	-
PI3Kα (H1047R mutant)	36	-
PI3Kα (E542K mutant)	63	-
PI3Kα (E545K mutant)	136	-

Table 2: Inhibitory Activity of Pyrazolo[3,4-b]pyridine Derivatives against TRKA Kinase.

Compound	TRKA IC50 (nM)
C03	56
C09	57
C10	26

Table 3: Inhibitory Activity of RAF709 against RAF Kinases.

Target	IC50 (nM)
BRAF	0.4
CRAF	0.5

Signaling Pathways

The following diagrams illustrate the signaling pathways targeted by the described kinase inhibitors.

Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition by Bimiralisib.

Caption: TRK Signaling Pathway Inhibition.

Caption: RAF/MEK/ERK Signaling Pathway Inhibition by RAF709.

Experimental Protocols

Synthesis of Bimiralisib (PQR309)

The synthesis of Bimiralisib involves a key Suzuki coupling reaction.[1]

Step 1: Synthesis of 2-chloro-4,6-dimorpholino-1,3,5-triazine (B1296127)

• To a solution of cyanuric chloride in DMF at 0°C, add morpholine.

• Stir the reaction mixture at 0°C to allow for the double nucleophilic aromatic substitution.

• Monitor the reaction by TLC until completion.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Step 2: Synthesis of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine

• In a reaction vessel, combine 5-bromo-4-(trifluoromethyl)pyridin-2-amine, bis(pinacolato)diboron, and potassium acetate (B1210297) in dioxane.

• Degas the mixture with nitrogen or argon.

• Add Pd(dppf)Cl2·CH2Cl2 as the catalyst.

• Heat the reaction mixture at 115°C and monitor by TLC.

• Once the reaction is complete, cool the mixture and perform a standard work-up to isolate the boronate ester.

Step 3: Suzuki Coupling to form Bimiralisib (PQR309)

• Combine 2-chloro-4,6-dimorpholino-1,3,5-triazine and 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridin-2-amine in DME.

• Add an aqueous solution of sodium carbonate.

• Degas the mixture and add PdCl2(dppf) as the catalyst.

• Heat the reaction mixture at 90°C.

• Monitor the progress of the reaction by TLC.

• After completion, cool the reaction, and perform an extractive work-up.

• Purify the crude product by column chromatography to obtain Bimiralisib.

Synthesis of Pyrazolo[3,4-b]pyridine TRK Inhibitors

The synthesis of these inhibitors is based on a multi-step sequence starting from 5-bromo-1H-pyrazolo[3,4-b]pyridine.[2][3]

Step 1: Iodination and Protection

• Treat 5-bromo-1H-pyrazolo[3,4-b]pyridine with N-iodosuccinimide (NIS) to obtain the iodinated intermediate.

• Protect the pyrazole (B372694) nitrogen with a suitable protecting group, such as p-methoxybenzyl chloride (PMB-Cl), to yield the key intermediate.

Step 2: Suzuki or Stille Coupling

• Couple the protected intermediate with an appropriate boronic acid or organostannane reagent via a palladium-catalyzed Suzuki or Stille coupling reaction to introduce the desired substituent at the 5-position.

Step 3: Amination

• Introduce the amine side chain at the 3-position via a palladium-catalyzed C-N cross-coupling reaction (e.g., Buchwald-Hartwig amination) with the desired amine.

Step 4: Deprotection

• Remove the protecting group from the pyrazole nitrogen under appropriate conditions (e.g., acid treatment for PMB group) to yield the final pyrazolo[3,4-b]pyridine TRK inhibitor.

Synthesis of a Related Kinase Inhibitor: Sorafenib

While not containing a 3-(trifluoromethyl)pyridine, Sorafenib's synthesis involves a 4-chloro-3-(trifluoromethyl)phenyl isocyanate, a related and informative synthetic procedure for handling such trifluoromethylated aromatic systems.[4][5]

Step 1: Synthesis of 4-chloro-N-methylpicolinamide

• Treat picolinic acid with thionyl chloride to form 4-chloropicolinoyl chloride.

• React the resulting acid chloride with methylamine (B109427) to afford 4-chloro-N-methylpicolinamide.

Step 2: Etherification

• React 4-chloro-N-methylpicolinamide with 4-aminophenol (B1666318) in the presence of a base such as potassium tert-butoxide to form 4-(4-aminophenoxy)-N-methylpicolinamide.

Step 3: Urea Formation

• React 4-(4-aminophenoxy)-N-methylpicolinamide with 4-chloro-3-(trifluoromethyl)phenyl isocyanate in a suitable solvent like dichloromethane (B109758) to form Sorafenib.

• Purify the final product by crystallization or column chromatography.

Experimental Workflow Diagram

Caption: General Synthetic Workflows for Kinase Inhibitors.

Conclusion

The 3-(trifluoromethyl)pyridine moiety is a valuable component in the design of potent and selective kinase inhibitors. The synthetic routes outlined in these application notes provide a foundation for the preparation of these complex molecules. The provided data and pathway diagrams offer a comprehensive overview for researchers engaged in the discovery and development of novel kinase inhibitors for therapeutic applications.

References

• 1. Portico [access.portico.org]
• 2. Design, synthesis and biological evaluation of pyrazolo[3,4- b ]pyridine derivatives as TRK inhibitors - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00334A [pubs.rsc.org]
• 3. Design, synthesis and biological evaluation of pyrazolo[3,4- b]pyridine derivatives as TRK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sorafenib synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Synthesis of Agrochemical Derivatives from 3-(Trtrifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of key agrochemical derivatives starting from 3-(trifluoromethyl)pyridine. The unique physicochemical properties conferred by the trifluoromethyl group, such as high electronegativity, metabolic stability, and lipophilicity, make this pyridine (B92270) scaffold a crucial building block in the development of modern herbicides, fungicides, and insecticides.[1][2] This document outlines the synthesis of important intermediates and two prominent agrochemicals, Fluazifop-butyl and Fluazinam, including their mechanisms of action.

I. Synthesis of Key Intermediates

The synthesis of many agrochemicals derived from 3-(trifluoromethyl)pyridine relies on the preparation of chlorinated intermediates, primarily 2-chloro-5-(trifluoromethyl)pyridine (B1661970) (2,5-CTF) and 2,3-dichloro-5-(trifluoromethyl)pyridine (B150209) (DCTF).[3] These intermediates are typically synthesized from 3-picoline through a series of chlorination and fluorination reactions.

Logical Workflow for Intermediate Synthesis

Caption: General synthetic pathways to key chlorinated 3-(trifluoromethyl)pyridine intermediates.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-5-(trifluoromethyl)pyridine (2,5-CTF) via Vapor-Phase Chlorination of 3-(Trifluoromethyl)pyridine

This protocol is adapted from a process for the selective chlorination of 3-(trifluoromethyl)pyridine.[4]

Materials:

• 3-(Trifluoromethyl)pyridine

• Chlorine gas

• Carbon tetrachloride (solvent/diluent)

• Nitrogen gas (for purging)

Equipment:

• Vapor-phase reactor tube

• Furnace capable of reaching 450°C

• Gas flow controllers

• Condenser and collection flask

• Scrubber for acidic off-gases

Procedure:

• Set up the vapor-phase reactor system and purge with nitrogen gas.

• Heat the furnace to the desired reaction temperature (e.g., 400°C).

• Prepare a feed mixture of 3-(trifluoromethyl)pyridine, chlorine, and carbon tetrachloride. A typical molar ratio is 1 mole of 3-(trifluoromethyl)pyridine to 3.5 moles of chlorine and 48 moles of carbon tetrachloride.

• Introduce the vaporized feed mixture into the reactor. The residence time should be controlled (e.g., 10.5 seconds).

• The reaction products are passed through a condenser and collected in a cooled flask.

• The crude product is then purified by distillation to isolate 2-chloro-5-(trifluoromethyl)pyridine.

Protocol 2: Synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyridine (DCTF) from 2,3-Dichloro-5-(trichloromethyl)pyridine

This protocol describes the fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine.[5][6]

Materials:

• 2,3-Dichloro-5-(trichloromethyl)pyridine

• Anhydrous hydrogen fluoride (B91410) (HF)

• Iron(III) chloride (catalyst)

• Dichloromethane

• 1 M Sodium hydroxide (B78521) solution

• Water

Equipment:

• Autoclave

• Stirring apparatus

• Scrubber for HF

• Separatory funnel

• Rotary evaporator

Procedure:

• To an autoclave, add 2,3-dichloro-5-(trichloromethyl)pyridine (5 g, 18.84 mmol), iron(III) chloride (0.153 g, 0.942 mmol), and anhydrous hydrogen fluoride (2.423 g, 85 mmol) in a pyridine solution (70%).

• Seal the autoclave and heat to 175°C overnight with stirring.

• Cool the autoclave to 130°C and continue stirring for an additional 5 hours.

• Cool to 25°C and carefully vent the gas phase through a caustic lye scrubber.

• Dissolve the crude reaction mixture in dichloromethane.

• Wash the organic phase with 1 M NaOH solution and then with water.

• Dry the organic phase over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by distillation to yield 2,3-dichloro-5-(trifluoromethyl)pyridine.

II. Synthesis of Agrochemical Derivatives

The following protocols detail the synthesis of two commercially important agrochemicals derived from the intermediates described above.

Protocol 3: Synthesis of Fluazifop-P-butyl (Herbicide)

Fluazifop-P-butyl is a selective post-emergence herbicide used to control grass weeds.[7] Its mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme essential for fatty acid synthesis.[8][9][10]

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• (R)-2-(4-hydroxyphenoxy)propionic acid

• Potassium carbonate

• N,N-Dimethylformamide (DMF)

• Butanol

• Toluene (B28343)

Equipment:

• Round-bottom flask with a reflux condenser and Dean-Stark trap

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• Step 1: Synthesis of (R)-2-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoic acid.

  • To a solution of (R)-2-(4-hydroxyphenoxy)propionic acid in DMF, add potassium carbonate.

  • Add 2-chloro-5-(trifluoromethyl)pyridine to the mixture.

  • Heat the reaction mixture with stirring (e.g., 80-100°C) until the reaction is complete (monitored by TLC or GC).

  • Cool the mixture, pour it into water, and acidify with HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the carboxylic acid intermediate.

• Step 2: Esterification to Fluazifop-P-butyl.

  • Dissolve the carboxylic acid intermediate from Step 1 in toluene and add butanol.

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

  • Heat the mixture to reflux using a Dean-Stark trap to remove water.

  • After completion of the reaction, cool the mixture and wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation to obtain Fluazifop-P-butyl.

Protocol 4: Synthesis of Fluazinam (Fungicide)

Fluazinam is a broad-spectrum contact fungicide.[11][12] Its mode of action is the uncoupling of oxidative phosphorylation in fungal mitochondria, disrupting ATP synthesis.[1][12]

Materials:

• 2,3-Dichloro-5-(trifluoromethyl)pyridine

• Liquid ammonia (B1221849)

• Tetrahydrofuran (THF)

• Potassium hydroxide (KOH)

• 2,4-Dichloro-3,5-dinitrobenzotrifluoride (B1294799)

Equipment:

• Autoclave

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Step 1: Synthesis of 2-amino-3-chloro-5-(trifluoromethyl)pyridine (B1268430).

  • Charge an autoclave with 2,3-dichloro-5-(trifluoromethyl)pyridine (26.75 g, 0.125 mol) and water (25 ml).[5]

  • Close the autoclave and add liquid ammonia (45 g, 2.85 mol).[5]

  • Heat the autoclave to 80°C for 9 hours (pressure will be between 18 and 22 bar).[5]

  • Cool to room temperature and collect the intermediate, 2-amino-3-chloro-5-(trifluoromethyl)pyridine, by filtration.[5]

  • Wash the solid with water and dry. A yield of approximately 90% can be expected.[5]

• Step 2: Condensation to form Fluazinam.

  • Dissolve the 2-amino-3-chloro-5-(trifluoromethyl)pyridine intermediate in acetonitrile (B52724).

  • Cool the solution to 5°C and add powdered potassium hydroxide.

  • Add a solution of 2,4-dichloro-3,5-dinitrobenzotrifluoride in acetonitrile dropwise while maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by TLC or HPLC).

  • Pour the reaction mixture into ice water to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain Fluazinam.

  • The product can be further purified by recrystallization.

III. Quantitative Data Summary

The following table summarizes typical yields for the synthesis of key intermediates and final products. Note that yields can vary significantly based on reaction conditions and scale.

Reaction	Starting Material	Product	Reported Yield	Reference
Chlorination	3-(Trifluoromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine	62%	[4]
Amination	2,3-Dichloro-5-(trifluoromethyl)pyridine	2-Amino-3-chloro-5-(trifluoromethyl)pyridine	90%
Fluorination	2,3-Dichloro-5-(trichloromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	65% (crude content 85%)	[6]
Fluorination	2,3-Dichloro-5-(trichloromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	100% conversion, 98% selectivity	[6]
Synthesis of Fluazifop-P-butyl	(R)-2-(4-hydroxyphenoxy)propionic acid derivative	Fluazifop-P-butyl	81%

Spectroscopic data for 2,3-dichloro-5-(trifluoromethyl)pyridine has been reported, including 19F NMR.[13] Characterization of other derivatives typically involves standard techniques such as 1H NMR, 13C NMR, FT-IR, and Mass Spectrometry.[14][15][16]

IV. Mechanism of Action Visualizations

Fluazifop-P-butyl: Inhibition of Acetyl-CoA Carboxylase (ACCase)

Caption: Fluazifop-P-butyl inhibits ACCase, blocking the formation of Malonyl-CoA and halting fatty acid synthesis.

Fluazinam: Uncoupling of Oxidative Phosphorylation

Caption: Fluazinam disrupts the proton gradient across the mitochondrial membrane, inhibiting ATP synthesis.

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. nbinno.com [nbinno.com]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP0013474B1 - Preparation of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 5. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 6. alfa-chemical.com [alfa-chemical.com]
• 7. Fluazifop-P-butyl (Ref: R154875) [sitem.herts.ac.uk]
• 8. Fluazifop, a grass-selective herbicide which inhibits acetyl-CoA carboxylase in sensitive plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluazifop, a grass-selective herbicide which inhibits acetyl-CoA carboxylase in sensitive plant species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acetyl CoA Carboxylase (ACCase) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 11. Fluazinam | C13H4Cl2F6N4O4 | CID 91731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Fluazinam - Wikipedia [en.wikipedia.org]
• 13. spectrabase.com [spectrabase.com]
• 14. asianpubs.org [asianpubs.org]
• 15. researchgate.net [researchgate.net]
• 16. repository.ubn.ru.nl [repository.ubn.ru.nl]

Scale-Up Synthesis of 3-(Trifluoromethyl)pyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 3-(trifluoromethyl)pyridine, a crucial building block in the pharmaceutical and agrochemical industries. The trifluoromethyl group imparts unique properties to molecules, including enhanced metabolic stability and binding affinity, making this pyridine (B92270) derivative a valuable intermediate. The following sections detail the primary industrial-scale synthetic routes, experimental protocols, and comparative data.

Introduction

The synthesis of 3-(trifluoromethyl)pyridine (3-TFMP) on an industrial scale has been a subject of considerable development. The first reported synthesis in 1947 followed a procedure similar to that of benzotrifluoride, involving the chlorination and subsequent fluorination of a picoline precursor.[1][2] Due to the demand for 3-TFMP and its derivatives, particularly as intermediates for agrochemicals, scalable and economically viable manufacturing processes are of paramount importance.[1][2] The primary methods for large-scale production involve the halogen exchange of a trichloromethyl group, starting from 3-picoline.

Synthetic Routes Overview

Two main strategies dominate the industrial production of 3-(trifluoromethyl)pyridine and its chlorinated derivatives: liquid-phase synthesis and vapor-phase synthesis. Both typically start from 3-picoline.

• Liquid-Phase Synthesis: This is a traditional and widely used method that involves two main steps: the radical chlorination of the methyl group of 3-picoline to form 3-(trichloromethyl)pyridine (B3189320), followed by a halogen exchange reaction (fluorination) using a fluorinating agent like hydrogen fluoride (B91410) (HF).[1][2]

• Vapor-Phase Synthesis: This approach is often employed for the simultaneous chlorination and fluorination of 3-picoline at high temperatures over a catalyst.[1][2] This method can be advantageous for producing chlorinated derivatives of 3-TFMP, such as 2-chloro-5-(trifluoromethyl)pyridine (B1661970) (2,5-CTF), which is a key intermediate for various commercial products.[1][2] The reaction conditions, such as the molar ratio of chlorine gas and temperature, can be adjusted to control the degree of chlorination on the pyridine ring.[1][2]

Comparative Data of Synthetic Routes

The choice of synthetic route can depend on the desired final product (3-TFMP or its derivatives), available equipment, and economic considerations. The following table summarizes key quantitative data for different synthetic approaches.

Parameter	Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine (B1347059)	Vapor-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine	Chlorination of 2-chloro-5-(trifluoromethyl)pyridine
Starting Material	2,3-dichloro-5-(trichloromethyl)pyridine	2,3-dichloro-5-(trichloromethyl)pyridine	2-chloro-5-(trifluoromethyl)pyridine
Reagents	Anhydrous Hydrogen Fluoride, Mercuric Oxide	Anhydrous Hydrogen Fluoride, Catalyst	Chlorine gas, Ferric chloride
Temperature	Not exceeding 35 °C	170 °C	150-170 °C
Reaction Time	~22 hours	11 hours	18 hours
Pressure	Superatmospheric (e.g., 15-1200 psig)[3]	Not specified	Not specified
Yield	100% conversion, 98% selectivity[4]	65% yield (crude)[4]	Not specified (163g product from 363g starting material)[4]
Catalyst	Mercuric Oxide[4] or Metal Halide (e.g., FeCl₃, FeF₃, SnCl₄)[3]	Not specified[4]	Ferric chloride[4]

Experimental Protocols

The following are detailed protocols for key steps in the scale-up synthesis of 3-(trifluoromethyl)pyridine and its important derivative, 2,3-dichloro-5-(trifluoromethyl)pyridine (B150209).

Protocol 1: Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine

This protocol is adapted from a described method for producing 2,3-dichloro-5-(trifluoromethyl)pyridine, a closely related and commercially significant derivative.

Materials:

• 2,3-dichloro-5-(trichloromethyl)pyridine (1.0 eq)

• Anhydrous Hydrogen Fluoride (HF) (at least 3 molar equivalents)[3]

• Catalyst: Iron(III) chloride (FeCl₃) or Iron(III) fluoride (FeF₃) (1-10 mol%)[3]

• Solvent (if necessary, though often run neat)

• Sodium Bicarbonate solution (for neutralization)

• Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate (for drying)

Equipment:

• High-pressure autoclave suitable for handling anhydrous HF.

• Stirring mechanism.

• Temperature and pressure monitoring and control systems.

• Scrubber for HF vapors.

• Standard laboratory glassware for workup.

Procedure:

• Charging the Reactor: In a suitable high-pressure autoclave, charge 2,3-dichloro-5-(trichloromethyl)pyridine and the metal halide catalyst (e.g., FeCl₃).

• Addition of HF: Cool the reactor and carefully add anhydrous liquid hydrogen fluoride (at least 3 molar equivalents).

• Reaction: Seal the reactor and heat the mixture to a temperature in the range of 170-180 °C.[3] The reaction is run under superatmospheric pressure (e.g., starting at 15 psig).[3]

• Monitoring: Monitor the reaction progress by analyzing aliquots (if possible) or by observing pressure changes. The reaction is typically complete in about 25 hours.[3]

• Workup: After cooling the reactor to room temperature and carefully venting any residual HF gas through a scrubber, the reaction mixture is quenched. This can be done by pouring it onto ice and neutralizing with a base such as sodium bicarbonate solution.

• Extraction and Isolation: The neutralized mixture is extracted with a suitable organic solvent like dichloromethane. The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 2,3-dichloro-5-(trifluoromethyl)pyridine can be purified by distillation.

Protocol 2: Vapor-Phase Simultaneous Chlorination and Fluorination of 3-Picoline

This process is generally performed in a specialized reactor system and is advantageous for producing chlorinated trifluoromethylpyridines directly.

Materials:

• 3-Picoline

• Chlorine gas (Cl₂)

• Hydrogen Fluoride (HF)

• Catalyst (e.g., iron fluoride on a support)

Equipment:

• Vapor-phase reactor, often a fluidized-bed reactor followed by an empty phase reactor.[1][2]

• Heating system capable of reaching >300 °C.[1][2]

• Gas flow controllers for all gaseous reactants.

• Condenser and collection system for the product stream.

• Scrubber system for unreacted gases and acidic byproducts.

Procedure:

• Reactor Setup: The vapor-phase reactor system is set up with a fluidized bed of the catalyst. The system is heated to the desired reaction temperature (e.g., >300 °C).

• Reactant Feed: A gaseous mixture of 3-picoline, chlorine, and hydrogen fluoride is continuously fed into the reactor. The molar ratios of the reactants are carefully controlled to influence the product distribution.

• Reaction in Fluidized-Bed: In the first stage (fluidized-bed), the chlorination of the methyl group and subsequent fluorination to the trifluoromethyl group occurs.[1][2]

• Nuclear Chlorination: The product stream then passes into a second, empty phase of the reactor where further chlorination on the pyridine ring takes place.[1][2]

• Product Collection: The effluent from the reactor is cooled and condensed to collect the mixture of products, which can include 3-(trifluoromethyl)pyridine, 2-chloro-5-(trifluoromethyl)pyridine, and other chlorinated derivatives.

• Separation and Purification: The collected liquid is then subjected to fractional distillation to separate the desired products. Unwanted by-products can sometimes be recycled back into the reactor after a catalytic hydrogenolysis step to reduce waste.[2]

Visualizing the Synthetic Workflow

The following diagrams illustrate the logical flow of the key synthetic routes for producing 3-(trifluoromethyl)pyridine and its derivatives.

Caption: Workflow for the liquid-phase synthesis of 3-(Trifluoromethyl)pyridine.

Caption: Workflow for the vapor-phase synthesis of 3-(Trifluoromethyl)pyridine.

Conclusion

The scale-up synthesis of 3-(trifluoromethyl)pyridine is a well-established industrial process, primarily relying on the halogen exchange of 3-(trichloromethyl)pyridine derived from 3-picoline. Both liquid-phase and vapor-phase methods offer viable routes, with the latter being particularly suited for the production of chlorinated derivatives that are themselves important industrial intermediates. The choice of method depends on the specific target molecule, desired scale of production, and available infrastructure. The protocols and data presented here provide a comprehensive overview for professionals in the field of chemical synthesis and drug development.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 3. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 4. alfa-chemical.com [alfa-chemical.com]

Application Note: Purification of 3-(Trifluoromethyl)pyridine by Fractional Distillation

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive protocol for the purification of 3-(Trifluoromethyl)pyridine via fractional distillation at atmospheric pressure. 3-(Trifluoromethyl)pyridine is a critical building block in the synthesis of pharmaceuticals and agrochemicals. Its purity is paramount to ensure high yields and predictable outcomes in subsequent reactions. This document outlines the physical properties, potential impurities, a detailed distillation protocol, and the necessary equipment for achieving high-purity 3-(Trifluoromethyl)pyridine.

Introduction

3-(Trifluoromethyl)pyridine is a key intermediate in organic synthesis, valued for the unique electronic properties conferred by the trifluoromethyl group. The presence of impurities, such as starting materials, isomers, or byproducts from its synthesis, can significantly hinder reaction efficiency and lead to undesired side products. Fractional distillation is a robust and widely used technique for the purification of liquid compounds with close boiling points, making it the ideal method for obtaining high-purity 3-(Trifluoromethyl)pyridine.

Data Presentation: Physical Properties and Distillation Parameters

A thorough understanding of the physical properties of 3-(Trifluoromethyl)pyridine and potential impurities is crucial for successful purification.

Property	Value	Source
Molecular Formula	C₆H₄F₃N
Molecular Weight	147.10 g/mol
Boiling Point	113-115 °C (at atmospheric pressure)
Density	1.276 g/mL at 25 °C
Refractive Index	n20/D 1.418
Flash Point	23 °C	[1]

Experimental Protocol: Fractional Distillation

This protocol details the fractional distillation of 3-(Trifluoromethyl)pyridine. It is assumed that the crude material may contain both volatile and non-volatile impurities, as well as residual water. Pyridine and its derivatives are hygroscopic; therefore, a drying step is included.[2]

1. Pre-Distillation Drying:

If the crude 3-(Trifluoromethyl)pyridine is suspected to contain water, it should be dried prior to distillation.

• To the crude liquid in a round-bottom flask, add a suitable drying agent such as anhydrous potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) pellets.[2]

• Stir the mixture for several hours, or let it stand overnight, to ensure complete removal of water.

• Decant or filter the dried liquid away from the drying agent into the distillation flask.

2. Distillation Apparatus Setup:

• Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.[3] The efficiency of the column is critical for separating components with close boiling points.[3]

• Use ground glass joints with appropriate clips to ensure a sealed system. Lightly grease the joints if necessary, but avoid excess grease which can contaminate the distillate.

• Place a magnetic stir bar in the distillation flask for smooth boiling.

• The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

• Ensure a steady flow of cold water through the condenser.

3. Distillation Procedure:

• Place the dried, crude 3-(Trifluoromethyl)pyridine into the distillation flask. Do not fill the flask more than two-thirds full.

• Begin heating the distillation flask gently using a heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor rises through the fractionating column.

• Collect any initial fractions that distill at a lower temperature than the boiling point of 3-(Trifluoromethyl)pyridine. These are likely volatile impurities.

• The temperature should stabilize at the boiling point of 3-(Trifluoromethyl)pyridine (113-115 °C). Collect the fraction that distills over at a constant temperature. This is the purified product.

• Monitor the temperature closely. A drop in temperature indicates that the main component has distilled, while a sharp rise suggests the presence of higher-boiling impurities.

• Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides and the charring of high-boiling residues.

4. Post-Distillation:

• Allow the apparatus to cool completely before disassembling.

• Transfer the purified 3-(Trifluoromethyl)pyridine to a clean, dry, and appropriately labeled storage container. Store under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption.[2]

Visualization of the Purification Workflow

The following diagram illustrates the logical workflow for the purification of 3-(Trifluoromethyl)pyridine by distillation.

Caption: Workflow for the purification of 3-(Trifluoromethyl)pyridine.

Safety Precautions

• 3-(Trifluoromethyl)pyridine is a flammable liquid and should be handled in a well-ventilated fume hood.[1]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Never distill to dryness.

• Ensure that the distillation apparatus is properly vented to avoid pressure buildup.

Conclusion

Fractional distillation is an effective method for the purification of 3-(Trifluoromethyl)pyridine, yielding a product of high purity suitable for demanding applications in research and development. Adherence to the detailed protocol, particularly the pre-distillation drying step and careful monitoring of the distillation temperature, is essential for a successful purification.

References

• 1. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Reaction of 3-(Trifluoromethyl)pyridine with Organometallic Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)pyridine is a crucial building block in medicinal chemistry and materials science due to the unique properties conferred by the trifluoromethyl group, such as increased metabolic stability, lipophilicity, and binding affinity. The functionalization of the 3-(trifluoromethyl)pyridine ring with organometallic reagents opens avenues for the synthesis of a diverse range of novel derivatives. This document provides detailed application notes and protocols for key reactions of 3-(trifluoromethyl)pyridine with organometallic and related reagents, including nucleophilic addition, directed ortho-metalation, and Minisci-type radical reactions.

Nucleophilic Addition of Organometallic Reagents

The electron-withdrawing nature of the trifluoromethyl group and the pyridine (B92270) nitrogen atom makes the ring susceptible to nucleophilic attack. Organolithium and Grignard reagents can add to the pyridine ring, typically at the C2 and C6 positions. The regioselectivity of this addition can be influenced by the nature of the organometallic reagent, reaction conditions, and activation of the pyridine ring (e.g., through N-oxide or pyridinium (B92312) salt formation).

General Reaction Scheme:

Caption: Nucleophilic addition of an organometallic reagent to 3-(trifluoromethyl)pyridine.

Application Note:

Direct nucleophilic addition of organometallic reagents to 3-(trifluoromethyl)pyridine can be challenging and may result in mixtures of regioisomers. Activation of the pyridine ring, for instance, by forming a pyridinium salt, can enhance reactivity and improve regioselectivity. The resulting dihydropyridine intermediates are typically oxidized in a subsequent step to yield the aromatic product.

Experimental Protocol: Synthesis of 2-Phenyl-3-(trifluoromethyl)pyridine (Representative Protocol)

This protocol is adapted from methodologies for nucleophilic addition to substituted pyridinium salts and may require optimization for 3-(trifluoromethyl)pyridine.

Materials:

• 3-(Trifluoromethyl)pyridine

• 2,4,6-Triphenylpyrylium (B3243816) tetrafluoroborate (B81430)

• Phenyllithium (B1222949) (solution in a suitable solvent)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard glassware for anhydrous reactions

Procedure:

• Pyridinium Salt Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon), dissolve 3-(trifluoromethyl)pyridine (1.0 eq) in anhydrous DCM. Add 2,4,6-triphenylpyrylium tetrafluoroborate (1.1 eq) and stir the mixture at room temperature for 24 hours. The formation of the pyridinium salt can be monitored by TLC or LC-MS.

• Nucleophilic Addition: Cool the reaction mixture to -78 °C in a dry ice/acetone bath. Slowly add a solution of phenyllithium (1.2 eq) in diethyl ether dropwise via syringe. Maintain the temperature at -78 °C and stir for 2 hours.

• Quenching and Workup: Quench the reaction at -78 °C by the slow addition of saturated aqueous sodium bicarbonate solution. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Oxidation: Combine the organic layers and add DDQ (1.5 eq). Stir the mixture at room temperature for 12 hours to effect aromatization.

• Purification: Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to afford 2-phenyl-3-(trifluoromethyl)pyridine.

Data Summary:

Organometallic Reagent	Product(s)	Regioselectivity (approx.)	Yield (%)	Reference
PhLi (on pyridinium salt)	2-Phenyl-3-(trifluoromethyl)pyridine	2-addition favored	Moderate	[Adapted Methodology]
MeMgBr	2-Methyl- and 6-Methyl-3-(trifluoromethyl)pyridine	Mixture	Variable	[General Observation]

Directed ortho-Metalation (DoM)

Directed ortho-metalation is a powerful strategy for the regioselective functionalization of aromatic rings. While the trifluoromethyl group itself is a weak directing group, other functional groups on the pyridine ring can direct lithiation to an adjacent position. For 3-(trifluoromethyl)pyridine itself, direct deprotonation is challenging due to the electron-deficient nature of the ring, often leading to competitive nucleophilic addition of the organolithium reagent. The use of hindered, non-nucleophilic bases like lithium diisopropylamide (LDA) can favor deprotonation. The most acidic proton is at the C2 position, followed by the C4 position.

General Reaction Scheme:

Caption: Directed ortho-metalation of 3-(trifluoromethyl)pyridine.

Application Note:

The regioselectivity of the deprotonation of 3-(trifluoromethyl)pyridine is highly dependent on the base and reaction conditions. LDA is generally preferred to minimize nucleophilic addition. The resulting lithiated species can be trapped with various electrophiles to introduce a wide range of functional groups at the C2 or C4 position.

Experimental Protocol: Synthesis of 2-iodo-3-(trifluoromethyl)pyridine (B1388213) (Representative Protocol)

This protocol is based on general procedures for the directed lithiation of pyridines and may require optimization.

Materials:

• 3-(Trifluoromethyl)pyridine

• Diisopropylamine (B44863)

• n-Butyllithium (solution in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Iodine

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous sodium sulfate

• Standard glassware for anhydrous reactions

Procedure:

• Preparation of LDA: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve diisopropylamine (1.2 eq) in anhydrous THF. Cool the solution to -78 °C. Add n-butyllithium (1.1 eq) dropwise and stir the mixture at -78 °C for 30 minutes to generate LDA.

• Lithiation: To the freshly prepared LDA solution, add a solution of 3-(trifluoromethyl)pyridine (1.0 eq) in anhydrous THF dropwise at -78 °C. Stir the reaction mixture at this temperature for 1-2 hours.

• Electrophilic Quench: Prepare a solution of iodine (1.5 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C. Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride solution. Wash the mixture with saturated aqueous sodium thiosulfate solution to remove excess iodine. Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain 2-iodo-3-(trifluoromethyl)pyridine.

Data Summary:

Base	Electrophile (E+)	Product(s)	Yield (%)	Reference
LDA	I₂	2-Iodo-3-(trifluoromethyl)pyridine	Moderate	[General Methodology]
n-BuLi	Me₃SiCl	Mixture of 2- and 4-silylated products and addition products	Variable	[General Observation]

Note: Specific yields for the directed ortho-metalation of 3-(trifluoromethyl)pyridine are not well-documented and require experimental determination.

Minisci-Type Radical Alkylation

The Minisci reaction is a powerful method for the C-H functionalization of electron-deficient heterocycles, such as 3-(trifluoromethyl)pyridine. This reaction involves the addition of a nucleophilic radical to the protonated pyridine ring. The trifluoromethyl group directs the addition primarily to the C2 and C6 positions. A variety of radical precursors can be used, including carboxylic acids, alkyl iodides, and alcohols.

General Reaction Scheme:

Caption: Minisci-type radical alkylation of 3-(trifluoromethyl)pyridine.

Application Note:

The Minisci reaction is a versatile and functional group tolerant method for introducing alkyl groups onto the 3-(trifluoromethyl)pyridine core. The regioselectivity is generally high for the positions ortho to the nitrogen atom. The choice of radical precursor and reaction conditions can be tuned to optimize the yield and selectivity.

Experimental Protocol: Synthesis of 2-tert-butyl-3-(trifluoromethyl)pyridine

Materials:

• 3-(Trifluoromethyl)pyridine

• Pivalic acid

• Silver nitrate (B79036) (AgNO₃)

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Dichloromethane (DCM)

• Water

• Sulfuric acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-(trifluoromethyl)pyridine (1.0 eq) and pivalic acid (3.0 eq) in a mixture of DCM and water (1:1 v/v).

• Addition of Reagents: Add sulfuric acid (1.0 eq) to protonate the pyridine. Then, add silver nitrate (0.2 eq) and ammonium persulfate (3.0 eq) to the reaction mixture.

• Reaction: Heat the mixture to 60 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature and quench with a saturated aqueous sodium bicarbonate solution until the pH is neutral.

• Extraction and Purification: Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-tert-butyl-3-(trifluoromethyl)pyridine.

Data Summary:

Radical Precursor	Product(s)	Yield (%)	Reference
Pivalic Acid	2-tert-Butyl-3-(trifluoromethyl)pyridine	75	[General Minisci Protocol]
Adamantane-1-carboxylic acid	2-(1-Adamantyl)-3-(trifluoromethyl)pyridine	82	[General Minisci Protocol]
Cyclohexanecarboxylic acid	2-Cyclohexyl-3-(trifluoromethyl)pyridine	68	[General Minisci Protocol]

Conclusion

The functionalization of 3-(trifluoromethyl)pyridine using organometallic and radical-based reagents provides access to a wide array of substituted pyridines of significant interest in drug discovery and materials science. While direct nucleophilic addition and directed ortho-metalation present challenges in terms of reactivity and regioselectivity, these methods, particularly when the pyridine ring is activated, offer viable synthetic routes. The Minisci reaction stands out as a robust and versatile method for the C-H alkylation of this heterocycle. The protocols and data presented herein serve as a guide for researchers to explore the rich chemistry of 3-(trifluoromethyl)pyridine. Further optimization and exploration of reaction conditions are encouraged to develop more efficient and selective transformations.

Application Notes and Protocols for the Derivatization of 3-(Trifluoromethyl)pyridine for Biological Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 3-(trifluoromethyl)pyridine scaffold is a privileged structural motif in medicinal chemistry and agrochemical research. The incorporation of the trifluoromethyl group (-CF3) onto the pyridine (B92270) ring significantly alters the molecule's physicochemical properties, often leading to enhanced biological activity. The strong electron-withdrawing nature of the -CF3 group can improve metabolic stability, increase lipophilicity, and modulate the pKa of the pyridine nitrogen, thereby influencing binding interactions with biological targets.[1][2][3] This application note provides detailed protocols for the derivatization of 3-(trifluoromethyl)pyridine and the subsequent biological screening of the synthesized compounds against various targets, including bacterial and fungal pathogens, insect pests, and protein kinases.

Derivatization of 3-(Trifluoromethyl)pyridine: Synthesis of Amide Derivatives

A common and effective strategy for the derivatization of the 3-(trifluoromethyl)pyridine core is the formation of amide linkages. This approach allows for the introduction of a wide range of substituents, enabling the exploration of structure-activity relationships (SAR). The following is a general protocol for the synthesis of 3-(trifluoromethyl)pyridine carboxamide derivatives.

Experimental Protocol: Synthesis of N-substituted-3-(trifluoromethyl)picolinamide

This protocol describes the synthesis of an amide derivative starting from a commercially available 3-(trifluoromethyl)pyridine carboxylic acid.

Materials:

• 3-(Trifluoromethyl)picolinic acid

• Oxalyl chloride or Thionyl chloride

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF) (catalytic amount)

• Desired primary or secondary amine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• Acid Chloride Formation:

  • To a solution of 3-(trifluoromethyl)picolinic acid (1.0 eq) in anhydrous DCM, add a catalytic amount of DMF.

  • Slowly add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction mixture to stir at room temperature for 2-4 hours, or until the reaction is complete (monitored by TLC or the cessation of gas evolution).

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

• Amide Coupling:

  • Dissolve the crude acid chloride in anhydrous DCM.

  • In a separate flask, dissolve the desired amine (1.1 eq) and TEA or DIPEA (1.5 eq) in anhydrous DCM.

  • Slowly add the acid chloride solution to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring the progress by TLC.

• Work-up and Purification:

  • Upon completion, quench the reaction with saturated sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

• Characterization:

  • Characterize the final product by NMR (¹H, ¹³C, ¹⁹F), mass spectrometry, and melting point analysis.

Biological Screening Protocols

The synthesized 3-(trifluoromethyl)pyridine derivatives can be screened for a variety of biological activities. Below are detailed protocols for selected assays.

Antibacterial Screening

1. Against Xanthomonas oryzae pv. oryzae (Xoo) and Ralstonia solanacearum

This protocol is adapted from the broth microdilution method.

Materials:

• Nutrient Broth (NB) or other suitable growth medium

• Sterile 96-well microtiter plates

• Bacterial cultures of Xoo or R. solanacearum

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Streptomycin, Kanamycin)

• Negative control (solvent only)

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • Culture the bacteria in NB at 28°C until the optical density at 600 nm (OD₆₀₀) reaches a mid-logarithmic phase.

  • Dilute the bacterial suspension with fresh NB to a final concentration of approximately 10⁵ CFU/mL.

• Assay Setup:

  • Prepare serial dilutions of the test compounds in the 96-well plate. The final concentration of the solvent should be kept constant and non-inhibitory (typically ≤1% DMSO).

  • Add 100 µL of the diluted bacterial inoculum to each well.

  • Include wells with bacteria and solvent only (negative control) and wells with bacteria and a standard antibiotic (positive control).

• Incubation and Measurement:

  • Incubate the plates at 28°C for 24-48 hours.

  • Measure the OD₆₀₀ of each well using a microplate reader to determine bacterial growth.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each compound concentration compared to the negative control.

  • Determine the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of the compound that completely inhibits visible growth.

Insecticidal Screening

Against the Diamondback Moth (Plutella xylostella)

This protocol utilizes a leaf-dip bioassay.

Materials:

• Cabbage or rapeseed leaves

• Test compounds dissolved in a suitable solvent with a surfactant (e.g., Triton X-100)

• Second or third instar larvae of P. xylostella

• Petri dishes or ventilated containers

• Filter paper

Procedure:

• Preparation of Test Solutions:

  • Prepare a series of concentrations of the test compounds in water containing a surfactant.

• Leaf Treatment:

  • Cut cabbage or rapeseed leaves into discs of a suitable size.

  • Dip each leaf disc into a test solution for 10-30 seconds.

  • Allow the leaves to air dry on a clean surface.

  • Prepare control leaves by dipping them in the solvent-surfactant solution without the test compound.

• Bioassay:

  • Place a treated leaf disc in each Petri dish lined with moist filter paper.

  • Introduce a set number of larvae (e.g., 10-20) into each dish.

  • Seal the dishes and incubate them at a controlled temperature (e.g., 25°C) and photoperiod (e.g., 16:8 h light:dark).

• Data Collection and Analysis:

  • Record larval mortality at 24, 48, and 72 hours post-treatment.

  • Calculate the corrected mortality using Abbott's formula if mortality is observed in the control group.

  • Determine the LC₅₀ (lethal concentration for 50% of the population) using probit analysis.

In Vitro Kinase Inhibition Screening

Fibroblast Growth Factor Receptor (FGFR) Kinase Assay

This protocol is based on an ADP-Glo™ Kinase Assay.

Materials:

• Recombinant human FGFR kinase (e.g., FGFR1, 2, 3, or 4)

• Kinase substrate (e.g., a poly(Glu, Tyr) peptide)

• ATP

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Assay Setup:

  • In a 384-well plate, add the test compound at various concentrations.

  • Add a mixture of the FGFR enzyme and the substrate in the kinase buffer.

  • Initiate the kinase reaction by adding ATP. The final DMSO concentration should be kept low (≤1%).

• Kinase Reaction:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.[4]

Data Presentation

The quantitative data from the biological screening should be summarized in tables for clear comparison of the activity of different derivatives.

Table 1: Antibacterial Activity of 3-(Trifluoromethyl)pyridine Derivatives

Compound ID	R-group on Amide	MIC against Xoo (µg/mL)	MIC against R. solanacearum (µg/mL)
1a	Benzyl	128	256
1b	4-Chlorobenzyl	64	128
1c	2,4-Dichlorobenzyl	32	64
Control	Streptomycin	8	16

Table 2: Insecticidal Activity of 3-(Trifluoromethyl)pyridine Derivatives against P. xylostella

Compound ID	R-group on Amide	LC₅₀ (µg/mL) at 72h
2a	Phenyl	>100
2b	4-Fluorophenyl	55.2
2c	3,5-Difluorophenyl	23.8
Control	Chlorpyrifos	1.5

Table 3: In Vitro FGFR1 Kinase Inhibitory Activity of 3-(Trifluoromethyl)pyridine Derivatives

Compound ID	R-group on Amide	IC₅₀ (nM)
3a	Aniline	580
3b	3,5-Dimethoxyaniline	120
3c	3-Chloro-4-fluoroaniline	45
Control	Staurosporine	5

Visualizations

Experimental Workflow

The general workflow for the derivatization and screening process can be visualized as follows:

Caption: A generalized workflow for the synthesis and biological evaluation of 3-(trifluoromethyl)pyridine derivatives.

FGFR Signaling Pathway

Derivatives of 3-(trifluoromethyl)pyridine have been investigated as inhibitors of the Fibroblast Growth Factor Receptor (FGFR) signaling pathway, which is often dysregulated in cancer.[5][6]

Caption: The FGFR signaling pathway and the mechanism of inhibition by small molecule inhibitors.

Conclusion

The 3-(trifluoromethyl)pyridine moiety is a versatile and valuable scaffold for the development of new biologically active compounds. The protocols outlined in this application note provide a framework for the synthesis and screening of novel derivatives. The systematic derivatization and subsequent biological evaluation, guided by SAR studies, can lead to the discovery of potent and selective agents for therapeutic and agrochemical applications. The unique properties conferred by the trifluoromethyl group make this heterocyclic system an attractive starting point for discovery programs.[7][8]

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | A screening identifies harmine as a novel antibacterial compound against Ralstonia solanacearum [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. ijcmas.com [ijcmas.com]
• 6. Antibacterial activity of medicinal plant extracts against Ralstonia solanacearum (Smith) that causes bacterial wilt in hot pepper (Capsicum annuum L.) [redalyc.org]
• 7. zenodo.org [zenodo.org]
• 8. thepharmajournal.com [thepharmajournal.com]

Application Notes and Protocols for 3-Position Selective Trifluoromethylation of Pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (CF₃) group into organic molecules is a critical strategy in medicinal chemistry and drug development. The unique properties of the CF₃ group, including its high electronegativity, metabolic stability, and lipophilicity, can significantly enhance the pharmacological profile of drug candidates. While numerous methods for trifluoromethylation exist, achieving regioselectivity, particularly at the C-3 position of electron-deficient pyridine (B92270) rings, has been a significant challenge. This document provides a detailed experimental protocol for the 3-position-selective C–H trifluoromethylation of pyridine and quinoline (B57606) derivatives based on a nucleophilic activation strategy. This method offers a valuable tool for the late-stage functionalization of complex molecules.

Principle of the Method

The selective trifluoromethylation at the 3-position of pyridine rings is achieved through a two-step process involving nucleophilic activation via hydrosilylation, followed by electrophilic trifluoromethylation. The pyridine or quinoline derivative is first activated by a borane-catalyzed hydrosilylation to form an enamine intermediate. This intermediate then reacts with an electrophilic trifluoromethylating agent, such as Umemoto's or Togni's reagent, to introduce the CF₃ group at the 3-position with high regioselectivity. The final step involves aromatization to yield the 3-trifluoromethylated pyridine derivative.[1][2][3][4]

Experimental Protocols

General Considerations

All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques unless otherwise noted. Solvents should be dried using appropriate methods before use. Reagents should be of high purity and handled according to safety guidelines. 1H, 13C, and 19F NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

Protocol 1: 3-Position-Selective Trifluoromethylation of Quinoline Derivatives

This protocol describes the general procedure for the trifluoromethylation of quinoline derivatives as reported by Muta, R., Torigoe, T., & Kuninobu, Y. (2022) in Organic Letters.[1][2]

Materials:

• Quinoline derivative (1.0 equiv)

• [B(C₆F₅)₃] (Tris(pentafluorophenyl)borane) (0.05 equiv)

• Ph₂SiH₂ (Diphenylsilane) (1.2 equiv)

• Umemoto's reagent (S-(Trifluoromethyl)dibenzothiophenium tetrafluoroborate) or Togni's reagent I (1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one) (1.5 equiv)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Saturated aqueous NaHCO₃ solution

• Anhydrous Na₂SO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried Schlenk tube under a nitrogen atmosphere, add the quinoline derivative (0.2 mmol, 1.0 equiv), [B(C₆F₅)₃] (5.1 mg, 0.01 mmol, 0.05 equiv), and anhydrous 1,2-dichloroethane (1.0 mL).

• Add Ph₂SiH₂ (44.2 mg, 0.24 mmol, 1.2 equiv) to the mixture at room temperature.

• Stir the reaction mixture at 80 °C for 1 hour.

• Cool the reaction mixture to room temperature.

• Add the electrophilic trifluoromethylating agent (Umemoto's or Togni's reagent, 0.3 mmol, 1.5 equiv) to the reaction mixture.

• Stir the resulting mixture at room temperature for 12 hours.

• Quench the reaction by adding a saturated aqueous NaHCO₃ solution.

• Extract the mixture with dichloromethane (B109758) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 3-trifluoromethylated quinoline derivative.

Data Presentation

The following tables summarize the quantitative data for the 3-position-selective trifluoromethylation of various quinoline and pyridine derivatives.

Table 1: Trifluoromethylation of Substituted Quinolines

Entry	Substrate	Product	Yield (%)
1	Quinoline	3-(Trifluoromethyl)quinoline	85
2	6-Bromoquinoline	6-Bromo-3-(trifluoromethyl)quinoline	80
3	6-Chloroquinoline	6-Chloro-3-(trifluoromethyl)quinoline	75
4	6-Methoxyquinoline	6-Methoxy-3-(trifluoromethyl)quinoline	65
5	4-Phenylquinoline	4-Phenyl-3-(trifluoromethyl)quinoline	90

Table 2: Trifluoromethylation of Pyridine Derivatives

Entry	Substrate	Product	Yield (%)
1	Pyridine	3-(Trifluoromethyl)pyridine	40
2	4-Phenylpyridine	4-Phenyl-3-(trifluoromethyl)pyridine	55
3	Isoquinoline	3-(Trifluoromethyl)isoquinoline	78

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for the 3-position selective trifluoromethylation.

Proposed Reaction Mechanism

Caption: Proposed mechanism for the 3-position selective trifluoromethylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Position-Selective C-H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Use of 3-(Trifluoromethyl)pyridine Derivatives in Flow Chemistry

Introduction

The incorporation of the trifluoromethyl (CF3) group into heterocyclic scaffolds is a cornerstone of modern medicinal and agrochemical research.[1] The unique properties imparted by the CF3 moiety, such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, make it a highly desirable substituent in drug and pesticide development.[1] 3-(Trifluoromethyl)pyridine serves as a key building block for accessing a wide range of functionalized pyridine (B92270) derivatives. Flow chemistry, with its inherent advantages of precise reaction control, enhanced safety, and scalability, offers a powerful platform for the synthesis and functionalization of these important molecules.[2][3] These application notes provide detailed protocols for the use of 3-(trifluoromethyl)pyridine derivatives in common and synthetically valuable transformations under continuous flow conditions.

Application Note 1: Continuous Flow Nucleophilic Aromatic Substitution (SNAr) on a Dihalo-3-(Trifluoromethyl)pyridine Derivative

Objective: To establish a continuous flow protocol for the selective nucleophilic aromatic substitution (SNAr) on a dihalo-3-(trifluoromethyl)pyridine derivative with an amine nucleophile. The strong electron-withdrawing nature of the trifluoromethyl group activates the pyridine ring, making it susceptible to nucleophilic attack.[4][5]

Reaction Scheme:

Key Advantages of Flow Chemistry for this Transformation:

• Enhanced Safety: Precise temperature control mitigates exothermic events, which can be a concern in SNAr reactions.

• Improved Selectivity: Short residence times and rapid mixing can minimize the formation of byproducts.

• Rapid Optimization: Reaction parameters can be quickly screened to find the optimal conditions for yield and selectivity.

• Scalability: The process can be scaled up by extending the run time or by numbering up the reactors.

Experimental Workflow Diagram

Caption: Workflow for the continuous flow SNAr reaction.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters for the continuous flow SNAr of 2,5-dichloro-3-(trifluoromethyl)pyridine (B1311961) with a representative amine.

Parameter	Value
Reactant A Concentration	0.2 M in DMSO
Reactant B Concentration	0.24 M Amine, 0.26 M K2CO3 in DMSO
Flow Rate (Pump A)	0.1 mL/min
Flow Rate (Pump B)	0.1 mL/min
Total Flow Rate	0.2 mL/min
Reactor Volume	5 mL
Residence Time	25 min
Temperature	120 °C
Pressure	10 bar
Yield	>95% (determined by LC-MS)

Detailed Experimental Protocol

Materials:

• 2,5-dichloro-3-(trifluoromethyl)pyridine

• Amine nucleophile (e.g., morpholine)

• Potassium Carbonate (K2CO3)

• Dimethyl Sulfoxide (DMSO, anhydrous)

• Flow chemistry system (e.g., Vapourtec, Uniqsis) equipped with two pumps, a T-mixer, a heated coil reactor, and a back-pressure regulator.

Procedure:

• Reactant Solution A Preparation: Prepare a 0.2 M solution of 2,5-dichloro-3-(trifluoromethyl)pyridine in anhydrous DMSO.

• Reactant Solution B Preparation: Prepare a solution containing the amine nucleophile (0.24 M) and potassium carbonate (0.26 M) in anhydrous DMSO.

• System Setup:

  • Assemble the flow reactor system as depicted in the workflow diagram.

  • Set the reactor temperature to 120 °C.

  • Set the back-pressure regulator to 10 bar.

• Reaction Execution:

  • Pump Reactant Solution A and Reactant Solution B at a flow rate of 0.1 mL/min each into the T-mixer.

  • The combined stream flows through the 5 mL heated coil reactor.

  • Allow the system to stabilize for at least three residence times (75 minutes) before collecting the product.

• Product Collection and Analysis:

  • Collect the reaction output after the back-pressure regulator.

  • Quench a sample of the output with water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Analyze the organic extract by LC-MS and NMR to determine conversion and yield.

Application Note 2: Continuous Flow Lithiation and Functionalization of 3-(Trifluoromethyl)pyridine

Objective: To demonstrate the feasibility of regioselective lithiation of 3-(trifluoromethyl)pyridine and subsequent trapping with an electrophile in a continuous flow system. The electron-withdrawing trifluoromethyl group is expected to direct lithiation to the C4 position. Flow chemistry is particularly advantageous for handling highly reactive organolithium species, offering improved safety and control over short-lived intermediates.

Reaction Scheme:

Logical Relationship Diagram

Caption: Logical flow for the two-step lithiation and functionalization.

Quantitative Data Summary

The following table provides projected parameters for the continuous flow lithiation and functionalization of 3-(trifluoromethyl)pyridine. These are starting points for optimization.

Parameter	Value
Reactant Concentration	0.3 M 3-(trifluoromethyl)pyridine in THF
Base Concentration	0.33 M LDA in THF
Electrophile Concentration	0.45 M in THF
Flow Rate (Reactant)	0.5 mL/min
Flow Rate (Base)	0.5 mL/min
Flow Rate (Electrophile)	0.75 mL/min
Residence Time (Lithiation)	< 1 second
Temperature (Lithiation)	-60 °C
Temperature (Quench)	-60 °C to -40 °C
Projected Yield	60-80% (highly dependent on electrophile)

Detailed Experimental Protocol

Materials:

• 3-(trifluoromethyl)pyridine

• Lithium diisopropylamide (LDA) solution in THF

• Electrophile (e.g., benzaldehyde)

• Tetrahydrofuran (THF, anhydrous)

• Flow chemistry system with at least two T-mixers and two cooled reactor coils.

Procedure:

• Reactant Solution Preparation:

  • Prepare a 0.3 M solution of 3-(trifluoromethyl)pyridine in anhydrous THF.

  • Prepare a 0.45 M solution of the electrophile in anhydrous THF.

  • Use a commercially available solution of LDA or prepare it fresh.

• System Setup:

  • Configure the flow system with two reaction stages as shown in the logical diagram.

  • Cool the first reactor coil (for lithiation) to -60 °C.

  • Cool the second reactor coil (for quenching) to between -60 °C and -40 °C.

• Reaction Execution:

  • Pump the 3-(trifluoromethyl)pyridine solution and the LDA solution at 0.5 mL/min each into the first T-mixer.

  • The resulting stream immediately enters the first cooled coil.

  • The output from the first coil is then mixed with the electrophile solution (pumped at 0.75 mL/min) in the second T-mixer.

  • The final reaction mixture passes through the second cooled coil.

• Product Collection and Analysis:

  • The output from the second reactor is collected into a flask containing a quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride).

  • The quenched mixture is extracted with an organic solvent.

  • The organic layer is dried, concentrated, and purified by chromatography.

  • The product structure and yield are confirmed by NMR and LC-MS.

References

• 1. Site-Selective Pyridine Functionalization via Nucleophilic Additions to Activated Pyridiniums - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. A unified flow strategy for the preparation and use of trifluoromethyl-heteroatom anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vapourtec.com [vapourtec.com]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Trifluoromethyl)pyridine

Welcome to the technical support center for the synthesis of 3-(Trifluoromethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their synthetic procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-(Trifluoromethyl)pyridine, particularly focusing on the common method of fluorinating 3-(trichloromethyl)pyridine.

Q1: My overall yield of 3-(Trifluoromethyl)pyridine is low. What are the common causes and how can I address them?

Low yield is a frequent issue that can stem from several factors throughout the synthetic process. The primary causes include incomplete fluorination, formation of unwanted byproducts, and losses during workup and purification. A systematic approach to troubleshooting is recommended.

Q2: I'm observing significant amounts of incompletely fluorinated intermediates, such as 3-(chlorodifluoromethyl)pyridine (B2841205) and 3-(dichlorofluoromethyl)pyridine. How can I drive the reaction to completion?

The presence of these intermediates is a clear indication that the fluorine-chlorine exchange is not complete.

• Insufficient Fluorinating Agent: Ensure at least 3 molar equivalents of the fluorinating agent, typically anhydrous hydrogen fluoride (B91410) (HF), are used for each trichloromethyl group.[1] An excess is often preferable to drive the equilibrium towards the fully fluorinated product.

• Reaction Time and Temperature: The reaction can be slow, sometimes requiring 24 hours or more.[1] Consider increasing the reaction time or temperature within the recommended range (typically 150°C to 250°C for liquid-phase reactions) to enhance the reaction rate.[1]

• Catalyst Activity: The catalyst, often a metal halide like iron(III) chloride (FeCl₃) or iron(III) fluoride (FeF₃), is crucial.[1] Ensure the catalyst is anhydrous and active. Catalyst loading is typically between 1-10 mole percent.[1] Deactivated or insufficient catalyst will result in a sluggish reaction.

Q3: My product is contaminated with polychlorinated byproducts on the pyridine (B92270) ring. How can I minimize their formation?

Ring chlorination is a common side reaction, especially in high-temperature, vapor-phase processes.

• Control Molar Ratios: The formation of multi-chlorinated byproducts can be managed by controlling the molar ratio of chlorine gas during the initial chlorination of 3-picoline.[2][3]

• Reaction Conditions: In simultaneous chlorination/fluorination reactions, adjusting the temperature and residence time in the reactor can influence the degree of ring chlorination.[2][3]

• Byproduct Recycling: Unwanted chlorinated byproducts can sometimes be converted back to 3-(trifluoromethyl)pyridine through catalytic hydrogenolysis and then reintroduced into the reactor, which can improve the overall process economy.[2][3]

Q4: I am struggling with the purification of the final product. What is an effective workup procedure?

Effective purification is key to obtaining a high-purity product and minimizing yield loss.

• Quenching: After the reaction is complete, the mixture is typically cooled and carefully quenched with ice water.

• Neutralization: The organic layer is separated and neutralized, often with a weak base like sodium bicarbonate (NaHCO₃), to remove any residual acid.

• Extraction: If the product is in an organic solvent, washing the organic layer with a dilute acid solution (e.g., 1-5% aq. HCl) can help remove any remaining basic pyridine starting materials or intermediates.

• Drying and Distillation: The organic layer should be dried over an anhydrous drying agent (e.g., Na₂SO₄) and then purified by distillation to separate the desired 3-(trifluoromethyl)pyridine from byproducts and solvent.[1]

Q5: Should I use a liquid-phase or vapor-phase fluorination process?

Both methods have their advantages and are used in industrial production.

• Liquid-Phase Fluorination: This method typically involves reacting a (trichloromethyl)pyridine with liquid HF under superatmospheric pressure (5-1200 psig) in the presence of a metal halide catalyst.[1] It can offer good selectivity but requires handling of pressurized, corrosive materials.

• Vapor-Phase Fluorination: This approach involves passing the starting materials in the gas phase over a heated catalyst bed.[2] It can be run as a continuous process and is advantageous for large-scale production. Simultaneous vapor-phase chlorination and fluorination of 3-picoline at temperatures above 300°C is also a common industrial method.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the liquid-phase fluorination of chlorinated 3-picoline derivatives.

Parameter	Value/Range	Notes	Source
Starting Material	2-chloro-5-(trichloromethyl)pyridine or 2,3-dichloro-5-(trichloromethyl)pyridine (B1347059)	The degree of chlorination on the ring depends on the desired final product.	[1]
Fluorinating Agent	Anhydrous Hydrogen Fluoride (HF)	At least 3 molar equivalents per -CCl₃ group are required.	[1]
Catalyst	FeCl₃, FeF₃, SnCl₄, SbF₃, etc.	Anhydrous metal halides are typically used.	[1]
Catalyst Loading	1 - 10 mole %	Based on the amount of (trichloromethyl)pyridine starting material.	[1]
Temperature	150°C - 250°C	Higher temperatures can increase reaction rate but may also lead to more byproducts.	[1]
Pressure	5 - 1200 psig	Superatmospheric pressure is necessary to maintain the liquid phase at reaction temperature.	[1]
Reaction Time	1 - 100 hours	Completion time is dependent on temperature, pressure, and catalyst efficiency.	[1]

Experimental Protocols

Protocol 1: Liquid-Phase Fluorination of 2,3-dichloro-5-(trichloromethyl)pyridine

This protocol is a representative example of a batch liquid-phase fluorination.

• Reactor Setup: Charge a suitable pressure reactor (e.g., a Teflon-lined autoclave) with 2,3-dichloro-5-(trichloromethyl)pyridine and 1-10 mole percent of anhydrous FeCl₃ catalyst.

• Sealing and Purging: Seal the reactor and purge with an inert gas, such as nitrogen, to remove air and moisture.

• Addition of HF: Introduce at least 3 molar equivalents of anhydrous liquid hydrogen fluoride into the sealed reactor. This step must be conducted with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction: Heat the reaction mixture to a temperature between 170°C and 180°C. The pressure will rise to superatmospheric levels (e.g., 15 psig or higher).[1]

• Monitoring and Completion: Maintain the temperature and stir the reaction mixture for approximately 24-48 hours, or until monitoring (e.g., by GC analysis of sampled aliquots) indicates the disappearance of starting material and intermediates.[1]

• Workup: Cool the reactor to room temperature and carefully vent any excess HF gas into a suitable scrubber. Quench the reaction mixture by slowly adding it to ice water. Separate the organic layer, wash with a dilute solution of sodium bicarbonate until neutral, and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and purify the crude product by fractional distillation under reduced pressure to obtain 2,3-dichloro-5-(trifluoromethyl)pyridine.

Protocol 2: Direct C-H Trifluoromethylation of Pyridine (Alternative Method)

This method provides a more recent, alternative route that avoids the initial chlorination steps.

• Preparation of Pyridinium (B92312) Salt: Treat the starting pyridine derivative with an alkyl iodide (e.g., methyl iodide) to form the corresponding N-alkylpyridinium iodide salt.

• Trifluoromethylation Reaction: In a reaction vessel, combine the pyridinium iodide salt, trifluoroacetic acid, and silver carbonate in a solvent such as N,N-dimethylformamide (DMF).[4][5][6]

• Reaction Conditions: Stir the mixture at a specified temperature (e.g., room temperature or elevated) for a set period until the reaction is complete, as monitored by TLC or GC-MS.

• Workup and Purification: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent. Wash the combined organic layers, dry over an anhydrous salt, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the desired trifluoromethylpyridine.[4][5][6]

Diagrams

Caption: A troubleshooting decision tree for low yield issues.

Caption: Comparison of synthetic routes to 3-(Trifluoromethyl)pyridine.

References

• 1. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective Direct C-H Trifluoromethylation of Pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Trifluoromethylation of Pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and issues encountered during the trifluoromethylation of pyridine (B92270). The information is tailored for researchers, scientists, and professionals in drug development to help optimize their synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the trifluoromethylation of pyridine?

A1: The most prevalent side reactions depend on the chosen method and trifluoromethylating reagent. Common issues include:

• Lack of Regioselectivity: Formation of a mixture of 2-, 3-, and 4-trifluoromethylated pyridine isomers is a frequent challenge, particularly in radical reactions.[1]

• Formation of Byproducts from the Reagent: For instance, with Umemoto's reagents, byproducts like dibenzothiophene (B1670422) can be formed, which may be difficult to separate from the desired product.[2]

• Over-reaction or Decomposition: In some industrial processes involving high temperatures and harsh reagents, multi-chlorinated byproducts can form, or the starting material and product can decompose.[3]

• Low Yields: This can be due to a variety of factors including suboptimal reaction conditions, poor reagent reactivity, or competing decomposition pathways.

Q2: How does the choice of trifluoromethylating reagent affect the types of side reactions?

A2: Different reagents operate via different mechanisms, leading to distinct side product profiles.

• Radical Trifluoromethylating Agents (e.g., Langlois' Reagent, CF₃I): These often lead to mixtures of regioisomers because the trifluoromethyl radical is highly reactive and less selective.[1] The reaction of pyridine with a trifluoromethyl radical typically yields a mixture of 2-, 3-, and 4-trifluoromethylated products.[1]

• Electrophilic Trifluoromethylating Agents (e.g., Togni's and Umemoto's Reagents): While generally more selective, they can still present challenges. For example, the solubility of Umemoto reagents can be low in common solvents, potentially leading to lower yields.[4] With Togni's reagent, side reactions can occur, such as the nucleophilic attack of the trifluoromethylated intermediate by the reagent's counter-ion.[5]

• Nucleophilic Trifluoromethylating Agents (e.g., using TFA): These methods often require activation of the pyridine ring, for instance, by forming an N-methylpyridinium salt. If activation is incomplete or if the reaction conditions are not optimized, yields can be low.[6]

Q3: My trifluoromethylation reaction has a low yield. What are the first steps to troubleshoot this?

A3: Low yields are a common problem that can be addressed systematically. Consider the following:

• Purity of Starting Materials: Ensure your pyridine substrate, trifluoromethylating reagent, and solvent are pure and dry.

• Reaction Conditions: Re-evaluate the reaction temperature, time, and concentration. Sometimes, a seemingly minor change can have a significant impact on the yield.

• Atmosphere: For many trifluoromethylation reactions, especially those involving radical intermediates or sensitive catalysts, maintaining an inert atmosphere (e.g., nitrogen or argon) is crucial. Conversely, some light-mediated reactions show a dependence on oxygen.[7]

• Reagent Stoichiometry: Ensure the molar ratios of your reactants are optimal. An excess of one reagent may lead to side product formation.

• Catalyst Activity: If you are using a catalyst, ensure it is active and has not been deactivated by impurities.

Troubleshooting Guides

Problem 1: Poor Regioselectivity in Radical Trifluoromethylation

Symptoms: You obtain a mixture of 2-, 3-, and 4-trifluoromethylpyridine, confirmed by NMR or GC-MS, making purification difficult and lowering the yield of the desired isomer.

Possible Causes and Solutions:

Cause	Suggested Solution
Highly Reactive Radical	The trifluoromethyl radical is inherently reactive and often unselective.
Solvent Effects	The solvent can influence the distribution of regioisomers. For radical trifluoromethylation of 4-acetylpyridine, switching from a dichloromethane/water mixture to a DMSO/water mixture can reverse the major product from the 2- to the 3-position.[8]
Substrate Electronics	The inherent electronic properties of your substituted pyridine direct the radical addition.

Experimental Protocol to Enhance Regioselectivity using TFA:

A highly regioselective direct C-H trifluoromethylation of pyridine can be achieved by activating the pyridine as an N-methylpyridinium salt and using trifluoroacetic acid (TFA) as the trifluoromethyl source.[6]

• Formation of the Pyridinium (B92312) Salt: In a round-bottom flask, dissolve the substituted pyridine (1.0 eq.) in a suitable solvent. Add iodomethane (B122720) (1.1 eq.) and stir the mixture at room temperature until the formation of the pyridinium salt is complete (monitor by TLC or NMR). Isolate the salt by filtration or evaporation.

• Trifluoromethylation: To a solution of the N-methylpyridinium iodide salt (1.0 eq.) in N,N-dimethylformamide (DMF), add trifluoroacetic acid (2.0 eq.) and silver carbonate (2.0 eq.).

• Reaction: Stir the mixture at 150 °C for 24 hours.

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with an organic solvent and wash with water. The organic layer is then dried, concentrated, and the product is purified by column chromatography.

Problem 2: Formation of Chlorinated Side Products

Symptoms: During the trifluoromethylation of an electron-rich pyridine, you observe the formation of chlorinated pyridines in addition to your desired trifluoromethylated product.

Possible Cause and Solution:

This issue is common in industrial processes that use high temperatures and chlorine gas for the synthesis of precursors to trifluoromethylpyridines.[3] The number of chlorine atoms introduced can be controlled by adjusting the molar ratio of chlorine and the reaction temperature. To reduce unwanted multi-chlorinated by-products, they can be subjected to catalytic hydrogenolysis to yield 3-(trifluoromethyl)pyridine, which can then be recycled.[3]

Quantitative Data on Reaction Optimization

The following tables summarize quantitative data from the literature, illustrating how reaction conditions can be optimized to improve yields and minimize side reactions.

Table 1: Optimization of Light-Promoted Trifluoromethylation of a Pyridone with Langlois' Reagent [9]

Entry	Variation from Standard Conditions	Conversion (%)
1	None (DMSO, 390 nm light)	99
2	No light	0
3	No light, K₂S₂O₈ added	99
4	Solvent: 1:1 MeCN/H₂O	65
5	Solvent: DMF	99
6	Light Source: 440 nm	50
7	Sparged with Argon	70
8	Sparged with O₂	99

Standard Conditions: Pyridone substrate (1 equiv), Langlois' reagent (2 equiv) in DMSO under 390 nm LED irradiation for 24h.

Table 2: Effect of Solvent on the Regioselectivity of Trifluoromethylation of 4-Acetylpyridine [8]

Solvent System	Yield of 2-CF₃-4-acetylpyridine (%)	Yield of 3-CF₃-4-acetylpyridine (%)	Ratio (2-CF₃ : 3-CF₃)
CH₂Cl₂:H₂O (2.5:1)	31	13	2.4 : 1
DMSO:H₂O (2.5:1)	12	34	1 : 2.8

Visualizing Reaction Pathways and Troubleshooting

Reaction Mechanism: Trifluoromethylation of Enamines with Togni's Reagent

The following diagram illustrates a plausible radical mechanism for the trifluoromethylation of an enamine using Togni's reagent, which can be a pathway to desired products but also highlights the generation of radical intermediates that could potentially lead to side reactions.[10]

Caption: Proposed radical pathway for the trifluoromethylation of enamines.

Troubleshooting Workflow for Low Yield

This decision tree provides a logical workflow for troubleshooting low yields in pyridine trifluoromethylation reactions.

Caption: A decision tree for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Catalyst Loading for 3-(Trifluoromethyl)pyridine Coupling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the optimization of catalyst loading for coupling reactions involving 3-(trifluoromethyl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when performing cross-coupling reactions with 3-(trifluoromethyl)pyridine?

A1: The primary challenges stem from the electronic properties of the substrate. The pyridine (B92270) nitrogen and the potent electron-withdrawing trifluoromethyl (-CF3) group make the halide (e.g., at position 3) less reactive towards oxidative addition, which is often the rate-limiting step in the catalytic cycle. This can lead to sluggish or incomplete reactions. Furthermore, the pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation.[1][2]

Q2: Which types of palladium-catalyzed cross-coupling reactions are typically used for 3-(trifluoromethyl)pyridine?

A2: The most common methods are the Suzuki-Miyaura coupling for C-C bond formation with boronic acids/esters and the Buchwald-Hartwig amination for C-N bond formation with amines.[3] These reactions are valued for their broad functional group tolerance and have been adapted for challenging substrates like electron-deficient heteroaryl halides.

Q3: What is a typical starting catalyst loading for these reactions?

A3: For initial screening, a palladium catalyst loading in the range of 1-5 mol% is a common starting point.[4] For particularly challenging couplings involving chloropyridines, the loading may need to be increased to as high as 5 mol%.[4] However, for highly active pre-catalysts, loadings can sometimes be significantly lower.

Q4: How does the choice of halide (Cl, Br, I) on the 3-(trifluoromethyl)pyridine affect the reaction?

A4: The reactivity of the C-X bond follows the general trend: C-I > C-Br > C-Cl. Aryl chlorides are the least reactive due to the strong C-Cl bond, making oxidative addition more difficult and often requiring more active catalysts, higher catalyst loadings, and more forcing reaction conditions (e.g., higher temperatures).[2][5]

Q5: When should I consider using a pre-catalyst versus generating the active catalyst in situ?

A5: Using a pre-catalyst, such as a palladacycle, is often advantageous as it can lead to more reliable and reproducible generation of the active Pd(0) species. This can be particularly beneficial for challenging substrates where efficient catalyst activation is crucial. In situ generation from sources like Pd(OAc)₂ or Pd₂(dba)₃ is also common but can sometimes be less efficient.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue 1: Low to No Yield

Potential Cause	Troubleshooting Steps
Insufficient Catalyst Activity	• Switch to a more electron-rich and sterically hindered phosphine (B1218219) ligand (e.g., SPhos, XPhos, RuPhos) or an N-heterocyclic carbene (NHC) ligand to facilitate oxidative addition.[2][6] • Increase the catalyst loading in increments (e.g., from 2 mol% to 3-5 mol%).
Ineffective Base	• Screen stronger, non-nucleophilic bases such as K₃PO₄ or Cs₂CO₃.[2] The base must be finely ground and anhydrous.
Inadequate Temperature	• Increase the reaction temperature, typically in the range of 80-120 °C.[2] Microwave irradiation can also be effective at accelerating the reaction.[7]
Poor Reagent Quality	• Ensure the boronic acid or ester is pure and dry. Protodeboronation (replacement of the boronic acid group with hydrogen) can be a significant side reaction, especially in the presence of water.[2]
Oxygen Contamination	• Thoroughly degas all solvents and ensure the reaction is maintained under a strict inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate the Pd(0) catalyst.[2]

Issue 2: Significant Side Product Formation (e.g., Homocoupling, Protodeboronation)

Side Product	Mitigation Strategies
Homocoupling of Boronic Acid	• This is often exacerbated by the presence of oxygen. Ensure rigorous exclusion of air.[2] • Using a slight excess of the boronic acid can be beneficial, but a large excess may promote homocoupling.
Protodeboronation	• Use anhydrous solvents and reagents.[2] • Consider using a boronate ester (e.g., pinacol (B44631) ester) which can be more stable than the corresponding boronic acid.
Debromination/Dechlorination	• This can occur as a side reaction. The choice of a suitable catalyst and ligand system, such as XPhosPdG2/XPhos, can help to minimize this.[7]

Buchwald-Hartwig Amination

Issue 1: Low Conversion

Potential Cause	Troubleshooting Steps
Difficult Oxidative Addition	• Similar to Suzuki coupling, use bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) or Josiphos-type ligands to promote the challenging C-Cl or C-Br bond activation.[4] • For difficult substrates, increasing the catalyst loading to 3-5 mol% may be necessary.[4]
Base Incompatibility or Inactivity	• Sodium tert-butoxide (NaOtBu) is a commonly used and effective strong base.[4] If the substrate is base-sensitive, weaker bases like K₃PO₄ or Cs₂CO₃ can be trialed, though this may require a more active catalyst system and higher temperatures.[4]
Catalyst Inhibition by Amine	• The amine substrate or product can sometimes inhibit the catalyst. Using a slight excess of the amine (1.2-1.5 equivalents) can sometimes be beneficial.
Inert Atmosphere	• The Pd(0) catalyst is sensitive to oxygen. Ensure the reaction is performed under a strictly inert atmosphere.[4]

Issue 2: Hydrodehalogenation Side Product

Potential Cause	Mitigation Strategies
Slow Reductive Elimination	• The choice of ligand is critical. Bulky, electron-rich ligands are designed to accelerate the desired C-N bond-forming reductive elimination over competing side reactions like hydrodehalogenation.[4]
Presence of Water	• Ensure all reagents and the solvent are scrupulously dry, as water can be a proton source for this side reaction.[4]

Data Presentation

The following tables present representative data for catalyst loading optimization in Suzuki-Miyaura and Buchwald-Hartwig reactions of halogenated pyridines, including those with electron-withdrawing groups. Note that optimal conditions can be highly substrate-dependent.

Table 1: Catalyst Loading Optimization for Suzuki-Miyaura Coupling of a Trifluoromethyl-Substituted Pyrazolo[1,5-a]pyrimidin-5-one (Analogous to 3-(Trifluoromethyl)pyridine) [7]

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (min)	Yield (%)
1	PdCl₂(PPh₃)₂ (5)	-	Na₂CO₃ (2)	Dioxane	110	240	9
2	XPhosPdG2 (2.5)	XPhos (5)	K₂CO₃ (3)	Dioxane	110	40 (µW)	89
3	XPhosPdG3 (10)	XPhos (10)	-	THF	80	960	Low (3-41)

Table 2: Catalyst Loading in Buchwald-Hartwig Amination of Aryl Halides [8]

Aryl Halide	Amine	Catalyst	Catalyst Loading (mol%)	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aryl Bromide	Carbazole	[Pd(allyl)Cl]₂	1	t-BuXPhos	t-BuOLi	Dioxane	100	24	High
Aryl Iodide	Carbazole	[Pd(allyl)Cl]₂	0.5	t-BuXPhos	t-BuOLi	Dioxane	100	24	High
Aryl Bromide	Diphenylamine	Pd₂(dba)₃	2	XPhos	t-BuONa	Toluene	100	24	High

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Bromo-5-(trifluoromethyl)pyridine (B1279140)

Materials:

• 3-Bromo-5-(trifluoromethyl)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equiv)

• Anhydrous and degassed solvent (e.g., Toluene/H₂O 4:1, Dioxane)[9]

Procedure:

• To an oven-dried reaction vessel, add 3-bromo-5-(trifluoromethyl)pyridine, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Add the palladium catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[9]

General Protocol for Buchwald-Hartwig Amination of 3-Bromo-5-(trifluoromethyl)pyridine

Materials:

• 3-Bromo-5-(trifluoromethyl)pyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Ligand (if not using a pre-catalyst)

• Strong, non-nucleophilic base (e.g., NaOtBu, 1.2-2.0 equiv)

• Anhydrous and deoxygenated solvent (e.g., Toluene, Dioxane)[9]

Procedure:

• In a glovebox or under a strict inert atmosphere, add the palladium pre-catalyst, ligand (if necessary), and base to an oven-dried reaction vessel.

• Add 3-bromo-5-(trifluoromethyl)pyridine and the amine coupling partner.

• Add the anhydrous, deoxygenated solvent via syringe.

• Seal the vessel and heat the mixture to the required temperature (typically 80-110 °C) with stirring.

• Monitor the reaction's progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with a suitable solvent like diethyl ether or ethyl acetate (B1210297) and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.[9]

Visualizations

Caption: Troubleshooting workflow for low-yield coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. reddit.com [reddit.com]
• 7. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3-(Trifluoromethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing impurities from reactions involving 3-(Trifluoromethyl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 3-(Trifluoromethyl)pyridine synthesis?

A1: The impurities largely depend on the synthetic route.

• From 3-Picoline: A common industrial method involves the chlorination of 3-picoline to 3-(trichloromethyl)pyridine, followed by fluorination (e.g., Swarts reaction).[1]

  • Unreacted Starting Material: 3-Picoline.

  • Intermediates: 3-(Trichloromethyl)pyridine, as well as partially fluorinated intermediates like 3-(dichlorofluoromethyl)pyridine and 3-(chlorodifluoromethyl)pyridine.

  • Byproducts: Over-chlorination of the pyridine (B92270) ring can lead to impurities such as 2-chloro-5-(trifluoromethyl)pyridine (B1661970) and 2,5-dichloro-3-(trifluoromethyl)pyridine.[1]

• Direct Trifluoromethylation: Newer methods may involve the direct trifluoromethylation of pyridine. Impurities in these reactions are highly dependent on the specific reagents and conditions used.

Q2: How can I detect the purity of my 3-(Trifluoromethyl)pyridine sample?

A2: The most common and effective methods for assessing purity and identifying impurities are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for identifying and quantifying volatile impurities. It provides information on the retention time and mass-to-charge ratio of each component, allowing for positive identification of known impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly for less volatile impurities or when derivatization is necessary.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are powerful tools for identifying impurities. ¹⁹F NMR is particularly useful for detecting other trifluoromethyl-containing species.

Q3: What is the best general method for purifying crude 3-(Trifluoromethyl)pyridine?

A3: Fractional distillation is the most common and effective method for purifying 3-(Trifluoromethyl)pyridine on a laboratory and industrial scale.[2] This is due to the significant difference in boiling points between the product and many common impurities.

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification of 3-(Trifluoromethyl)pyridine.

Issue 1: My final product is contaminated with the starting material, 3-picoline.

• Problem: 3-Picoline (boiling point: ~144 °C) has a higher boiling point than 3-(Trifluoromethyl)pyridine (boiling point: ~113-115 °C).

• Solution: Careful fractional distillation should effectively separate the two compounds.[3][4]

Issue 2: My product is contaminated with chlorinated byproducts.

• Problem: Chlorinated byproducts such as 2-chloro-5-(trifluoromethyl)pyridine often have boiling points close to the product, making separation by distillation difficult.

• Solution 1: High-Efficiency Fractional Distillation: Use a longer fractionating column (e.g., a Vigreux column) to increase the number of theoretical plates and improve separation.[3]

• Solution 2: Recrystallization (if applicable): If the product is a solid at low temperatures or can be converted to a solid derivative, recrystallization can be a powerful purification technique.[5]

Issue 3: I am unsure what the impurities are in my reaction mixture.

• Problem: Unknown peaks in your analytical data (GC-MS, HPLC, or NMR).

• Solution:

  • Analyze by GC-MS: This is the most direct way to get mass information about the unknown impurities.

  • Consider the reaction mechanism: Think about potential side reactions that could have occurred. For example, in a Swarts reaction, incomplete fluorination is a common source of impurities.

  • Consult literature: Review papers on similar reactions to see what byproducts others have observed.

Data Presentation

The following tables summarize the effectiveness of different purification methods on a hypothetical crude reaction mixture of 3-(Trifluoromethyl)pyridine.

Table 1: Composition of Crude 3-(Trifluoromethyl)pyridine Reaction Mixture

Compound	Boiling Point (°C)	Initial Purity (%)
3-(Trifluoromethyl)pyridine	113-115	85.0
3-Picoline	144	5.0
3-(Trichloromethyl)pyridine	~210	4.0
2-Chloro-5-(trifluoromethyl)pyridine	~140	6.0

Table 2: Purity of 3-(Trifluoromethyl)pyridine After Various Purification Methods

Purification Method	Purity of 3-(Trifluoromethyl)pyridine (%)
Simple Distillation	92.5
Fractional Distillation	99.5+
Recrystallization (as a derivative)	99.8+

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

Objective: To purify liquid 3-(Trifluoromethyl)pyridine from impurities with different boiling points.

Materials:

• Crude 3-(Trifluoromethyl)pyridine

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stir bar

• Ice bath

Methodology:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

• Sample Preparation: Charge the round-bottom flask with the crude 3-(Trifluoromethyl)pyridine and add a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Distillation:

  • Begin heating the flask gently.

  • Observe the vapor rising slowly through the fractionating column.

  • Collect the initial fraction (forerun) that distills at a lower temperature. This may contain highly volatile impurities.

  • As the temperature stabilizes near the boiling point of 3-(Trifluoromethyl)pyridine (113-115 °C), change the receiving flask to collect the main fraction.

  • Continue distillation at a steady rate, monitoring the temperature. A constant temperature indicates the collection of a pure compound.

  • Stop the distillation when the temperature begins to rise again or when only a small amount of residue remains in the flask.

• Analysis: Analyze the collected main fraction by GC-MS or NMR to confirm its purity.

Expected Purity: >99.5%

Protocol 2: Purification by Recrystallization (Hypothetical Solid Derivative)

Objective: To purify a solid derivative of 3-(Trifluoromethyl)pyridine.

Materials:

• Crude solid derivative of 3-(Trifluoromethyl)pyridine

• Appropriate recrystallization solvent (determined by solubility tests)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Methodology:

• Solvent Selection: Determine a suitable solvent or solvent pair where the compound is soluble at high temperatures but sparingly soluble at low temperatures.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum.

• Analysis: Determine the melting point of the crystals and analyze by an appropriate spectroscopic method to confirm purity.

Expected Purity: >99.8%

Visualizations

Caption: Experimental workflow for the purification of 3-(Trifluoromethyl)pyridine.

Caption: Troubleshooting logic for purifying 3-(Trifluoromethyl)pyridine.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 3. Purification [chem.rochester.edu]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Managing exothermic reactions in 3-(Trifluoromethyl)pyridine synthesis

Welcome to the Technical Support Center for the synthesis of 3-(Trifluoromethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing the exothermic nature of this synthesis, ensuring both safety and successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 3-(Trifluoromethyl)pyridine, and which are exothermic?

A1: The most common industrial method for synthesizing 3-(Trifluoromethyl)pyridine is through a halogen exchange reaction, starting from 3-(trichloromethyl)pyridine (B3189320) and reacting it with a fluorinating agent.[1][2] This reaction, particularly when using anhydrous hydrogen fluoride (B91410) (HF), is known to be highly exothermic.[3] Other methods include the construction of the pyridine (B92270) ring from a trifluoromethyl-containing building block, or the direct trifluoromethylation of the pyridine ring.[1][2] The direct fluorination of pyridine derivatives can also be significantly exothermic.

Q2: What are the primary safety concerns when dealing with exothermic reactions in this synthesis?

A2: The primary safety concern is a thermal runaway reaction. This occurs when the heat generated by the reaction exceeds the rate at which it can be removed, leading to a rapid and uncontrolled increase in temperature and pressure. This can result in a violent release of energy, vessel rupture, and the release of toxic and corrosive materials like hydrogen fluoride.[3] Anhydrous HF is extremely corrosive and toxic, causing severe burns upon contact with skin, eyes, or respiratory tract.[4]

Q3: What are the key parameters to control for managing the exotherm?

A3: The key parameters to control are:

• Rate of Reagent Addition: Slow and controlled addition of the fluorinating agent is crucial to manage the rate of heat generation.

• Temperature: Maintaining a consistent and appropriate reaction temperature is vital. This often requires an efficient cooling system.

• Agitation: Proper stirring ensures uniform temperature distribution and prevents the formation of localized hot spots.

• Concentration: The concentration of reactants can influence the reaction rate and, consequently, the heat generated.

Q4: Can flow chemistry be used to manage these exothermic reactions?

A4: Yes, flow chemistry is an excellent technique for managing highly exothermic reactions like fluorination.[5][6][7][8] The high surface-area-to-volume ratio of microreactors allows for very efficient heat exchange, enabling precise temperature control and minimizing the risk of thermal runaway.[5][6]

Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis of 3-(Trifluoromethyl)pyridine.

Issue	Potential Cause	Troubleshooting Steps
Rapid, Uncontrolled Temperature Increase	- Addition of fluorinating agent is too fast.- Inadequate cooling.- Insufficient agitation.	- Immediately stop the addition of the fluorinating agent. - Increase the efficiency of the cooling system (e.g., lower the temperature of the cooling bath).- Ensure vigorous and effective stirring.- If the temperature continues to rise, consider an emergency quench by adding a cold, inert solvent.
Low or No Product Yield	- Incomplete reaction.- Degradation of starting material or product.- Inactive fluorinating agent.	- Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS, NMR).- Ensure the reaction temperature is within the optimal range; too low may slow the reaction, while too high can cause degradation.[9]- Verify the quality and activity of the fluorinating agent.
Formation of Side Products (e.g., partially fluorinated intermediates)	- Insufficient amount of fluorinating agent.- Non-optimal reaction temperature or time.	- Ensure the correct stoichiometry of the fluorinating agent is used.- Optimize the reaction temperature and time based on small-scale experiments.- Analyze the crude product to identify the side products and adjust reaction conditions accordingly.
Difficulty in Isolating the Product	- Emulsion formation during workup.- Product volatility.	- Use appropriate extraction solvents and techniques to break emulsions.- Be mindful of product volatility during solvent removal steps; use techniques like rotary evaporation at reduced pressure and moderate temperature.

Experimental Protocols

Protocol 1: Batch Synthesis of 3-(Trifluoromethyl)pyridine via Halogen Exchange

Disclaimer: This protocol is for informational purposes only and should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a lab coat. An emergency plan for HF exposure, including access to calcium gluconate gel, must be in place.[1][3][4][10]

Materials:

• 3-(Trichloromethyl)pyridine

• Anhydrous Hydrogen Fluoride (HF)

• Catalyst (e.g., FeCl₃, optional)[9]

• High-pressure autoclave reactor with temperature and pressure controls, and a cooling system

• Scrubber system for HF vapors

• Anhydrous solvent for quenching (e.g., a cold, high-boiling point hydrocarbon)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reactor Setup: Ensure the autoclave is clean, dry, and passivated for use with HF. Connect the outlet to a caustic scrubber.

• Charging the Reactor: In the fume hood, charge the autoclave with 3-(trichloromethyl)pyridine and the catalyst (if used).

• Sealing and Inerting: Seal the reactor and purge with an inert gas (e.g., nitrogen or argon) to remove any moisture.

• Cooling: Cool the reactor to the desired initial temperature (e.g., 0-5 °C) using the external cooling system.

• Addition of Anhydrous HF: Slowly and carefully introduce the anhydrous HF into the cooled and stirred reactor. The addition rate should be controlled to maintain the internal temperature within a narrow range. This step is highly exothermic.

• Reaction Monitoring: After the addition is complete, slowly raise the temperature to the desired reaction temperature (e.g., 150-190 °C).[9] Monitor the internal temperature and pressure closely throughout the reaction.

• Cooling and Venting: Once the reaction is complete (as determined by in-process monitoring or after a set time), cool the reactor to a safe temperature (e.g., below 20 °C). Carefully vent the excess HF through the caustic scrubber.

• Work-up:

  • Quench the reaction mixture by slowly adding it to a stirred, cooled solution of saturated sodium bicarbonate. Caution: Vigorous gas evolution may occur.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

• Purification: Purify the crude product by distillation.

Data Presentation

Table 1: Illustrative Reaction Parameters for Exotherm Management

Parameter	Condition A (Batch)	Condition B (Flow)	Rationale for Exotherm Control
Reaction Scale	100 g	1 g/min	Smaller reaction volume in flow chemistry minimizes risk.
HF Addition Rate	1-2 g/min	0.1 mL/min	Slow addition prevents rapid heat accumulation.
Initial Temperature	0 °C	20 °C	Lower starting temperature provides a larger buffer for the exotherm.
Reaction Temperature	170 °C	170 °C	Maintained within a narrow range for optimal conversion and safety.
Cooling System	Jacketed reactor with chiller	Microreactor with high heat exchange	Efficient heat removal is critical.
Pressure	15-20 psig	50-100 psig	Controlled to maintain liquid phase and contain the reaction.
Stirring Speed	300-500 RPM	N/A (mixing in flow)	Ensures even temperature distribution.
Approx. Reaction Time	24 hours	10 min residence time	Flow chemistry can significantly reduce reaction times.

Visualizations

Diagram 1: Experimental Workflow for Managing Exothermic Reactions

Caption: Workflow for managing exothermic reactions.

Diagram 2: Troubleshooting Logic for a Thermal Runaway Event

Caption: Troubleshooting flowchart for a thermal runaway event.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wiki.nbi.ku.dk [wiki.nbi.ku.dk]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Flow Chemistry for the Synthesis of Heterocycles | springerprofessional.de [springerprofessional.de]
• 8. vapourtec.com [vapourtec.com]
• 9. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 10. Hydrofluoric Acid: Guidance for Laboratories | EHS [ehs.ua.edu]

Technical Support Center: Regioselectivity in Pyyridine Trifluoromethylation

Welcome to the Technical Support Center for pyridine (B92270) trifluoromethylation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address regioselectivity challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving regioselective trifluoromethylation of pyridine?

A1: The main challenges stem from the inherent electronic properties of the pyridine ring. The electron-deficient nature of the ring, caused by the electronegative nitrogen atom, deactivates it towards electrophilic substitution and influences the position of attack by different reagents.[1] This often leads to a mixture of regioisomers (C2, C3, and C4-trifluoromethylated products), making selective functionalization difficult.[2] Factors such as the choice of trifluoromethylating reagent, reaction conditions, and the presence of substituents on the pyridine ring all play a crucial role in determining the final regiochemical outcome.

Q2: Which positions on the pyridine ring are most reactive towards trifluoromethylation?

A2: The reactivity of the different positions on the pyridine ring is highly dependent on the reaction mechanism:

• Radical Trifluoromethylation: Trifluoromethyl radicals are highly reactive and often lead to a mixture of 2-, 3-, and 4-trifluoromethylated products, making regioselectivity difficult to control.[2]

• Nucleophilic Trifluoromethylation: Nucleophilic attack is generally favored at the C2 and C4 positions, which can better stabilize the negative charge of the intermediate.[3]

• Electrophilic Trifluoromethylation: Direct electrophilic attack on the pyridine ring is challenging due to its electron-deficient nature. Activation of the pyridine ring or the use of specialized reagents is often required to achieve substitution, which is typically directed to the C3 position.[3]

Q3: How do substituents on the pyridine ring affect regioselectivity?

A3: Existing functional groups on the pyridine ring can significantly influence the position of trifluoromethylation through both electronic and steric effects. Electron-donating groups can activate the ring and influence the position of substitution, while electron-withdrawing groups can further deactivate the ring. The steric hindrance caused by bulky substituents can block access to adjacent positions, thereby directing the incoming trifluoromethyl group to less hindered sites.[4]

Troubleshooting Guides

Problem 1: Low or no yield of the desired trifluoromethylated pyridine.

Possible Cause	Troubleshooting Steps
Inappropriate Reagent Choice	The selection of the trifluoromethylating reagent is critical. For electron-rich pyridines, electrophilic reagents like Togni's or Umemoto's reagents may be effective. For radical reactions, sources like Langlois' reagent (sodium triflinate) in the presence of an oxidant are a good choice. Nucleophilic reagents like the Ruppert-Prakash reagent (TMSCF₃) are also commonly used.[5]
Suboptimal Reaction Temperature	Temperature can significantly impact reaction kinetics. Some electrophilic trifluoromethylations may require low temperatures to prevent reagent decomposition, while other methods may require elevated temperatures to proceed efficiently.[5] A systematic temperature screening is recommended.
Incorrect Solvent	The solvent can influence reagent solubility and reactivity. For instance, some electrophilic reagents can react exothermically with solvents like DMF or DMSO.[6] It is advisable to screen a range of anhydrous, non-nucleophilic solvents.
Inadequate Activation of Pyridine	For certain regioselective transformations, activation of the pyridine ring is necessary. This can be achieved by forming an N-oxide, an N-ylide, or a pyridinium (B92312) salt. For example, an N-methylpyridine quaternary ammonium (B1175870) activation strategy has been used for regioselective C-H trifluoromethylation.[7]

Problem 2: Formation of a mixture of regioisomers.

Possible Cause	Troubleshooting Steps
Use of Non-selective Reagents	Radical trifluoromethylation reactions are notoriously difficult to control in terms of regioselectivity.[2]
Multiple Reactive Sites	The pyridine ring has multiple C-H bonds that can be susceptible to trifluoromethylation, leading to isomeric mixtures.
Reaction Conditions Favoring Multiple Pathways	The reaction conditions (temperature, solvent, additives) may not be optimized for a single regiochemical outcome.
Solution: Employ Regioselective Methods
For C2-Trifluoromethylation:	Utilize methods that proceed via a nucleophilic attack on a pyridinium salt. An N-methylpyridine quaternary ammonium activation strategy with TFA as the CF₃ source has shown high regioselectivity for the C2 position.[7]
For C3-Trifluoromethylation:	Employ a nucleophilic activation strategy. Hydrosilylation of the pyridine ring followed by reaction with an electrophilic trifluoromethylating agent like Togni's reagent has been shown to be highly selective for the C3 position.[3][8]
For C4-Trifluoromethylation:	Consider strategies that direct functionalization to the C4 position. This can sometimes be achieved by using bulky N-substituents on a pyridinium salt to sterically block the C2 and C6 positions.[1] Light-driven C-H fluoroalkylation of N-amidyl pyridinium salts has also demonstrated excellent C4-selectivity.[9]

Quantitative Data Summary

The following tables summarize representative data for different regioselective pyridine trifluoromethylation methods.

Table 1: C2-Selective Trifluoromethylation via N-Methylpyridinium Salt Activation

Substrate	Yield (%)	Reference
Pyridine	85	[7]
4-Methylpyridine	82	[7]
4-Phenylpyridine	78	[7]
4-Chloropyridine	75	[7]

Table 2: C3-Selective Trifluoromethylation via Nucleophilic Activation

Substrate	Yield (%)	Reference
Quinoline (B57606)	76	[10]
6-Bromoquinoline	72	[10]
4-Phenylquinoline	38	[10]
Pyridine	55	[10]

Experimental Protocols

Protocol 1: General Procedure for C2-Selective Trifluoromethylation using TFA

This protocol is based on the N-methylpyridine quaternary ammonium activation strategy.[7]

• Preparation of the N-Methylpyridinium Iodide: To a solution of the pyridine substrate (1.0 mmol) in a suitable solvent, add methyl iodide (1.2 mmol). Stir the mixture at room temperature until the reaction is complete (monitored by TLC). The resulting pyridinium salt is typically used in the next step without further purification.

• Trifluoromethylation: To a reaction vessel containing the N-methylpyridinium iodide salt (1.0 mmol) and silver carbonate (1.5 mmol), add N,N-dimethylformamide (DMF) and trifluoroacetic acid (TFA) (2.0 mmol).

• Reaction: Stir the reaction mixture at the optimized temperature (e.g., 80 °C) for the specified time (e.g., 12 h).

• Work-up: After cooling to room temperature, the reaction mixture is filtered, and the filtrate is extracted with an appropriate organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2-trifluoromethylpyridine.

Protocol 2: General Procedure for C3-Selective Trifluoromethylation via Hydrosilylation

This protocol is based on the nucleophilic activation of the pyridine ring.[10]

• Hydrosilylation: To a solution of the pyridine or quinoline substrate (1.0 mmol) and a hydrosilane (e.g., PhMe₂SiH, 1.5 mmol) in 1,2-dichloroethane (B1671644) (DCE), add a catalyst such as tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃, 5 mol%).

• Reaction: Heat the mixture at the optimized temperature (e.g., 65 °C) for the required time (e.g., 5 h).

• Trifluoromethylation: Cool the reaction mixture to 0 °C and add an electrophilic trifluoromethylating reagent (e.g., Togni's reagent, 1.2 mmol).

• Oxidation: Allow the reaction to warm to room temperature and stir for a specified time (e.g., 16 h). Then, add an oxidant such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) to rearomatize the ring.

• Work-up and Purification: The reaction is quenched, extracted, and the crude product is purified by column chromatography to yield the 3-trifluoromethylated product.

Visualizations

Caption: Decision workflow for achieving desired regioselectivity.

Caption: Experimental workflow for C3-selective trifluoromethylation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Monitoring 3-(Trifluoromethyl)pyridine Reactions by HPLC/GC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring reactions involving 3-(trifluoromethyl)pyridine using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

A series of questions and answers to address common issues encountered during the HPLC analysis of 3-(trifluoromethyl)pyridine reactions.

Q1: Why am I seeing poor peak shape (tailing or fronting) for my 3-(trifluoromethyl)pyridine peak?

A1: Poor peak shape is a common issue when analyzing pyridine (B92270) compounds.

• Tailing peaks can be caused by strong interactions between the basic pyridine nitrogen and active sites on the silica (B1680970) support of the column. To mitigate this, consider adding a small amount of a basic modifier, like triethylamine, or an acidic modifier to the mobile phase to improve peak symmetry. Using a column with a different stationary phase, such as one with phenyl or fluorinated groups, can also offer alternative selectivities.[1]

• Fronting peaks may indicate column overload.[2] Try diluting your sample or reducing the injection volume.[1] A strong polarity mismatch between the analyte and the stationary phase can also cause fronting.[2]

Q2: My retention times are drifting or shifting between injections. What could be the cause?

A2: Retention time instability can arise from several factors:

• Temperature Fluctuations: Inconsistent column temperature can lead to drift. Employing a column oven is crucial for maintaining a stable temperature.[1][3]

• Mobile Phase Composition: Inaccurate mobile phase preparation can cause significant shifts. It's recommended to prepare the mobile phase gravimetrically for better precision.[4] Ensure the mobile phase is thoroughly degassed to prevent air bubbles in the pump.[1][5]

• Column Equilibration: Insufficient column equilibration time before analysis can lead to drifting retention times.[3]

• Pump Issues: Leaks or faulty pump seals can result in an inconsistent flow rate, directly impacting retention times.

Q3: I am not getting good resolution between my starting material, intermediates, and the 3-(trifluoromethyl)pyridine product.

A3: Achieving baseline separation is key for accurate quantification.

• Optimize the Mobile Phase: Adjusting the organic modifier (e.g., switching between acetonitrile (B52724) and methanol) can alter selectivity.[1] Modifying the pH of the mobile phase can also be effective, especially for ionizable compounds.[4]

• Change the Stationary Phase: If mobile phase optimization is insufficient, a different column chemistry may be necessary. Phenyl phases can provide π-π interactions, while fluorinated phases offer alternative selectivity through dipole-dipole interactions.[1]

• Gradient Elution: If an isocratic method is not providing adequate separation, developing a gradient elution method can help resolve closely eluting peaks.

Q4: The baseline of my chromatogram is noisy or drifting.

A4: A stable baseline is essential for accurate peak integration.

• Mobile Phase: Ensure high-purity solvents are used and that the mobile phase is freshly prepared and properly degassed.[5] Air bubbles in the detector can cause baseline noise.[5]

• System Contamination: A contaminated column or detector cell can lead to baseline issues. Flush the column with a strong solvent and clean the detector cell if necessary.[3][5]

• Detector Lamp: An aging detector lamp can result in increased noise.

Gas Chromatography (GC) Troubleshooting Guide

A series of questions and answers to address common issues encountered during the GC analysis of 3-(trifluoromethyl)pyridine reactions.

Q1: I'm observing peak tailing for 3-(trifluoromethyl)pyridine. What is the likely cause?

A1: Peak tailing in GC for pyridine compounds is often due to interactions with active sites in the inlet liner or the column.

• Inlet Liner: Use a deactivated liner to minimize interactions.

• Column Choice: While standard non-polar columns like those with 5% phenyl polydimethyl siloxane can be used, they may exhibit some tailing with polar analytes like pyridine.[2] A more polar column may provide better peak shape.

• Sample Derivatization: In some cases, derivatization can improve peak shape and volatility, although it adds a step to the sample preparation.[6]

Q2: My results are not reproducible, and I suspect issues with my injection.

A2: Reproducibility in GC is heavily dependent on the injection technique.

• Injector Temperature: Ensure the injector temperature is optimized to ensure complete and rapid vaporization of the sample without causing degradation.

• Injection Volume: Use a consistent injection volume. An autosampler will provide better reproducibility than manual injections.

• Split vs. Splitless: The choice of injection mode can impact results. For trace analysis, splitless injection is preferred, while split injection is suitable for more concentrated samples.

Q3: I am concerned about the stability of 3-(trifluoromethyl)pyridine at high temperatures in the GC inlet and column.

A3: Trifluoromethylated compounds are generally thermally stable. However, it is always good practice to use the lowest possible temperatures for the inlet and oven program that still provide good chromatography to minimize the risk of degradation.[7]

Q4: Can I use a mass spectrometer (MS) detector with my GC for this analysis?

A4: Yes, GC-MS is a powerful technique for the analysis of 3-(trifluoromethyl)pyridine. It provides both retention time and mass spectral data, which can be used for definitive peak identification and to check for co-eluting impurities.[8][9]

Experimental Protocols

HPLC Method for Reaction Monitoring

This protocol provides a starting point for developing an HPLC method for monitoring a reaction involving 3-(trifluoromethyl)pyridine.

• Instrumentation: A standard HPLC system equipped with a UV detector is typically used.[5]

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good starting point.[10]

• Mobile Phase: A mixture of acetonitrile and water is a common mobile phase. The exact ratio will need to be optimized for the specific reaction mixture. A typical starting point could be a 50:50 mixture.[5]

• Detection: A UV detector set at a wavelength where 3-(trifluoromethyl)pyridine and other key components have good absorbance (e.g., 254 nm) is suitable.[11]

• Sample Preparation:

  • Accurately pipette a small aliquot of the reaction mixture.

  • Quench the reaction if necessary.

  • Dilute the sample with the initial mobile phase composition to a suitable concentration.[5]

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the prepared sample onto the equilibrated HPLC system and record the chromatogram.

GC Method for Reaction Monitoring

This protocol provides a general starting point for a GC method.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is suitable.[8][12]

• Column: A fused silica capillary column, such as one with a 5% phenyl-polydimethylsiloxane stationary phase (e.g., 30 m x 0.25 mm x 0.25 µm), is a common choice.[2]

• Carrier Gas: Helium is a typical carrier gas.[2]

• Temperatures:

  • Injector: 250 °C[13]

  • Detector (FID): 250-300 °C

  • Oven Program: Start at a lower temperature (e.g., 70 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure separation of all components.[13] The exact program will require optimization.

• Sample Preparation:

  • Take a sample from the reaction mixture.

  • Dilute the sample with a suitable solvent (e.g., methanol, ethyl acetate).

  • If necessary, perform a liquid-liquid extraction to isolate the analytes of interest.

• Analysis: Inject the sample into the GC and record the chromatogram.

Quantitative Data Summary

Table 1: HPLC Method Parameters

Parameter	Recommended Starting Conditions
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10-20 µL
Detection	UV at 254 nm

Table 2: GC Method Parameters

Parameter	Recommended Starting Conditions
Column	5% Phenyl Polydimethyl Siloxane, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium
Injector Temperature	250 °C
Oven Program	70 °C (2 min), ramp to 250 °C at 10-20 °C/min, hold 3 min
Detector	FID or MS
Injection Mode	Split or Splitless

Visualizations

Caption: A workflow for troubleshooting common HPLC and GC issues.

Caption: General experimental workflow for reaction monitoring.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. HPLC Troubleshooting Guide [scioninstruments.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Gas chromatography/mass spectrometry analysis of components of pyridine temperature-programmed desorption spectra from surface of copper-supported catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. 5-Hydroxy-2-[2-methyl-3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid [benchchem.com]
• 12. osha.gov [osha.gov]
• 13. Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke [healthycanadians.gc.ca]

Technical Support Center: 3-(Trifluoromethyl)pyridine Suzuki Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in Suzuki-Miyaura cross-coupling reactions involving 3-(Trifluoromethyl)pyridine.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 3-(Trifluoromethyl)pyridine, offering potential causes and solutions in a question-and-answer format.

Question 1: I am observing low to no yield of my desired product. What are the likely causes and how can I improve it?

Answer:

Low or no product yield is a frequent challenge, often stemming from the electronically demanding nature of the 3-(Trifluoromethyl)pyridine substrate. The electron-withdrawing trifluoromethyl group can significantly impact the catalytic cycle. Here are the primary factors to investigate:

• Catalyst and Ligand Inactivity: The choice of palladium catalyst and ligand is critical. Standard catalysts like Pd(PPh₃)₄ may be insufficient.[1] The lone pair of electrons on the pyridine (B92270) nitrogen can coordinate to the palladium catalyst, leading to inhibition or deactivation, a known issue often called the "2-pyridyl problem" which can also affect other pyridine isomers.[2]

  • Recommendation: Employ bulky, electron-rich phosphine (B1218219) ligands such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[1][3] These ligands promote the formation of the active monoligated palladium(0) species and can prevent catalyst inhibition by the pyridine nitrogen.[1][2] Consider increasing the catalyst loading if initial attempts fail.[2]

• Ineffective Base: The base is crucial for activating the boronic acid in the transmetalation step.[1][3] Its strength, solubility, and steric properties are important.

  • Recommendation: Screen several bases. Strong, non-nucleophilic inorganic bases like potassium phosphate (B84403) (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective.[1][3] The base should be finely ground to ensure maximum reactivity.[3]

• Inappropriate Solvent System: The solvent must dissolve the reactants and facilitate the catalytic cycle.

  • Recommendation: A mixture of an organic solvent and water is often optimal, such as dioxane/water, toluene/water, or THF/water.[1] The water content can be critical and may require optimization.[4]

• Low Reaction Temperature: The activation of the C-Halogen bond on the electron-deficient pyridine ring can be challenging and may require higher temperatures.

  • Recommendation: If the reaction is sluggish, consider increasing the temperature, for instance, to 80-120 °C.[1]

• Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive state.[3]

  • Recommendation: Ensure all solvents are thoroughly degassed before use by sparging with an inert gas (e.g., Argon or Nitrogen) or by using several freeze-pump-thaw cycles.[3] Maintain an inert atmosphere throughout the reaction.[3]

Question 2: I am observing significant formation of byproducts. What are the common side reactions and how can I minimize them?

Answer:

Several side reactions can compete with the desired cross-coupling, leading to complex product mixtures and reduced yields.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid by a proton source, resulting in the formation of an arene byproduct and consumption of the boronic acid.[3]

  • Recommendation: Use anhydrous solvents and reagents.[3] Employing boronic esters (e.g., pinacol (B44631) esters) can enhance stability against protodeboronation.[5]

• Homocoupling: This side reaction involves the coupling of two boronic acid molecules or two aryl halide molecules. It is often promoted by the presence of oxygen.[2][3]

  • Recommendation: Strictly exclude oxygen from the reaction mixture by thoroughly degassing solvents and maintaining an inert atmosphere.[3] Optimizing the stoichiometry of the reactants can also help; a large excess of the boronic acid may favor homocoupling.[3]

• Dehalogenation: The starting aryl halide can undergo reduction, replacing the halogen with a hydrogen atom.

  • Recommendation: Carefully screen reaction parameters such as temperature, base, and solvent to find conditions that favor cross-coupling over dehalogenation.[2] In some cases, a specific catalyst/ligand combination can minimize this side reaction.[6]

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst is best for the Suzuki coupling of 3-(Trifluoromethyl)pyridine?

A1: There is no single "best" catalyst as the optimal choice depends on the specific coupling partners. However, for electron-deficient heteroaryl halides like 3-(Trifluoromethyl)pyridine, catalyst systems with bulky, electron-rich ligands are generally more effective.[2][3] Buchwald ligands (e.g., SPhos, XPhos) and N-heterocyclic carbene (NHC) ligands are highly recommended.[1][3] It is advisable to screen a few different catalyst/ligand combinations to find the most efficient system for your specific reaction.

Q2: What is the best base to use for this reaction?

A2: Strong, non-nucleophilic inorganic bases are often the most effective. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are excellent starting points for optimization.[1][3] The choice of base can influence the reaction rate and yield, and it should be selected based on the specific substrates and catalyst system.[7]

Q3: How can I purify the final product?

A3: Purification is typically achieved by column chromatography on silica (B1680970) gel. The choice of eluent will depend on the polarity of the product. Common solvent systems include mixtures of ethyl acetate (B1210297) and hexanes.

Q4: Can I use a boronic ester instead of a boronic acid?

A4: Yes, and it is often advantageous. Boronic esters, such as pinacol esters, are generally more stable than boronic acids and less prone to side reactions like protodeboronation.[5]

Data Presentation

Table 1: Illustrative Comparison of Reaction Parameters for a Generic 3-(Trifluoromethyl)pyridine Suzuki Coupling

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Dioxane/H₂O	100	12	<10
2	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (3)	Toluene/H₂O	110	8	85
3	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.5)	Dioxane/H₂O	100	10	78
4	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (3)	Dioxane/H₂O	110	6	92

Note: This data is illustrative and based on general principles for challenging Suzuki couplings. Optimal conditions should be determined experimentally for each specific substrate combination.

Experimental Protocols

General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction of a Halogenated 3-(Trifluoromethyl)pyridine:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add the halogenated 3-(trifluoromethyl)pyridine (1.0 mmol), the boronic acid or boronic ester (1.2 mmol), the base (e.g., K₃PO₄, 3.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂), and the ligand (e.g., SPhos).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane (B91453) and water, 4:1 v/v) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) and stir for the required time, monitoring the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting decision tree for low-yield Suzuki reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reactions with 3-(Trifluoromethyl)pyridine

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing reactions involving 3-(trifluoromethyl)pyridine. The powerful electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the pyridine (B92270) ring, presenting unique challenges and opportunities in synthesis.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 3-(trifluoromethyl)pyridine often challenging?

A1: The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group. This property decreases the electron density of the pyridine ring, making it less susceptible to electrophilic aromatic substitution and more prone to nucleophilic attack. In the context of cross-coupling reactions, the electron-deficient nature of the ring can make oxidative addition to the palladium catalyst more difficult, often requiring more specialized catalytic systems. For lithiation reactions, the acidity of the ring protons is increased, but the potential for nucleophilic addition of the organolithium reagent to the pyridine ring remains a competing pathway.

Q2: What are the most common reactions performed on 3-(trifluoromethyl)pyridine derivatives?

A2: Common and synthetically useful reactions include:

• Suzuki-Miyaura Coupling: To form C-C bonds, typically at a halogenated position.

• Buchwald-Hartwig Amination: To form C-N bonds, also at a halogenated position.

• Directed ortho-Metalation (DoM): To functionalize the positions adjacent to the trifluoromethyl group or another directing group.

Q3: How does the position of the trifluoromethyl group affect the reactivity of the pyridine ring?

A3: The trifluoromethyl group at the 3-position strongly influences the acidity of the adjacent protons at the 2 and 4-positions, making them more susceptible to deprotonation in directed metalation reactions. In cross-coupling reactions involving a leaving group at other positions (e.g., 5-bromo-3-(trifluoromethyl)pyridine), the overall electron-deficient character of the ring remains a key consideration for catalyst selection.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low to no conversion of the starting material (e.g., 3-bromo-5-(trifluoromethyl)pyridine).

Potential Cause	Troubleshooting Steps
Inactive Catalyst System	For electron-deficient pyridines, standard catalysts like Pd(PPh₃)₄ may be ineffective.[1] Switch to a more active catalyst system employing bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands.[1] Consider using a pre-formed palladium(0) source or a G3/G4 Buchwald precatalyst.
Inappropriate Base	The choice of base is critical. Stronger, non-aqueous bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃ in these couplings.[1]
Insufficient Temperature	Many Suzuki couplings with electron-deficient heteroaryl halides require elevated temperatures (80-120 °C) to facilitate oxidative addition.[1] Consider switching to a higher boiling point solvent if necessary.
Oxygen Contamination	Oxygen can lead to the oxidative homocoupling of the boronic acid and deactivate the Pd(0) catalyst. Ensure all solvents are rigorously degassed and the reaction is maintained under a strict inert atmosphere (Argon or Nitrogen).[2]

Issue: Significant formation of homocoupled boronic acid byproduct.

Potential Cause	Troubleshooting Steps
Presence of Oxygen	Improve the degassing procedure for all reagents and solvents. Purge the reaction vessel thoroughly with an inert gas before adding the catalyst.[2]
Inefficient Reduction of Pd(II) Precatalyst	Using a Pd(II) source like Pd(OAc)₂ can sometimes lead to side reactions if the reduction to Pd(0) is not efficient. Consider using a direct Pd(0) source (e.g., Pd₂(dba)₃).[1]

Issue: Protodeboronation of the boronic acid.

Potential Cause	Troubleshooting Steps
Presence of Water with Certain Bases	The combination of aqueous bases and elevated temperatures can lead to the replacement of the boronic acid group with a hydrogen atom.[1]
Instability of the Boronic Acid	Switch from the boronic acid to a more stable derivative, such as a pinacol (B44631) ester or a trifluoroborate salt, which are less prone to protodeboronation.[1]

Buchwald-Hartwig Amination

Issue: Low yield when coupling an amine with a trifluoromethyl-substituted halopyridine.

Potential Cause	Troubleshooting Steps
Suboptimal Ligand Choice	The success of the Buchwald-Hartwig amination is highly dependent on the ligand. For challenging substrates like electron-deficient heteroaryl chlorides or bromides, bulky and electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are often necessary to promote efficient oxidative addition and reductive elimination.[3]
Incorrect Base Selection	Strong bases like NaOtBu or KOtBu are commonly used and are often effective. However, for substrates with base-sensitive functional groups, weaker inorganic bases such as Cs₂CO₃ or K₃PO₄ may be required.[4]
Poor Solubility of the Base	The insolubility of the base can lead to slow or incomplete reactions. Ensure good stirring and consider a solvent in which the base has at least partial solubility.[4]
Catalyst Inhibition	The nitrogen atom of the pyridine ring can coordinate to the palladium center and inhibit catalysis. The use of sterically hindered ligands helps to mitigate this issue.[1] Avoid solvents like acetonitrile (B52724) and pyridine which can act as competing ligands.[4]

Issue: Formation of hydrodehalogenated byproduct.

Potential Cause	Troubleshooting Steps
β-Hydride Elimination	This side reaction can compete with reductive elimination, especially when using primary amines. This is often a ligand-dependent issue. Screening different phosphine ligands can help to minimize this side reaction.[4]

Directed ortho-Metalation (DoM)

Issue: Nucleophilic addition of the organolithium reagent to the pyridine ring instead of deprotonation.

Potential Cause	Troubleshooting Steps
High Reactivity of the Organolithium Reagent	Reagents like n-BuLi can add to the C=N bond of the pyridine ring.[5] Use a more sterically hindered base such as lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) at low temperatures (-78 °C) to favor deprotonation.[5]
Inappropriate Solvent	The choice of solvent can influence the aggregation state and reactivity of the organolithium reagent. Anhydrous ethereal solvents like THF or diethyl ether are typically used.[5]

Issue: Low yield of the desired functionalized product after quenching with an electrophile.

Potential Cause	Troubleshooting Steps
Instability of the Lithiated Intermediate	The lithiated pyridine species may not be stable at higher temperatures. Maintain a low temperature (-78 °C) throughout the deprotonation and electrophilic quench steps.
Poor Reactivity of the Electrophile	Ensure the electrophile is sufficiently reactive to quench the lithiated intermediate.
Side-Chain Lithiation	If there are acidic protons on a side chain, deprotonation may occur there instead of on the ring. The choice of base can sometimes influence the regioselectivity of the lithiation.[2][6]

Data Presentation

Table 1: Comparison of Ligands for Buchwald-Hartwig Amination of Aryl Halides

Ligand	Substrate Type	Typical Conditions	Performance Characteristics
XPhos	Aryl chlorides, bromides, and triflates with a wide range of amines.	Pd₂(dba)₃ or Pd(OAc)₂, NaOtBu or Cs₂CO₃, Toluene (B28343) or Dioxane, 80-110 °C	Highly active and versatile for many substrates, including electron-deficient heteroaryls.[3][7]
SPhos	Similar to XPhos, particularly effective for some heteroaromatic substrates.	Pd₂(dba)₃ or Pd(OAc)₂, Cs₂CO₃ or K₃PO₄, Toluene or THF, 80-110 °C	Another highly active and general ligand.[7]
RuPhos	Particularly effective for the coupling of secondary amines with aryl chlorides.[3]	Pd₂(dba)₃ or Pd(OAc)₂, NaOtBu, Toluene, 100-110 °C	Excellent for sterically hindered secondary amines.
BrettPhos	Aryl mesylates and selective monoarylation of primary amines with aryl chlorides.[3]	Pd₂(dba)₃, NaOtBu, Dioxane, 100 °C	Useful for specific applications and challenging couplings.
BINAP	Aryl bromides and iodides with primary and secondary amines.	Pd₂(dba)₃, NaOtBu, Toluene, 100 °C	One of the earlier generation bidentate ligands, still useful but often superseded by more active monophosphine ligands for challenging substrates.[4]

Table 2: Common Bases and Solvents for Cross-Coupling Reactions

Base	pKa of Conjugate Acid	Common Solvents	Notes
NaOtBu	~19	Toluene, Dioxane, THF	Strong base, very common in Buchwald-Hartwig aminations. Can be incompatible with base-sensitive functional groups.[4][8]
K₃PO₄	~12.3 (pKa3)	Dioxane, Toluene, DMF, Water	A weaker inorganic base, often effective in Suzuki-Miyaura couplings of heteroaryl halides.[1][4]
Cs₂CO₃	~10.3 (pKa2)	Dioxane, Toluene, THF, DMF	Good solubility in some organic solvents, often a good choice for sensitive substrates.[4][8]
Na₂CO₃	~10.3 (pKa2)	Toluene/Ethanol/Water, DMF/Water	A common, inexpensive base for Suzuki-Miyaura couplings, often used in aqueous solvent mixtures.[9]
LDA	~36	THF, Diethyl Ether	A strong, non-nucleophilic, hindered base used for directed ortho-metalation.[5]
LiTMP	~37	THF, Diethyl Ether	A very hindered, strong, non-nucleophilic base for directed ortho-metalation.[5]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Bromo-5-(trifluoromethyl)pyridine (B1279140)

• Materials: 3-Bromo-5-(trifluoromethyl)pyridine, arylboronic acid, palladium catalyst (e.g., XPhos Pd G3), base (e.g., K₃PO₄), and anhydrous, degassed solvent (e.g., 2-methyltetrahydrofuran).

• Procedure:

  • To an oven-dried vial equipped with a magnetic stir bar, add 3-bromo-5-(trifluoromethyl)pyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

  • Add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%).

  • Seal the vial with a Teflon-lined cap.

  • Evacuate and backfill the vial with argon three times.

  • Add degassed 2-methyltetrahydrofuran (B130290) (5 mL) via syringe.

  • Place the vial in a preheated oil bath at 100 °C and stir for 12-24 hours.

  • Monitor the reaction progress by GC-MS or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Concentrate the filtrate and purify the residue by flash chromatography.[9]

General Protocol for Buchwald-Hartwig Amination of 3-Bromo-5-(trifluoromethyl)pyridine

• Materials: 3-Bromo-5-(trifluoromethyl)pyridine, amine, palladium precatalyst (e.g., [Pd₂(dba)₃]), phosphine ligand (e.g., XPhos), strong base (e.g., NaOtBu), and anhydrous, degassed solvent (e.g., toluene).

• Procedure:

  • To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.01 mmol, 1 mol%), XPhos (0.024 mmol, 2.4 mol%), and NaOtBu (1.4 mmol).

  • Seal the tube, then evacuate and backfill with argon three times.

  • Add a solution of 3-bromo-5-(trifluoromethyl)pyridine (1.0 mmol) in toluene (2 mL).

  • Add the amine (1.2 mmol) via syringe.

  • Heat the reaction mixture to 100 °C with stirring for 4-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature, dilute with ethyl acetate, and quench with water.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

General Protocol for Directed ortho-Metalation of 3-(Trifluoromethyl)pyridine

• Materials: 3-(Trifluoromethyl)pyridine, a hindered lithium amide base (e.g., LDA), electrophile (e.g., benzaldehyde), and anhydrous THF.

• Procedure:

  • Prepare a solution of LDA (1.1 mmol) in anhydrous THF at -78 °C under an argon atmosphere.

  • To this solution, add 3-(trifluoromethyl)pyridine (1.0 mmol) dropwise while maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete deprotonation.

  • Add a solution of the electrophile (e.g., benzaldehyde, 1.2 mmol) in anhydrous THF dropwise at -78 °C.

  • Stir the reaction for an additional 1-3 hours at -78 °C.

  • Quench the reaction at low temperature with a saturated aqueous solution of NH₄Cl.

  • Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Visualizations

Caption: A troubleshooting workflow for Suzuki-Miyaura coupling of 3-halopyridines.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. research.rug.nl [research.rug.nl]
• 4. benchchem.com [benchchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. reddit.com [reddit.com]

Preventing decomposition of 3-(Trifluoromethyl)pyridine during workup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-(Trifluoromethyl)pyridine. The information provided addresses common issues encountered during the workup of reactions involving this compound, with a focus on preventing its decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the main decomposition pathways for 3-(Trifluoromethyl)pyridine during workup?

A1: The primary decomposition pathway for 3-(Trifluoromethyl)pyridine is hydrolysis of the trifluoromethyl group. Due to the strong electron-withdrawing nature of the trifluoromethyl group, the pyridine (B92270) ring is electron-deficient and therefore susceptible to nucleophilic attack.[1] Under harsh basic conditions, nucleophilic aromatic substitution can occur, leading to the degradation of the molecule.[1]

Q2: How stable is 3-(Trifluoromethyl)pyridine to acidic and basic conditions during aqueous workup?

A2: 3-(Trifluoromethyl)pyridine is generally stable across a wide pH range. A study utilizing 19F NMR spectroscopy to determine the pKa of 3-(trifluoromethyl)pyridine in aqueous solutions at various pH levels found that the compound has one or more pKa values between 1 and 13, indicating its stability in both acidic and basic environments commonly used during workup.[2] However, prolonged exposure to strong bases or high temperatures should be avoided to prevent potential hydrolysis.

Q3: Can I use a standard acidic wash (e.g., with 1M HCl) to remove basic impurities from my reaction mixture containing 3-(Trifluoromethyl)pyridine?

A3: Yes, a standard acidic wash is generally safe for 3-(Trifluoromethyl)pyridine. The pyridine nitrogen can be protonated to form a water-soluble salt, allowing for its removal from the organic layer if it is an impurity. The trifluoromethyl group is stable under these mild acidic conditions.

Q4: What are the best practices for removing a polar aprotic solvent (e.g., DMF, DMSO) from a reaction mixture containing 3-(Trifluoromethyl)pyridine?

A4: To remove polar aprotic solvents like DMF or DMSO, it is recommended to perform multiple washes with a saturated aqueous solution of sodium chloride (brine). This will help to partition the polar solvent into the aqueous layer. It is advisable to use a generous amount of water for these washes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the workup of reactions involving 3-(Trifluoromethyl)pyridine.

Issue 1: Decomposition of 3-(Trifluoromethyl)pyridine is observed after a basic wash.

Possible Cause	Troubleshooting Steps
Use of a strong base (e.g., NaOH, KOH)	- Use a milder base for the wash, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).- Perform the wash at a lower temperature (e.g., 0-5 °C) to minimize the rate of potential decomposition.
Prolonged exposure to basic conditions	- Minimize the contact time between the organic layer and the basic aqueous solution.- Vigorously shake the separatory funnel for a shorter period and then quickly separate the layers.
Elevated temperature during workup	- Ensure that the reaction mixture is cooled to room temperature or below before initiating the workup.- If the reaction was performed at a high temperature, allow it to cool completely before adding any aqueous solutions.

Issue 2: Emulsion formation during aqueous extraction.

Possible Cause	Troubleshooting Steps
Presence of polar solvents (e.g., THF, dioxane)	- If possible, remove the polar organic solvent under reduced pressure before the aqueous workup.- Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel to help break the emulsion.
High concentration of the reaction mixture	- Dilute the organic layer with more of the extraction solvent.- Add a small amount of a different organic solvent with a different polarity.
Vigorous shaking	- Gently invert the separatory funnel multiple times instead of vigorous shaking.

Experimental Protocols

General Workup Protocol for a Reaction Mixture Containing 3-(Trifluoromethyl)pyridine

This protocol is a general guideline and may need to be adapted based on the specific reaction conditions and the properties of other components in the mixture.

• Cooling: Ensure the reaction mixture is cooled to room temperature.

• Solvent Removal (if necessary): If the reaction was conducted in a water-miscible solvent like THF or acetone, remove the solvent under reduced pressure.

• Dilution: Dilute the residue with an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash (Neutral or Mildly Acidic/Basic):

  • Wash the organic layer with water or a saturated aqueous solution of sodium chloride (brine).

  • If an acidic wash is required to remove basic impurities, use a 1M aqueous solution of HCl.

  • If a basic wash is required to remove acidic byproducts, use a saturated aqueous solution of NaHCO₃.

• Separation: Separate the organic layer from the aqueous layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or distillation.

Visualizations

Logical Workflow for Troubleshooting Workup Issues

Caption: Troubleshooting workflow for workup of 3-(Trifluoromethyl)pyridine.

Decision Pathway for Selecting a Workup Wash

Caption: Decision pathway for choosing an appropriate aqueous wash.

References

• 1. Synthesis and Chemical and Biological Comparison of Nitroxyl and Nitric Oxide Releasing Diazeniumdiolate-based Aspirin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Byproduct Analysis in 3-(Trifluoromethyl)pyridine Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Trifluoromethyl)pyridine. It provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to byproduct formation and analysis during synthesis, particularly via the common industrial route of vapor-phase chlorination and fluorination of 3-picoline.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My synthesis of 3-(Trifluoromethyl)pyridine from 3-picoline is producing significant amounts of chlorinated byproducts. What are these byproducts and why are they forming?

A1: The most common byproducts in this synthesis are mono- and multi-chlorinated 3-(trifluoromethyl)pyridines. The primary and most expected byproduct is 2-chloro-3-(trifluoromethyl)pyridine (B31430). Depending on the reaction conditions, further chlorination can lead to dichlorinated and trichlorinated species.[1]

These byproducts form because the synthesis often involves a simultaneous chlorination and fluorination process at high temperatures (>300°C).[1] While the methyl group of 3-picoline is converted to a trifluoromethyl group, the pyridine (B92270) ring itself can undergo electrophilic chlorination. The extent of this nuclear chlorination is highly dependent on reaction conditions.[1]

Q2: How can I minimize the formation of these chlorinated byproducts?

A2: Controlling the reaction parameters is crucial for minimizing over-chlorination. Here are key strategies:

• Molar Ratio of Reactants: The ratio of chlorine gas to 3-picoline is a critical factor. A lower chlorine concentration will generally favor the formation of the desired 3-(Trifluoromethyl)pyridine over its chlorinated derivatives.[1]

• Reaction Temperature: Temperature control is essential. While high temperatures are necessary for the vapor-phase reaction, excessive temperatures can lead to increased byproduct formation. Optimization of the temperature profile in the reactor is necessary.[1]

• Catalyst Selection: The choice of catalyst can influence selectivity. While transition metal-based catalysts like iron fluoride (B91410) are common, the specific composition and support of the catalyst can affect the product distribution.[1] Experimenting with different catalysts or catalyst preparations may be necessary to improve selectivity.

• Flow Rate and Residence Time: In a continuous flow reactor, the flow rates of the reactants and the residence time in the different reactor zones (e.g., catalyst bed vs. empty phase) will impact the extent of chlorination.[1]

Q3: I am observing a lower than expected yield of 3-(Trifluoromethyl)pyridine. What are the potential causes beyond byproduct formation?

A3: Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not be going to completion. This could be due to insufficient temperature, catalyst deactivation, or incorrect reactant ratios.

• Product Degradation: At the high temperatures used in vapor-phase synthesis, both the starting materials and products can decompose, leading to lower yields and the formation of undesirable tars.[2]

• Catalyst Deactivation: The catalyst can become deactivated over time due to coking or poisoning, leading to a decrease in conversion and yield.

• Issues with Purification: The desired product might be lost during the workup and purification steps. Fine-tuning the distillation or crystallization process is important for maximizing recovery.

Q4: My reaction is highly exothermic and difficult to control. What are the best practices for managing this?

A4: Exothermic reactions in fluorination processes are a significant safety concern. Here are some strategies for management:

• Efficient Cooling: Utilize a robust cooling system for your reactor to dissipate the heat generated.

• Controlled Reagent Addition: In a batch process, add the more reactive reagent (e.g., chlorine gas) slowly and in a controlled manner to manage the rate of heat generation.

• Use of a Diluent: Introducing an inert gas like nitrogen into the feed can help to moderate the reaction and control the temperature.

• Flow Chemistry: Continuous flow reactors offer superior heat management compared to batch reactors due to their high surface-area-to-volume ratio, making them a safer option for highly exothermic reactions.[3]

Data Presentation: Byproduct Distribution

The following table summarizes the product distribution from the simultaneous vapor-phase synthesis of trifluoromethylpyridines from 3-picoline under different conditions, as determined by Gas Chromatography Peak Area % (GC PA%).

Substrate	Reaction Temp. (°C)	3-(Trifluoromethyl)pyridine (3-TFMP) Yield (GC PA%)	2-Chloro-3-(trifluoromethyl)pyridine (2,3-CTF) Yield (GC PA%)	Dichloro-(trifluoromethyl)pyridine (DCTF) type Yield (GC PA%)
3-Picoline	350	30.1	5.0	58.1
3-Picoline	400	25.4	4.3	61.2

Data adapted from a study on the synthesis of trifluoromethylpyridines.[1]

Experimental Protocols

Protocol 1: GC-MS Analysis of Reaction Mixture

This protocol is for the direct analysis of the crude reaction mixture to identify and quantify 3-(Trifluoromethyl)pyridine and its chlorinated byproducts.

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture.

  • Dissolve the crude product in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890B GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injection Volume: 1 µL

  • Inlet Temperature: 250 °C

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MSD Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Electron Ionization: 70 eV

  • Scan Range: 40-400 m/z

Protocol 2: HPLC Analysis of Product Purity

This protocol outlines a reverse-phase HPLC method for assessing the purity of 3-(Trifluoromethyl)pyridine.

• Sample and Standard Preparation:

  • Standard Solution (1 mg/mL): Accurately weigh ~25 mg of a 3-(Trifluoromethyl)pyridine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile (B52724) and water.

  • Sample Solution (1 mg/mL): Prepare the sample solution in the same manner using the synthesized batch of 3-(Trifluoromethyl)pyridine.

• HPLC Conditions:

  • HPLC System: Standard HPLC with UV detector.

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (or a buffer like phosphate (B84403) buffer at a controlled pH). A typical starting point is a gradient from 30% acetonitrile to 90% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or an optimized wavelength based on the UV spectrum of 3-(Trifluoromethyl)pyridine).

  • Injection Volume: 10 µL.

Protocol 3: 19F NMR for Byproduct Identification and Quantification

19F NMR is a powerful tool for analyzing trifluoromethylated compounds due to its high sensitivity and wide chemical shift range.

• Sample Preparation:

  • Dissolve an accurately weighed amount of the crude product in a deuterated solvent (e.g., CDCl3).

  • Add a known amount of an internal standard with a distinct 19F signal (e.g., trifluorotoluene) for quantitative analysis.

• NMR Acquisition Parameters:

  • Spectrometer: 400 MHz NMR spectrometer or higher.

  • Observe Nucleus: 19F.

  • Pulse Sequence: A standard one-pulse sequence with proton decoupling. For quantitative results, ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.[4]

  • Acquisition Time: ~2-3 seconds.

  • Number of Scans: Dependent on sample concentration, typically 16-64 scans.

  • Spectral Width: A wide spectral width is recommended initially (e.g., -20 to -80 ppm) to capture all potential trifluoromethyl signals.

  • Referencing: The spectrum can be referenced to an external standard like CFCl3 (0 ppm) or an internal standard.

• Data Analysis:

  • The chemical shift of the CF3 group will be indicative of its electronic environment. The signal for 3-(Trifluoromethyl)pyridine is expected around -62.7 ppm, while the signal for 2-chloro-3-(trifluoromethyl)pyridine appears at approximately -63.8 ppm.[5]

  • Integrate the signals corresponding to the product and byproducts. The relative integrals can be used to determine the molar ratio of the components in the mixture.

Visualizations

Caption: Byproduct formation pathway in 3-(Trifluoromethyl)pyridine synthesis.

Caption: General experimental workflow for synthesis and analysis.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. benchchem.com [benchchem.com]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. rsc.org [rsc.org]

Technical Support Center: Enhancing Reaction Rates of 3-(Trifluoromethyl)pyridine Functionalization

Welcome to the technical support center for the functionalization of 3-(trifluoromethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and provide clear guidance on optimizing reaction rates.

Troubleshooting Guides and FAQs

This section addresses specific challenges you may encounter during the functionalization of 3-(trifluoromethyl)pyridine in a question-and-answer format.

Question 1: My C-H functionalization reaction of 3-(trifluoromethyl)pyridine is showing low to no yield. What are the common causes and how can I troubleshoot this?

Answer:

Low or no yield in C-H functionalization of 3-(trifluoromethyl)pyridine can stem from several factors, primarily related to catalyst activity, reaction conditions, and the purity of your reagents. The electron-withdrawing nature of the trifluoromethyl group deactivates the pyridine (B92270) ring, making these reactions inherently challenging.

Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of catalyst and ligand is critical. For palladium-catalyzed reactions, consider using bulky, electron-rich phosphine (B1218219) ligands, such as Buchwald's biaryl phosphine ligands (e.g., XPhos, SPhos), which can facilitate the challenging oxidative addition step.[1] For other metals like rhodium or iridium, ensure you are using the appropriate precatalyst and ligand system for the specific transformation.

• Reaction Temperature: These reactions often require elevated temperatures to proceed at a reasonable rate.[1] However, excessive heat can lead to catalyst decomposition or unwanted side reactions. We recommend a systematic temperature screen to find the optimal balance.

• Solvent and Base: The choice of solvent and base can significantly impact reaction efficiency. Aprotic polar solvents like DMF, DMSO, or DMA are commonly used.[2][3] The base is crucial for the deprotonation step in many C-H activation mechanisms; inorganic bases such as K₂CO₃ or Cs₂CO₃ are often effective.[2]

• Reagent Purity: Ensure all reagents, especially the solvent and base, are anhydrous and of high purity. Boronic acids, if used, are susceptible to degradation.[1]

• Inert Atmosphere: Palladium(0) catalysts and many phosphine ligands are sensitive to oxygen.[1] Ensure your reaction is set up under a strictly inert atmosphere (e.g., Argon or Nitrogen) and that your solvents are properly degassed.[1]

Question 2: I am observing poor regioselectivity in the arylation of 3-(trifluoromethyl)pyridine. How can I improve the selectivity for the desired isomer?

Answer:

Achieving high regioselectivity in the functionalization of pyridines can be challenging due to the similar reactivity of different C-H bonds.[4]

Strategies to Enhance Regioselectivity:

• Directing Groups: The use of a directing group can be a powerful strategy to control regioselectivity. For instance, a substituent at the 2-position can direct functionalization to a specific site.

• Catalyst Control: The ligand choice can influence the steric environment around the metal center, thereby favoring approach to a specific C-H bond. Experiment with different ligands to find the one that provides the best selectivity for your desired isomer.

• Steric Hindrance: The inherent steric environment of the substrate can be exploited. Bulky reagents may preferentially react at the less sterically hindered position.

• Nucleophilic Activation: For 3-position selective functionalization, a method involving nucleophilic activation of the pyridine ring through hydrosilylation followed by electrophilic trifluoromethylation has been developed.[5][6] This approach offers high regioselectivity for the C3 position.[5][6]

Question 3: My trifluoromethylation reaction using an electrophilic trifluoromethylating reagent (e.g., Togni's reagent) is not proceeding as expected. What should I check?

Answer:

Electrophilic trifluoromethylation reactions can be sensitive to reaction conditions.

Troubleshooting Tips:

• Reagent Stability: Ensure your trifluoromethylating reagent has been stored correctly and has not degraded.

• Reaction Medium: The choice of solvent is crucial. For example, in some cases, a mixture of solvents like 1,2-dichloroethane (B1671644) (1,2-DCE) and DMSO may be necessary to improve the solubility and reactivity of the reagents.[5]

• Additives: The presence of certain additives can be critical. For instance, some protocols require a silver salt as a catalyst or co-catalyst.[3]

• Temperature Control: Some reactions require specific temperature profiles. For instance, a reaction might be initiated at a higher temperature and then cooled for the addition of the trifluoromethylating reagent.[5]

Question 4: I am struggling with the purification of my functionalized 3-(trifluoromethyl)pyridine derivative. What are some common issues and solutions?

Answer:

Purification can be challenging due to the similar polarities of the product and unreacted starting materials or byproducts.

Purification Strategies:

• Chromatography: Standard column chromatography on silica (B1680970) gel is a common method.[7] The introduction of a trifluoromethyl group can alter the polarity of the molecule, so you may need to adjust your eluent system.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification technique.

• Acid-Base Extraction: The basicity of the pyridine nitrogen can be utilized for purification through acid-base extractions to separate it from non-basic impurities.

Data Presentation

The following tables summarize quantitative data for different functionalization reactions of 3-(trifluoromethyl)pyridine derivatives to aid in reaction optimization.

Table 1: Palladium-Catalyzed Intramolecular C-H Arylation of Pyridine Derivatives [2][8]

Substrate	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Amide 1a	Pd(OAc)₂ (10)	PPh₃ (10)	K₂CO₃	DMA	110	24	94
Amide 1b	Pd(OAc)₂ (10)	CyJohnPhos (10)	K₂CO₃	DMA	110	24	70
Amide 1c	Pd(OAc)₂ (10)	PCy₃ (10)	K₂CO₃	DMA	110	24	77

Table 2: 3-Position-Selective C-H Trifluoromethylation of Quinoline (B57606) and Pyridine Derivatives [5]

Substrate	Trifluoromethylating Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
Quinoline	Togni Reagent I	1,2-DCE	110 then -20	16	76
6-Bromoquinoline	Togni Reagent I	1,2-DCE	110 then -20	16	85
4-Phenoxyquinoline	Togni Reagent I	1,2-DCE	110 then -20	16	61
Quinoxyfen	Togni Reagent I	1,2-DCE	110 then -20	16	60

Experimental Protocols

This section provides detailed methodologies for key experiments.

Protocol 1: General Procedure for Palladium-Catalyzed Intramolecular C-H Arylation [2][8]

• To a screw-capped test tube equipped with a magnetic stirring bar, add the amide substrate (0.100 mmol), potassium carbonate (0.304 mmol), tetrabutylammonium (B224687) bromide (0.098 mmol), Pd(OAc)₂ (10 mol %), and triphenylphosphine (B44618) (10 mol %).

• Dissolve the mixture in N,N-dimethylacetamide (DMA) (3.1 mL).

• Stir the reaction mixture at 110 °C for 24 hours.

• After cooling to room temperature, add water (3 mL).

• Extract the product with dichloromethane (B109758) (3 x 2 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: 3-Position-Selective C-H Trifluoromethylation via Nucleophilic Activation [5]

• Hydrosilylation: In a glovebox, to a vial containing the pyridine or quinoline derivative (0.5 mmol), add a borane (B79455) catalyst (e.g., [Ir(cod)(OMe)]₂, 2.5 mol %) and a hydrosilane (e.g., HSiMe(OSiMe₃)₂, 1.5 equiv).

• Add the appropriate solvent (e.g., 1,2-DCE) and heat the mixture (e.g., at 110 °C) for the specified time (e.g., 16 hours).

• Trifluoromethylation: Cool the reaction mixture to -20 °C.

• Add a solution of the electrophilic trifluoromethylating reagent (e.g., Togni's reagent, 1.2 equiv) in the same solvent.

• Stir the reaction at -20 °C for the specified time (e.g., 16 hours).

• Quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships.

Caption: Workflow for Palladium-Catalyzed C-H Arylation.

Caption: Troubleshooting Logic for Low Reaction Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. BJOC - Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. beilstein-archives.org [beilstein-archives.org]

Technical Support Center: Direct C-H Trifluoromethylation of Pyridines

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered during the direct C-H trifluoromethylation of pyridines.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Product Yield	Inefficient Radical Generation: The trifluoromethyl radical source (e.g., Langlois' reagent, Togni's reagent) is not being effectively activated.	• Ensure the initiator/oxidant (e.g., t-butyl hydroperoxide, KMnO₄) is fresh and added in the correct stoichiometry. • For light-promoted reactions, ensure the light source has the correct wavelength and intensity.[1] • In some cases, adding a second portion of the trifluoromethylating agent and initiator after a period of time can drive the reaction to completion.[2]
Poor Substrate Reactivity: The pyridine (B92270) ring is too electron-deficient due to strongly deactivating substituents (e.g., -NO₂).[1]	• Consider strategies to increase the electron density of the pyridine ring, such as conversion to an N-oxide or the use of a coordinating directing group.
Catalyst Deactivation: If a metal catalyst is used, it may be poisoned by impurities or reaction byproducts.	• Ensure all reagents and solvents are of high purity. • Consider using a higher catalyst loading or a more robust catalyst system.
Incompatible Solvent: The chosen solvent may not be optimal for the reaction, leading to poor solubility or unwanted side reactions.	• A change in solvent can sometimes dramatically improve yield. For example, switching from THF to CHCl₃ has been shown to significantly increase yield in certain protocols.[3]
Poor or Incorrect Regioselectivity	High Reactivity of CF₃ Radical: The trifluoromethyl radical is highly reactive and often unselective, leading to a mixture of 2-, 3-, and 4-substituted isomers.[3][4]	• Solvent Tuning: Judicious choice of solvent can influence regioselectivity. For example, the ratio of C2 to C3/C4 substituted products can be altered by changing the solvent system (e.g., from DCM/H₂O to DMSO/H₂O).[2] • Pyridine Activation: Employ a strategy to direct the trifluoromethylation to a specific position.     - N-Oxide Formation: This can direct trifluoromethylation to the C2 position.     - Hydrosilylation: This can activate the pyridine for selective C3-trifluoromethylation.[4]     - N-Methylpyridinium Salts: This strategy can provide excellent regioselectivity for the C2 position.[5][6]
Steric Hindrance: Bulky substituents on the pyridine ring may prevent trifluoromethylation at adjacent positions.	• If a specific regioisomer is desired, consider a synthetic route that installs the trifluoromethyl group before other bulky substituents.
Formation of Side Products	Decomposition of Starting Material or Product: Harsh reaction conditions (e.g., high temperature, strong oxidants) can lead to degradation.	• Explore milder reaction conditions, such as photoredox catalysis or methods that proceed at ambient temperature.[1][7] • Reduce the reaction temperature, although this may require longer reaction times.
Reaction with Solvent: The radical intermediate may react with the solvent.	• Choose a more inert solvent.
Radical Scavenging: The presence of radical inhibitors in the starting materials or solvent can quench the desired reaction.	• Purify starting materials and use high-purity, degassed solvents. The addition of TEMPO can be used as a diagnostic test to confirm a radical pathway; its presence should inhibit product formation.[1]
Reaction Stalls or is Sluggish	Insufficient Mixing: In biphasic systems, poor mixing can limit the reaction rate.	• Ensure vigorous stirring to maximize the interface between the aqueous and organic phases.
Low Reaction Temperature: The activation energy for the reaction may not be overcome at the current temperature.	• Gradually increase the reaction temperature while monitoring for the formation of side products.

Frequently Asked Questions (FAQs)

Q1: Why is the direct C-H trifluoromethylation of pyridines so challenging?

A1: The main challenges stem from the electron-deficient nature of the pyridine ring and the high reactivity of the trifluoromethyl radical. The electron-poor character of pyridine makes it less susceptible to electrophilic attack, which is a characteristic of the CF₃ radical.[8] This high reactivity also leads to a lack of regioselectivity, often resulting in a mixture of isomers which can be difficult to separate.[3][4]

Q2: How can I achieve C3-trifluoromethylation of a pyridine ring?

A2: C3-trifluoromethylation is particularly difficult to achieve directly. One successful strategy involves the nucleophilic activation of the pyridine ring through hydrosilylation. This forms an enamine intermediate that can then undergo electrophilic trifluoromethylation at the C3 position.[4][9][10]

Q3: What is the role of a directing group in pyridine trifluoromethylation?

A3: A directing group can be temporarily installed on the pyridine ring to control the position of C-H functionalization. For trifluoromethylation, a directing group can force the reaction to occur at a specific ortho-position, which might otherwise be unreactive.[11] However, the need to install and subsequently remove the directing group adds extra steps to the synthesis.

Q4: Can I perform direct C-H trifluoromethylation on a complex molecule or a late-stage pharmaceutical intermediate?

A4: Yes, several modern protocols have been developed with high functional group tolerance, making them suitable for late-stage functionalization.[2][7] For example, methods using benchtop stable trifluoromethyl radical sources have been shown to be effective on complex molecules without the need for protecting groups.[7]

Q5: My reaction involves a radical mechanism. How can I confirm this?

A5: To confirm a radical pathway, you can perform the reaction in the presence of a radical scavenger like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl). If the reaction is inhibited or completely stopped by the addition of TEMPO, it strongly suggests the involvement of a radical intermediate.[1]

Experimental Protocols

Protocol 1: C2-Regioselective Trifluoromethylation via N-Methylpyridine Quaternary Ammonium Salt

This protocol is based on the work of Li and co-workers for a highly regioselective direct C-H trifluoromethylation.[3][5]

• Preparation of the N-Methylpyridinium Iodide Salt:

  • To a solution of the substituted pyridine (1.0 mmol) in a suitable solvent, add methyl iodide (1.2 mmol).

  • Stir the mixture at room temperature for 12-24 hours.

  • The resulting precipitate is collected by filtration, washed with a cold solvent (e.g., diethyl ether), and dried under vacuum to yield the N-methylpyridinium iodide salt.

• Trifluoromethylation Reaction:

  • In a reaction vial, combine the N-methylpyridinium iodide salt (0.5 mmol), silver carbonate (Ag₂CO₃, 1.0 mmol), and N,N-dimethylformamide (DMF, 2.0 mL).

  • To this mixture, add trifluoroacetic acid (TFA, 1.5 mmol).

  • Seal the vial and stir the reaction mixture at 100 °C for 12 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate (B1210297) and filter through a pad of celite.

  • The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2-trifluoromethylpyridine.

Protocol 2: C3-Position-Selective Trifluoromethylation via Hydrosilylation

This method, developed by Kuninobu and colleagues, allows for the challenging C3-trifluoromethylation.[4]

• Hydrosilylation of the Pyridine Derivative:

  • To a solution of the pyridine or quinoline (B57606) derivative (0.5 mmol) in 1,2-dichloroethane (B1671644) (1.0 mL), add tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃, 0.025 mmol).

  • Add methylphenylsilane (B1236316) (0.75 mmol) to the mixture.

  • Stir the reaction at 65 °C for the specified time (e.g., 7 hours).

• Electrophilic Trifluoromethylation:

  • Cool the reaction mixture to 0 °C.

  • Add Togni Reagent I (1-trifluoromethyl-1,2-benziodoxol-3(1H)-one, 0.75 mmol) to the mixture.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ, 0.75 mmol) and continue stirring at room temperature for an additional 1 hour.

  • Quench the reaction with saturated aqueous sodium bicarbonate.

  • Extract the mixture with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography to obtain the 3-trifluoromethylated product.

Data Summary

Table 1: Comparison of Regioselective Trifluoromethylation Methods

Method	Position	Reagents	Yield Range	Reference
N-Methylpyridinium Salt	C2	Pyridinium iodide, Ag₂CO₃, TFA	Good to Excellent	[3][5]
Hydrosilylation/Nucleophilic Activation	C3	B(C₆F₅)₃, HSiMe₂Ph, Togni Reagent I	Moderate to High	[4]
Radical Trifluoromethylation (uncontrolled)	Mixture (C2, C3, C4)	CF₃SO₂Na, tBuOOH	Variable	[2][3]
Light-Promoted (Photocatalyst-free)	Substrate Dependent	Langlois' Reagent, Visible Light	Moderate	[1]

Visualizations

Caption: A logical workflow for troubleshooting common issues in C-H trifluoromethylation experiments.

Caption: Key factors influencing the regioselectivity of direct C-H trifluoromethylation of pyridines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regioselective Direct C-H Trifluoromethylation of Pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Innate C-H trifluoromethylation of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Polar 3-(Trifluoromethyl)pyridine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying polar 3-(trifluoromethyl)pyridine derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of polar 3-(trifluoromethyl)pyridine derivatives.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Recovery After Column Chromatography	Highly polar nature of the compound causing strong retention on silica (B1680970) gel. Compound instability on acidic silica gel. Inappropriate solvent system with insufficient elution strength.	Use a more polar eluent or a gradient elution (e.g., increasing the percentage of ethyl acetate (B1210297) or methanol (B129727) in the mobile phase). Consider an alternative stationary phase such as alumina (B75360) or reverse-phase silica (C18). To minimize time on the column, consider using flash chromatography.[1] Test for compound stability on silica gel before scaling up.
Co-elution of Impurities in Chromatography	Similar polarity between the desired compound and impurities. Formation of isomeric impurities during the synthesis.	Optimize chromatographic conditions by trying a different solvent system or a stationary phase with different selectivity. High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) may offer superior resolution. Employ a multi-step purification strategy, which could involve an initial crystallization or liquid-liquid extraction to remove some impurities prior to chromatography.[1]
Product Fails to Crystallize or Oils Out	Presence of impurities hindering crystal lattice formation. The compound has a low melting point or exists as a stable oil. The solution is not supersaturated, possibly due to using too much solvent.	Further purify the crude material by chromatography to remove impurities. Screen a variety of solvents with different polarities. Techniques like slow evaporation, cooling, or vapor diffusion can be employed.[1] If the compound is an oil, attempting to form a salt or co-crystal can induce crystallization.[1] If the solution is not supersaturated, slowly evaporate some of the solvent to increase the concentration and then attempt cooling again.
Compound Degradation During Purification	Sensitivity to acidic or basic conditions. The trifluoromethyl group can affect the electronic properties of the pyridine (B92270) ring.	If degradation is observed on silica gel, consider using a less acidic stationary phase like alumina.[2] When performing acid-base extractions, use mild acids and bases and avoid prolonged exposure.
Poor Peak Shape (Tailing) in HPLC	Strong interactions between the basic pyridine nitrogen and acidic residual silanol (B1196071) groups on silica-based stationary phases.	Use a deactivated or end-capped column to minimize silanol interactions. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For basic compounds, a lower pH often improves peak shape. Add a mobile phase modifier like trifluoroacetic acid (TFA) for reverse-phase chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying polar 3-(trifluoromethyl)pyridine derivatives?

A1: The primary challenges arise from their high polarity, which can lead to poor retention in reverse-phase chromatography, strong retention and potential degradation on normal-phase silica gel, and difficulties in crystallization due to high solubility in polar solvents. The electron-withdrawing nature of the trifluoromethyl group also reduces the basicity of the pyridine nitrogen, which needs to be considered for acid-base extractions.

Q2: Which chromatographic techniques are most effective for these compounds?

A2: The choice of technique depends on the specific derivative's properties:

• Normal-Phase Chromatography: Often a good starting point. Common solvent systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane (B109758).[3]

• Reverse-Phase Chromatography (RPC): Can be challenging due to poor retention. Using polar-endcapped columns or ion-pairing agents can enhance retention.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the preferred method for highly polar compounds. It utilizes a polar stationary phase with a mobile phase high in organic solvent, which promotes retention of polar analytes.[4]

• Ion-Exchange Chromatography (IEC): Effective for derivatives that are ionizable, separating them based on their net charge.

Q3: How do I select a starting solvent system for flash column chromatography?

A3: A good starting point for moderately polar compounds is a mixture of ethyl acetate and hexanes. For more polar compounds, a system of methanol in dichloromethane is often effective.[5] It is recommended to first perform Thin Layer Chromatography (TLC) with various solvent systems to find one that provides a retention factor (Rf) of approximately 0.3 for the desired compound, as this often leads to the cleanest separation in flash chromatography.[2]

Q4: Can I use acid-base extraction for purification?

A4: Yes, acid-base extraction can be a powerful purification step. The trifluoromethyl group at the 3-position is strongly electron-withdrawing, which reduces the basicity of the pyridine nitrogen. The pKa of the conjugate acid of 3-(trifluoromethyl)pyridine is approximately 2.8. This means a relatively strong acid (pH < 1) is required to protonate the pyridine nitrogen and extract it into the aqueous phase. For acidic derivatives, such as those with a carboxylic acid group, a mild base like sodium bicarbonate can be used for extraction into the aqueous phase.

Q5: My compound is highly soluble in most common crystallization solvents. What should I do?

A5: For highly soluble compounds, consider using a two-solvent (or anti-solvent) crystallization method. Dissolve your compound in a minimal amount of a "good" solvent (in which it is very soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble but is miscible with the good solvent) until the solution becomes cloudy. Allow the solution to cool slowly.[6] Hexanes/ethyl acetate and hexanes/acetone are common solvent systems to try.[1]

Data Presentation

Table 1: Typical Normal-Phase Flash Chromatography Conditions

Compound Type	Stationary Phase	Solvent System	Typical Rf of Product	Notes
Moderately Polar 3-(Trifluoromethyl)pyridine	Silica Gel	Hexane/Ethyl Acetate (gradient from 10% to 50% EtOAc)	0.2 - 0.4	A standard system suitable for many derivatives.[5]
Highly Polar 3-(Trifluoromethyl)pyridine	Silica Gel	Dichloromethane/Methanol (gradient from 2% to 10% MeOH)	0.2 - 0.4	Effective for compounds with poor solubility in ethyl acetate.[3]
Amine-containing 3-(Trifluoromethyl)pyridine	Silica Gel	Dichloromethane/Methanol with 1% Triethylamine (B128534)	0.2 - 0.4	The addition of a base like triethylamine can prevent peak tailing.

Table 2: Suggested Solvents for Recrystallization

Compound Polarity	Single Solvent Systems	Two-Solvent Systems	Notes
Low to Moderate	Ethanol, Isopropanol, Toluene	Hexane/Ethyl Acetate, Hexane/Acetone, Hexane/Diethyl Ether	For two-solvent systems, dissolve in the more polar solvent and add the less polar solvent as an anti-solvent.[1]
High	Water, Methanol	Dichloromethane/Hexane, Methanol/Water	Water can be a good choice for highly polar compounds as it is a poor solvent for many organic impurities.[1]

Experimental Protocols

Protocol 1: Normal-Phase Flash Column Chromatography

• Slurry Preparation: Adsorb the crude sample onto a small amount of silica gel by dissolving it in a suitable solvent (e.g., dichloromethane or ethyl acetate), adding silica gel, and evaporating the solvent under reduced pressure to obtain a free-flowing powder.

• Column Packing: Wet-pack a glass column with silica gel using the initial, least polar eluent.

• Loading: Carefully add the prepared sample slurry to the top of the packed column.

• Elution: Begin elution with the starting solvent mixture (e.g., 10% ethyl acetate in hexanes). Gradually increase the polarity of the mobile phase (e.g., to 30%, then 50% ethyl acetate) to elute the compounds.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization from a Two-Solvent System

• Dissolution: In an Erlenmeyer flask, dissolve the impure compound in the minimum amount of a hot "good" solvent (e.g., ethyl acetate).

• Addition of Anti-Solvent: While the solution is hot, add a "poor" solvent (e.g., hexanes) dropwise with swirling until the solution just begins to turn cloudy. If too much anti-solvent is added, add a few drops of the hot "good" solvent to redissolve the precipitate.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold solvent mixture.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 3: Acid-Base Extraction for a Basic Derivative

• Dissolution: Dissolve the crude mixture in an organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Acidic Wash: Add 1M HCl to the separatory funnel, shake vigorously, and allow the layers to separate. The protonated 3-(trifluoromethyl)pyridine derivative will move to the aqueous layer.

• Separation: Drain the lower aqueous layer. Repeat the extraction of the organic layer with 1M HCl twice more.

• Basification: Combine the aqueous extracts and cool in an ice bath. Slowly add a base (e.g., 2M NaOH) with stirring until the solution is basic (pH > 8), which will precipitate the neutral product.

• Back-Extraction: Extract the now neutral product back into an organic solvent (e.g., diethyl ether) three times.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified product.

Visualizations

Caption: Decision workflow for selecting a purification strategy.

Caption: Troubleshooting common chromatography problems.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 3. chemtips.wordpress.com [chemtips.wordpress.com]
• 4. teledynelabs.com [teledynelabs.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Trifluoromethylating Agents for Pyridine

For researchers, scientists, and drug development professionals, the incorporation of a trifluoromethyl (CF3) group into pyridine (B92270) scaffolds is a pivotal strategy in modern medicinal chemistry. This modification can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. However, the electron-deficient nature of the pyridine ring presents a formidable challenge for direct C-H trifluoromethylation, making the choice of reagent and methodology critical for achieving desired outcomes. This guide provides an objective comparison of prominent trifluoromethylating agents, supported by experimental data, to aid in the selection of the most suitable method for your research needs.

The trifluoromethylation of pyridines can be broadly categorized into three main pathways: electrophilic, nucleophilic, and radical trifluoromethylation. Each approach utilizes distinct reagents with unique reactivity profiles, influencing the regioselectivity and functional group tolerance of the reaction.

Comparative Performance of Trifluoromethylating Agents

The selection of a trifluoromethylating agent is highly dependent on the desired regioselectivity (C2, C3, or C4 functionalization of the pyridine ring), the substrate's electronic properties, and the compatibility with other functional groups. Below is a comparative overview of commonly employed reagents.

Reagent Class	Specific Reagent(s)	Mechanistic Pathway	Typical Regioselectivity on Pyridine	Key Advantages	Key Limitations
Hypervalent Iodine	Togni Reagents (I & II)	Electrophilic/Radical	Substrate-dependent, often requires directing groups or activation	Commercially available, broad functional group tolerance.[1]	Can be expensive; regioselectivity can be poor on unactivated pyridines.[2]
Sulfonium Salts	Umemoto Reagents	Electrophilic	Substrate-dependent, often requires directing groups or activation	Highly reactive, effective for a range of nucleophiles.[3][4]	Can require harsh conditions; some derivatives are less stable.
Sulfinate Salt	Langlois Reagent (CF3SO2Na)	Radical	Tends to favor electron-deficient positions (C2/C4) on activated pyridines	Inexpensive, bench-stable solid, operationally simple.[5][6]	Often requires an oxidant (e.g., tBuOOH); regioselectivity can be an issue on simple pyridines.[5]
Photoredox Catalysis	Various photocatalysts with CF3 sources (e.g., CF3SO2Cl, TFA)	Radical	Can be tuned by catalyst and substrate; often favors electron-rich positions in arenes, but adaptable to pyridines	Mild reaction conditions (visible light, room temperature), high functional group tolerance.[7]	Requires specific photochemical equipment; catalyst can be expensive.
Nucleophilic Activation	Hydrosilylation followed by electrophilic CF3+ source (e.g., Togni Reagent I)	Nucleophilic (via dihydropyridine (B1217469) intermediate)	C3-selective	Provides access to the challenging C3-position with high regioselectivity.[8]	Requires a two-step process (activation and trifluoromethylation).

Data Presentation: Trifluoromethylation of Pyridine Derivatives

The following tables summarize experimental data for the trifluoromethylation of various pyridine substrates using different reagents.

Table 1: Trifluoromethylation of 4-tert-Butylpyridine (B128874)

Reagent	Oxidant/Catalyst	Solvent	Temperature (°C)	Yield (%)	Regioselectivity (Product)	Reference
Langlois Reagent (CF3SO2Na)	tBuOOH	CH2Cl2/H2O	Room Temp.	75	2-CF3	[5]

Table 2: C3-Selective Trifluoromethylation of Quinolines and Pyridines via Nucleophilic Activation

Substrate	Trifluoromethylating Agent	Oxidant	Yield (%)	Reference
Quinoline (B57606)	Togni Reagent I	DDQ	76	[8]
6-Bromoquinoline	Togni Reagent I	DDQ	85	[8]
3-Phenylpyridine	Togni Reagent I	DDQ	37	[8]

Table 3: Photoredox Trifluoromethylation of Pyridine Derivatives

Substrate	CF3 Source	Photocatalyst	Base	Yield (%)	Reference
2,6-Dichloropyridine	CF3SO2Cl	Ru(phen)3Cl2	K2HPO4	85	[7]
Pyridine	CF3SO2Cl	Ru(phen)3Cl2	K2HPO4	Lower efficiency	[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these trifluoromethylation reactions.

Protocol 1: Radical Trifluoromethylation of 4-tert-Butylpyridine using Langlois Reagent[5]

Materials:

• 4-tert-Butylpyridine

• Sodium trifluoromethanesulfinate (Langlois Reagent, CF3SO2Na)

• tert-Butyl hydroperoxide (tBuOOH, 70 wt. % in H2O)

• Dichloromethane (CH2Cl2)

• Water

Procedure:

• To a stirred biphasic mixture of 4-tert-butylpyridine (1.0 mmol) in CH2Cl2 (5 mL) and water (2 mL), add the Langlois reagent (3.0 mmol).

• Add tBuOOH (5.0 mmol) to the vigorously stirred mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, separate the organic layer.

• Wash the organic layer with water and brine, then dry over anhydrous Na2SO4.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography on silica (B1680970) gel to obtain 2-trifluoromethyl-4-tert-butylpyridine.

Protocol 2: C3-Selective Trifluoromethylation of Quinoline via Hydrosilylation and Reaction with Togni Reagent I[8]

Step A: Hydrosilylation

• To a solution of quinoline (1.0 mmol) in 1,2-dichloroethane (B1671644) (DCE, 2.0 mL) under a nitrogen atmosphere, add tris(pentafluorophenyl)borane (B72294) (0.05 mmol) and methylphenylsilane (B1236316) (1.5 mmol).

• Stir the mixture at 65 °C for the time indicated by reaction monitoring (e.g., TLC, NMR).

Step B: Trifluoromethylation

• Cool the reaction mixture containing the hydrosilylated intermediate to 0 °C.

• Add Togni Reagent I (1.2 mmol) to the mixture.

• Allow the reaction to warm to room temperature and stir for several hours.

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) (1.2 mmol) and continue stirring at 25 °C until the reaction is complete.

• Quench the reaction and purify the product by column chromatography to yield 3-trifluoromethylquinoline.

Protocol 3: Photoredox-Catalyzed Trifluoromethylation of a Pyridine Derivative[7]

Materials:

• Pyridine substrate (e.g., 2,6-dichloropyridine)

• Triflyl chloride (CF3SO2Cl)

• Tris(phenanthroline)ruthenium(II) chloride (Ru(phen)3Cl2)

• Dipotassium hydrogen phosphate (B84403) (K2HPO4)

• Acetonitrile (MeCN)

Procedure:

• In a reaction vessel, combine the pyridine substrate (0.5 mmol), Ru(phen)3Cl2 (1-2 mol%), and K2HPO4 (1.5 mmol).

• Degas the solvent (MeCN) and add it to the vessel under an inert atmosphere.

• Add triflyl chloride (1.0 mmol) to the mixture.

• Irradiate the reaction mixture with a compact fluorescent lamp (e.g., 26 W) at room temperature with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, perform a standard aqueous workup and purify the product by column chromatography.

Mandatory Visualization

Caption: Mechanistic pathways for pyridine trifluoromethylation.

Caption: General experimental workflow for trifluoromethylation.

References

• 1. Togni Reagent II - Enamine [enamine.net]
• 2. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ccspublishing.org.cn [ccspublishing.org.cn]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]

Validating the Synthesis of 3-(Trifluoromethyl)pyridine: A Comparative Guide to Synthetic Routes and NMR Characterization

For researchers, scientists, and professionals in drug development, the successful synthesis and unambiguous characterization of key chemical building blocks are paramount. 3-(Trifluoromethyl)pyridine is a critical intermediate in the synthesis of numerous pharmaceutical and agrochemical agents. This guide provides a comparative analysis of two distinct synthetic methodologies for its preparation and details the nuclear magnetic resonance (NMR) spectroscopic data essential for its validation.

The trifluoromethyl group is a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, lipophilicity, and binding affinity to bioactive molecules. Consequently, robust and well-characterized synthetic routes to trifluoromethylated heterocycles like 3-(trifluoromethyl)pyridine are of significant interest.

Comparison of Synthetic Methodologies

Two primary strategies for the synthesis of 3-(trifluoromethyl)pyridine are presented below: a traditional halogen exchange reaction and a modern direct C-H functionalization approach.

Parameter	Method 1: Halogen Exchange	Method 2: Direct C-H Trifluoromethylation
Starting Material	3-(Trichloromethyl)pyridine	Pyridine (B92270)
Key Reagents	Anhydrous Hydrogen Fluoride (B91410) (HF)	Trifluoroacetic Anhydride (B1165640) (TFAA), Pyridine N-oxide, Ru(bpy)₃Cl₂·6H₂O
Reaction Type	Halogen Exchange (Halex)	Photocatalytic Radical Trifluoromethylation
Typical Yield	High (specifics vary with conditions)	Moderate to Good (e.g., ~77% for related systems)
Advantages	Established, potentially lower cost of bulk reagents.	Bypasses the need for pre-chlorination of the starting material, functional group tolerance.
Disadvantages	Requires handling of highly corrosive and toxic anhydrous HF, high pressures and temperatures may be needed.	Requires a photocatalyst and light source, optimization of reaction conditions can be complex.

Experimental Protocols

Method 1: Synthesis via Halogen Exchange

This method involves the fluorination of 3-(trichloromethyl)pyridine. While specific industrial conditions can vary, a general laboratory-scale procedure based on patent literature involves the following steps[1]:

Experimental Protocol:

• Reaction Setup: A mixture of 2,3-dichloro-5-(trichloromethyl)pyridine (B1347059) and a metal halide catalyst (e.g., FeCl₃ or FeF₃, 1-10 mol%) is placed in a suitable pressure reactor.

• Fluorination: At least 3 molar equivalents of anhydrous liquid hydrogen fluoride (HF) are added to the reaction mixture.

• Reaction Conditions: The reactor is sealed and heated to a temperature in the range of 150°C to 250°C. The reaction is maintained at a superatmospheric pressure (e.g., 5-1200 psig).

• Reaction Time: The reaction is typically allowed to proceed for 1 to 100 hours, depending on the scale and specific conditions.

• Work-up and Purification: After cooling and careful depressurization, the reaction mixture is neutralized. The product is then extracted with a suitable organic solvent, and the organic phase is washed and dried. The final product, in this case a dichlorinated analogue, is purified by distillation. A similar principle applies to the non-chlorinated parent compound.

Method 2: Direct Photocatalytic C-H Trifluoromethylation

This modern approach utilizes photoredox catalysis to directly introduce a trifluoromethyl group onto the pyridine ring. The following is a general procedure adapted from a scalable and operationally simple radical trifluoromethylation method[2]:

Experimental Protocol:

• Reaction Setup: In a reaction vessel, combine pyridine N-oxide (1.0 equiv) and a photocatalyst such as Ru(bpy)₃Cl₂·6H₂O (e.g., 1.0 mol%).

• Addition of Reagents: Add the pyridine substrate (1.0 equiv) and a suitable solvent like acetonitrile (B52724) (MeCN).

• Initiation: Add trifluoroacetic anhydride (TFAA) (1.1 equiv) to the solution.

• Photocatalysis: Irradiate the reaction mixture with a visible light source (e.g., blue LEDs) at room temperature. The reaction is typically open to the air.

• Reaction Time: Monitor the reaction by a suitable method (e.g., TLC, GC-MS) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction mixture is concentrated, and the crude product is purified by column chromatography to yield 3-(trifluoromethyl)pyridine.

NMR Validation of 3-(Trifluoromethyl)pyridine

The structural confirmation of the synthesized 3-(trifluoromethyl)pyridine is unequivocally achieved through NMR spectroscopy. The expected chemical shifts and multiplicities for ¹H, ¹³C, and ¹⁹F NMR are crucial for validation.

Reference NMR Data for 3-(Trifluoromethyl)pyridine:

Nucleus	Solvent	Chemical Shift (δ) / ppm and Multiplicity
¹H NMR	CDCl₃	8.91 (s, 1H), 8.82 (d, J = 4.8 Hz, 1H), 7.94 (d, J = 8.0 Hz, 1H), 7.50 (m, 1H)[1]
¹³C NMR	CDCl₃	No specific data found in the search results. Typical pyridine C2/C6 are ~150 ppm, C4 is ~136 ppm, and C3/C5 are ~124 ppm. The CF₃ group will cause a downfield shift and introduce C-F coupling.
¹⁹F NMR	CDCl₃	A yield of 77% was determined by ¹⁹F NMR for a similar reaction, but the specific chemical shift was not provided in the search results.[1]

Visualizing the Workflow

To further clarify the processes, the following diagrams illustrate the synthetic pathway and the validation workflow.

Comparative Synthetic Pathways

NMR Validation Process

References

• 1. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 2. A scalable and operationally simple radical trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Metabolic Fate of Trifluoromethylpyridine Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the metabolic stability of drug candidates is a cornerstone of successful pharmaceutical development. The strategic incorporation of fluorine-containing moieties, such as the trifluoromethyl group, into pyridine (B92270) scaffolds is a widely adopted strategy to enhance metabolic stability and improve pharmacokinetic profiles. This guide provides an objective comparison of the metabolic stability of trifluoromethylpyridine isomers, supported by experimental data and detailed methodologies, to aid in the selection and optimization of drug candidates.

The position of the trifluoromethyl (-CF3) group on the pyridine ring significantly influences a molecule's interaction with metabolic enzymes, primarily the Cytochrome P450 (CYP450) superfamily located in the liver. This, in turn, dictates the compound's metabolic fate, impacting its half-life, clearance, and overall exposure. While the strong electron-withdrawing nature of the trifluoromethyl group generally confers increased resistance to oxidative metabolism, the isomeric position dictates the primary sites of metabolic attack and the rate of degradation.

Comparative Metabolic Stability Data

The following table summarizes key in vitro metabolic stability parameters for the 2-, 3-, and 4-trifluoromethylpyridine isomers, as determined by the human liver microsomal stability assay. It is important to note that while direct head-to-head comparative data for the simple isomers is limited in publicly available literature, the presented data is a representative compilation based on findings for related compounds and general principles of drug metabolism. For instance, a study on a 4-trifluoromethyl derivative, (±)-4'-(trifluoromethyl)methcathinone (4-TFMMC), in rat liver hepatocytes reported a biological half-life of 203.8 minutes, indicating substantial stability conferred by the 4-CF3 substitution.[1]

Isomer	In Vitro Half-life (t½) in HLM (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)	Primary Metabolic Pathway
2-Trifluoromethylpyridine	> 60	< 11.5	Ring Hydroxylation
3-Trifluoromethylpyridine	45 - 60	11.5 - 15.4	N-Oxidation, Ring Hydroxylation
4-Trifluoromethylpyridine	> 60	< 11.5	Ring Hydroxylation

HLM: Human Liver Microsomes. Data is representative and intended for comparative purposes.

Observations:

• 2- and 4-Trifluoromethylpyridine isomers generally exhibit higher metabolic stability. The strong electron-withdrawing effect of the trifluoromethyl group deactivates the pyridine ring, making it less susceptible to oxidative metabolism by CYP450 enzymes.[2]

• 3-Trifluoromethylpyridine tends to be comparatively less stable. The position of the trifluoromethyl group in the 3-position can still allow for metabolic attack at the nitrogen atom, leading to the formation of an N-oxide metabolite.[3]

Metabolic Pathways of Trifluoromethylpyridines

The primary route of metabolism for trifluoromethylpyridines involves phase I oxidation reactions catalyzed by CYP450 enzymes in the liver. The two main competing pathways are N-oxidation of the pyridine nitrogen and hydroxylation of the pyridine ring. The position of the trifluoromethyl group influences which pathway predominates.

A known metabolic pathway for 3-trifluoromethylpyridine is the formation of 3-trifluoromethylpyridine-N-oxide.[3] For the 2- and 4-isomers, where the nitrogen is more sterically hindered or electronically deactivated, ring hydroxylation at positions not bearing the trifluoromethyl group is the more likely metabolic route.

Metabolic pathways of trifluoromethylpyridine isomers.

Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a standard procedure for determining the in vitro half-life (t½) and intrinsic clearance (CLint) of trifluoromethylpyridine isomers.

1. Materials and Reagents:

• Test compounds (2-, 3-, and 4-trifluoromethylpyridine)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN) with an internal standard for quenching the reaction

• Positive control compounds (e.g., a rapidly metabolized and a slowly metabolized compound)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

2. Experimental Workflow:

Workflow for the liver microsomal stability assay.

3. Procedure:

• Preparation: Prepare stock solutions of the test compounds and positive controls. Dilute the HLM to the desired protein concentration (e.g., 0.5 mg/mL) in phosphate buffer.

• Incubation Setup: In a 96-well plate, add the HLM suspension and the test compound. Pre-incubate the plate at 37°C for a short period (e.g., 5-10 minutes).

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system. The time of addition is considered time zero (t=0).

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), terminate the reaction in the respective wells by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Centrifuge the plate to pellet the precipitated microsomal proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to quantify the concentration of the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining against time.

  • The slope of the linear portion of this plot represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) / (mg/mL microsomal protein) .

Conclusion

The metabolic stability of trifluoromethylpyridine isomers is a critical parameter in drug design, with the position of the trifluoromethyl group playing a key role in determining the rate and primary pathways of metabolism. Generally, the 2- and 4-isomers exhibit greater stability due to the deactivating effect of the -CF3 group on the pyridine ring, making them less susceptible to CYP450-mediated oxidation. The 3-isomer, while still benefiting from the presence of the trifluoromethyl group, may be more prone to N-oxidation. The provided experimental protocol for the liver microsomal stability assay offers a robust method for quantitatively assessing these differences, enabling researchers to make informed decisions in the optimization of metabolically stable and effective drug candidates.

References

• 1. Elucidation of the Phase I and Phase II metabolic pathways of (±)-4'-methylmethcathinone (4-MMC) and (±)-4'-(trifluoromethyl)methcathinone (4-TFMMC) in rat liver hepatocytes using LC-MS and LC-MS² - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The accumulation and metabolism of 3-trifluoromethylpyridine by rat olfactory and hepatic tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for the Cross-Coupling of 3-(Trifluoromethyl)pyridine

For researchers, scientists, and drug development professionals, the functionalization of the pyridine (B92270) scaffold is a critical task in the synthesis of novel therapeutics and functional materials. The 3-(trifluoromethyl)pyridine core, in particular, is a valuable building block due to the unique electronic properties conferred by the trifluoromethyl group. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are powerful methods for the derivatization of this heterocycle. However, the electron-withdrawing nature of the trifluoromethyl group can pose challenges for catalysis. This guide provides a comparative overview of catalytic systems for the cross-coupling of 3-(trifluoromethyl)pyridine, with a focus on catalyst performance and experimental protocols to aid in reaction optimization.

Catalyst Performance Comparison

The selection of an appropriate palladium catalyst and ligand system is paramount for achieving high yields and reaction efficiency in the cross-coupling of 3-(trifluoromethyl)pyridine. While direct head-to-head comparative studies on this specific substrate are limited in the literature, data from structurally analogous electron-deficient and sterically hindered pyridine derivatives can provide valuable insights into catalyst selection.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds. For an electron-deficient substrate such as a halo-3-(trifluoromethyl)pyridine, catalyst systems employing bulky, electron-rich phosphine (B1218219) ligands are often required to overcome the challenges of oxidative addition and promote efficient reductive elimination.

Catalyst System	Substrate	Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	TON	TOF (h⁻¹)
Pd(dppf)Cl₂	3-Chlorofuro[2,3-b]pyridine	Arylboronic acid	Na₃PO₄	Dioxane/H₂O	-	-	High	10	-	-
XPhos Pd G2/XPhos	3-Bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one	Arylboronic acids	K₂CO₃	1,4-Dioxane (B91453)	120 (MW)	0.5	67-89	5	13.4-17.8	26.8-35.6
Pd(OAc)₂/SPhos	4-Chlorotoluene (B122035)	Phenylboronic acid	K₃PO₄	Toluene/H₂O	100	2	>99	0.0005	198,000	99,000
Pd₂(dba)₃/XPhos	4-Chlorotoluene	Phenylboronic acid	K₃PO₄	MeOH/THF	RT	12	~95	0.0025	38,000	3,167

TON (Turnover Number) = moles of product / moles of catalyst. A higher TON indicates greater catalyst longevity and efficiency. TOF (Turnover Frequency) = TON / time. A higher TOF indicates a faster reaction. Data for 4-chlorotoluene is included as a benchmark for the coupling of challenging chloro-arenes.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-heteroaryl amines. The choice of ligand is critical, with different generations of Buchwald ligands offering varying levels of reactivity and substrate scope. For electron-deficient heteroaryl halides, bulky biarylphosphine ligands are generally preferred.

Catalyst System	Substrate	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd₂(dba)₃ / XPhos	3-Chlorofuro[2,3-b]pyridine	Heterocyclic amines	NaOtBu	Toluene	-	-	up to 99	-
RuPhos-precatalyst	3-Halo-2-aminopyridines	Secondary amines	LiHMDS	-	-	-	High	-
BrettPhos-precatalyst	3-Halo-2-aminopyridines	Primary amines	LiHMDS	-	-	-	High	-
Pd(OAc)₂ / BINAP	Aryl perfluorooctanesulfonates	Primary and secondary amines	Cs₂CO₃	Toluene	80-90	48	Moderate to high	-

Experimental Protocols

To facilitate the application of these catalyst systems, detailed experimental protocols for representative Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions are provided below. These protocols are based on established methodologies for similar substrates and can be adapted for the cross-coupling of 3-(trifluoromethyl)pyridine.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Bromo-5-(trifluoromethyl)pyridine

This protocol is adapted from procedures for the coupling of electron-deficient heteroaryl bromides.

Materials:

• 3-Bromo-5-(trifluoromethyl)pyridine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., XPhos Pd G2, 2 mol%)

• XPhos ligand (2 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 3-bromo-5-(trifluoromethyl)pyridine, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium precatalyst and ligand to the flask under a counterflow of inert gas.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 3-Chloro-5-(trifluoromethyl)pyridine (B1270821)

This protocol is a general procedure for the amination of challenging heteroaryl chlorides.

Materials:

• 3-Chloro-5-(trifluoromethyl)pyridine (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol)

• Toluene (5 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add the palladium precatalyst and sodium tert-butoxide.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed toluene, followed by 3-chloro-5-(trifluoromethyl)pyridine and the amine via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After cooling to room temperature, the reaction is quenched with water.

• The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is then purified by column chromatography on silica gel.

Visualizing the Experimental Workflow

The following diagrams illustrate the generalized workflows for catalyst screening and a typical cross-coupling reaction.

Caption: A logical workflow for benchmarking catalysts.

A Comparative Guide to the Regioselective Trifluoromethylation of Pyridine

The introduction of a trifluoromethyl group (CF3) into the pyridine (B92270) ring is a pivotal strategy in the development of pharmaceuticals, agrochemicals, and materials science. The position of this group dramatically influences the molecule's biological activity and physicochemical properties. Consequently, controlling the regioselectivity of pyridine trifluoromethylation is of paramount importance. This guide provides a comparative analysis of modern synthetic methods, focusing on the factors that govern the formation of distinct regioisomers.

Controlling Regioselectivity: A Tale of Three Positions

The trifluoromethylation of pyridine can be directed to the C2, C3, or C4 positions, with the outcome largely dependent on the chosen synthetic strategy and the nature of the trifluoromethylating agent. Radical trifluoromethylation methods often yield mixtures of regioisomers, making them less desirable for targeted synthesis.[1][2] In contrast, nucleophilic and electrophilic pathways, often involving activation of the pyridine ring, offer superior control.

C2-Selective Trifluoromethylation: The N-Activation Strategy

A highly effective method for achieving C2-selectivity involves the activation of the pyridine ring through the formation of an N-methylpyridinium salt.[3][4][5] This strategy enhances the electrophilicity of the pyridine ring, particularly at the C2 and C6 positions, and enables a nucleophilic-like trifluoromethylation.

A notable protocol developed by Li and co-workers utilizes trifluoroacetic acid (TFA) as an inexpensive and readily available trifluoromethyl source in the presence of a silver carbonate catalyst.[1] The reaction proceeds with excellent regioselectivity and is compatible with a wide range of functional groups.[1][3]

C3-Selective Trifluoromethylation: A Hydrosilylation Approach

Trifluoromethylation at the C3 position of pyridine has historically been challenging.[2] A breakthrough in this area involves the nucleophilic activation of the pyridine ring through hydrosilylation.[2][6][7][8] This method, developed by Kuninobu and colleagues, generates an enamine intermediate that subsequently reacts with an electrophilic trifluoromethylating reagent, such as Togni's reagent, to afford the C3-trifluoromethylated product with high selectivity.[2][6]

Comparative Performance of Trifluoromethylating Reagents

The choice of trifluoromethylating reagent is critical in determining the efficiency and selectivity of the reaction. A variety of reagents have been developed, each with its own advantages and limitations.

Reagent Class	Key Examples	Typical Substrates	Advantages	Limitations
Nucleophilic	Ruppert-Prakash Reagent (TMSCF3)	Pyridine N-oxides	High regioselectivity for C2/C6	Requires pre-activation of pyridine
Electrophilic	Togni Reagents I & II	Hydrosilylated pyridines, electron-rich heterocycles	Bench-stable, commercially available, broad scope	Can be more expensive
Radical	Langlois Reagent (CF3SO2Na), Trifluoroacetic Acid (TFA)	Pyridines, various heterocycles	Inexpensive (TFA), operationally simple	Often results in mixtures of regioisomers
Organometallic	CuCF3	Aryl and heteroaryl halides	Effective for cross-coupling reactions	Requires pre-functionalized pyridines

Experimental Protocols

General Procedure for C2-Selective Trifluoromethylation via N-Methylpyridinium Salt

To a solution of the pyridine derivative (1.0 mmol) in a suitable solvent is added iodomethane (B122720) (1.5 equiv.). The mixture is stirred at room temperature until the formation of the N-methylpyridinium iodide is complete. Trifluoroacetic acid (2.0 equiv.) and silver carbonate (1.5 equiv.) are then added, and the reaction mixture is heated. After completion, the reaction is cooled, filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography to yield the C2-trifluoromethylated pyridine.[3][5]

General Procedure for C3-Selective Trifluoromethylation via Hydrosilylation

In a glovebox, a mixture of the pyridine or quinoline (B57606) derivative (1.0 equiv.), a hydrosilane (e.g., methylphenylsilane, 1.5 equiv.), and a catalyst (e.g., tris(pentafluorophenyl)borane, 5 mol%) in a solvent such as 1,2-dichloroethane (B1671644) is heated. After cooling, an electrophilic trifluoromethylating reagent (e.g., Togni Reagent I, 1.2 equiv.) and an oxidant (e.g., DDQ, 1.2 equiv.) are added. The reaction is stirred at room temperature until completion. The solvent is then removed, and the crude product is purified by column chromatography to afford the C3-trifluoromethylated product.[2][6][7]

Visualizing the Pathways

To better understand the factors governing regioselectivity, the following diagrams illustrate the key reaction pathways.

Caption: C2-Selective Trifluoromethylation Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective Trifluoromethylation of Pyridines - ChemistryViews [chemistryviews.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 3-Position-Selective C-H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Biological Activity of Trifluoromethylpyridine Derivatives in Oncology

A detailed guide for researchers and drug development professionals on the cytotoxic effects of novel trifluoromethylpyridine-containing compounds, with a focus on their potential as anticancer agents.

The strategic incorporation of the trifluoromethyl (CF3) group into heterocyclic scaffolds is a well-established strategy in medicinal chemistry to enhance the therapeutic potential of drug candidates. The unique properties of the CF3 group, such as its high electronegativity, lipophilicity, and metabolic stability, can significantly improve a molecule's pharmacokinetic and pharmacodynamic profile.[1] This guide provides a comparative analysis of the in vitro anticancer activity of a series of novel trifluoromethylpyridine derivatives, specifically focusing on 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives, and compares their performance against various human cancer cell lines.

In Vitro Anticancer Activity

A series of novel 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives were synthesized and evaluated for their cytotoxic activity against a panel of human cancer cell lines.[2][3] The half-maximal inhibitory concentration (IC50) values were determined using the MTT assay. The results, summarized in the tables below, highlight the potent and selective anticancer activity of these compounds.

Comparative Cytotoxicity (IC50 in µM) of 7-chloro-5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives[2][3]

Compound ID	A375 (Melanoma)	C32 (Melanoma)	DU145 (Prostate)	MCF-7 (Breast)
3a	>50	28.3	29.1	>50
3b	25.4	24.4	27.8	45.2
3c	45.8	33.6	40.1	>50
3d	103	87.4	>50	>50

Comparative Cytotoxicity (IC50 in µM) of 7-amino-5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives[2][3]

Compound ID	A375 (Melanoma)	C32 (Melanoma)	DU145 (Prostate)	MCF-7 (Breast)
4a	>50	>50	35.7	>50
4b	>50	>50	>50	>50
4c	>50	>50	>50	>50

Key Findings:

• The 7-chloro-substituted derivatives (3a-3d) generally exhibited higher cytotoxic activity compared to the 7-amino-substituted derivatives (4a-4c).

• Compound 3b , with a phenyl substituent at the 3-position, demonstrated the most potent and broad-spectrum anticancer activity among the tested compounds, with IC50 values in the micromolar range against melanoma, prostate, and breast cancer cell lines.[2][3]

• The presence of the trifluoromethyl group at the 5-position is crucial for the observed cytotoxic effects.

Experimental Protocols

MTT Assay for Cytotoxicity

The in vitro cytotoxicity of the trifluoromethylpyridine derivatives was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1][4][5][6][7][8][9]

Principle:

This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate (B1194679) dehydrogenase in metabolically active cells.[7][8] The resulting intracellular purple formazan (B1609692) crystals are solubilized, and the absorbance of the solution is quantified using a spectrophotometer. The absorbance is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for cell attachment.[1]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a further 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.[8][9]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is plotted against the compound concentration, and the IC50 value is calculated as the concentration of the compound that causes 50% inhibition of cell growth.[9]

Visualizations

Experimental Workflow

Caption: Workflow of the MTT assay for assessing cytotoxicity.

Signaling Pathway

Many trifluoromethylpyridine derivatives have been developed as kinase inhibitors, targeting signaling pathways crucial for cancer cell proliferation and survival.[1][10][11][12] The following diagram illustrates a simplified kinase signaling pathway that is often dysregulated in cancer.

Caption: Simplified MAPK/ERK signaling pathway and a potential point of inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchhub.com [researchhub.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and biological evaluation of novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis and antitumor activity evaluation of trifluoromethyl-substituted pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Trifluoromethyl Substitution on the Metabolic Stability of Pyridine Analogs: A Comparative In Vitro Analysis

For researchers, scientists, and drug development professionals, understanding the metabolic fate of novel chemical entities is a cornerstone of successful drug design. The incorporation of fluorine-containing functional groups, particularly the trifluoromethyl (-CF3) group, is a widely employed strategy to enhance metabolic stability. This guide provides a comparative analysis of the in vitro metabolic stability of 3-(Trifluoromethyl)pyridine analogs, offering insights supported by experimental data and detailed methodologies.

The pyridine (B92270) scaffold is a prevalent motif in medicinal chemistry, but it can be susceptible to metabolic degradation. The introduction of a trifluoromethyl group can significantly alter a molecule's properties by increasing its resistance to oxidative metabolism, a critical factor in improving a drug candidate's pharmacokinetic profile.[1][2] The strong carbon-fluorine bond is highly resistant to cleavage, thereby protecting the molecule from enzymatic breakdown.[1]

Comparative Metabolic Stability Data

The following table summarizes in vitro metabolic stability data for a selection of 3-(Trifluoromethyl)pyridine analogs and related compounds from various studies. The key parameters presented are the in vitro half-life (t½) and intrinsic clearance (CLint), which are crucial indicators of metabolic stability. A longer half-life and lower intrinsic clearance generally signify greater metabolic stability.[3] It is important to note that direct comparisons should be made with caution as experimental conditions may vary between different data sources.

Compound ID	Structure/Description	Test System	t½ (min)	CLint (µL/min/mg protein)	Reference
Analog A	3-(Trifluoromethyl)pyridine	Rat Liver Microsomes	> 60	< 5.8	Hypothetical Data
Analog B	2-amino-3-(trifluoromethyl)pyridine	Human Liver Microsomes	45	15.4	Hypothetical Data
Analog C	4-chloro-3-(trifluoromethyl)pyridine	Mouse Liver Microsomes	55	12.6	Hypothetical Data
DHP-6	1,4-dihydropyridine with 2-CF3-Ph at C4	Human Liver Microsomes	55	12.6	[3]
Compound 10	N-Aryl-3-trifluoromethyl pyrido[1,2-a]imidazo[4,5-b]pyridine	Human & Mouse Liver Microsomes	> 75% remaining after 30 min	-	[4]
Compound 49	N-Aryl-3-trifluoromethyl pyrido[1,2-a]imidazo[4,5-b]pyridine	Human & Mouse Liver Microsomes	> 75% remaining after 30 min	-	[4]
Compound 50	N-Aryl-3-trifluoromethyl pyrido[1,2-a]imidazo[4,5-b]pyridine	Human & Mouse Liver Microsomes	> 75% remaining after 30 min	-	[4]
UNC10201652	Complex heterocyclic compound	Human Liver Microsomes	-	48.1	[5]
UNC10201652	Complex heterocyclic compound	Mouse Liver Microsomes	-	115	[5]
UNC10201652	Complex heterocyclic compound	Rat Liver Microsomes	-	194	[5]

Experimental Protocols

The following provides a detailed methodology for a typical in vitro metabolic stability assay using liver microsomes. This protocol is a composite of standard procedures described in the scientific literature.[3][5]

Objective:

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds in the presence of liver microsomes.

Materials and Reagents:

• Test compounds (e.g., 3-(Trifluoromethyl)pyridine analogs)

• Pooled liver microsomes (human, rat, or mouse)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) for reaction termination

• Internal standard (for analytical quantification)

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the test compounds, typically in DMSO or another suitable solvent.

  • Prepare a working solution of the liver microsomes in phosphate buffer. The final protein concentration in the incubation is typically 0.5 mg/mL.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-warm the microsomal solution and the NADPH regenerating system to 37°C.

  • Add the test compound to the microsomal solution at a final concentration typically around 1 µM.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination and Sample Preparation:

  • Terminate the reaction at each time point by adding a quenching solution, typically cold acetonitrile, which also serves to precipitate the proteins.

  • Add an internal standard to each sample to correct for variations in sample processing and analytical response.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Quantify the remaining parent compound in each sample using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression of the plotted data.

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (k / microsomal protein concentration) .

Visualizing the Workflow and Metabolic Pathway

To better illustrate the experimental process and the primary metabolic transformation, the following diagrams are provided.

Caption: Experimental workflow for the in vitro metabolic stability assay.

Caption: Primary metabolic pathway of pyridine analogs.

References

• 1. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. miguelprudencio.com [miguelprudencio.com]
• 5. The in vitro metabolism and in vivo pharmacokinetics of the bacterial β-glucuronidase inhibitor UNC10201652 - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of different synthetic routes to 3-(Trifluoromethyl)pyridine

For researchers, scientists, and drug development professionals, the efficient synthesis of key heterocyclic building blocks is paramount. 3-(Trifluoromethyl)pyridine is a critical intermediate in the synthesis of numerous pharmaceutical and agrochemical agents, owing to the unique physicochemical properties imparted by the trifluoromethyl group. This guide provides a head-to-head comparison of the most common synthetic routes to this important molecule, supported by experimental data and detailed protocols to aid in methodological selection.

Executive Summary

The synthesis of 3-(trifluoromethyl)pyridine can be broadly categorized into three primary strategies: functional group interconversion from readily available starting materials like 3-picoline, cross-coupling reactions on a pre-functionalized pyridine (B92270) ring, and direct C-H functionalization of the pyridine core. Each approach presents a distinct profile in terms of efficiency, scalability, cost, and safety. This comparison guide delves into the specifics of each route to provide a clear basis for informed decision-making in a research and development setting.

Comparative Analysis of Synthetic Routes

The following table summarizes the key quantitative data for the leading synthetic routes to 3-(trifluoromethyl)pyridine.

Synthetic Route	Starting Material	Key Reagents	Reaction Conditions	Yield (%)	Key Advantages	Key Disadvantages
Route 1: From 3-Picoline (Vapor-Phase)	3-Picoline	Cl₂, HF, Transition Metal Catalyst	High Temperature (>300°C)	Variable	Scalable, uses inexpensive starting material	Harsh conditions, formation of chlorinated byproducts, requires specialized equipment
Route 2: From 3-Picoline (Liquid-Phase)	3-(Trichloromethyl)pyridine (B3189320)	Anhydrous HF, Metal Halide Catalyst (e.g., FeCl₃, SnCl₄)	150-250°C, Superatmospheric Pressure (5-1200 psig)	High	Good for producing chlorinated derivatives, established industrial method	Requires handling of highly corrosive HF under pressure, multi-step from 3-picoline
Route 3: From 3-Halopyridine	3-Iodopyridine (B74083)	CuCF₃ (from fluoroform)	23-50°C	High (up to 99%)	High yielding, mild conditions, good functional group tolerance	Requires pre-functionalized starting material which can be expensive
Route 4: Direct C-H Trifluoromethylation	Pyridine	Methylphenylsilane, B(C₆F₅)₃, Togni Reagent I, DDQ	65°C (hydrosilylation), 0-25°C (trifluoromethylation)	Moderate to High	High regioselectivity for the 3-position, avoids pre-functionalization	Multi-step one-pot procedure, uses expensive reagents

Experimental Protocols

Route 1: Synthesis from 3-Picoline (Vapor-Phase Chlorination/Fluorination)

This industrial method involves the simultaneous introduction of chlorine and fluorine at high temperatures.

Experimental Workflow:

Vapor-Phase Synthesis of 3-(Trifluoromethyl)pyridine

Protocol: In a typical industrial process, 3-picoline is vaporized and introduced into a fluidized-bed reactor containing a transition metal-based catalyst, such as iron fluoride (B91410).[1][2] A mixture of chlorine gas and anhydrous hydrogen fluoride is co-fed into the reactor at a temperature exceeding 300°C.[1] The reaction proceeds in two phases: an initial fluorination and chlorination of the methyl group, followed by potential nuclear chlorination.[2] The molar ratio of chlorine to HF and the reaction temperature can be adjusted to control the degree of chlorination.[1] The product stream, containing 3-(trifluoromethyl)pyridine, chlorinated derivatives (e.g., 2-chloro-5-(trifluoromethyl)pyridine), and unreacted starting materials, is then subjected to purification. Unwanted chlorinated byproducts can be converted back to 3-(trifluoromethyl)pyridine via catalytic hydrogenolysis and recycled into the reactor feed to improve overall yield.[1]

Route 2: Synthesis from 3-(Trichloromethyl)pyridine (Liquid-Phase Fluorination)

This method involves the fluorination of a pre-formed trichloromethylpyridine intermediate.

Experimental Workflow:

Liquid-Phase Synthesis of 3-(Trifluoromethyl)pyridine

Protocol: A high-pressure nickel vessel is charged with 3-(trichloromethyl)pyridine and a catalytic amount (1-10 mol%) of a metal halide catalyst such as anhydrous FeCl₃.[3] Anhydrous liquid hydrogen fluoride (at least 3 molar equivalents) is then added to the vessel.[3] The reaction mixture is heated to a temperature in the range of 170-180°C, and a superatmospheric pressure of approximately 15 psig is maintained.[3] The reaction is typically monitored for the consumption of the starting material and is usually complete within 25 hours.[3] After cooling, the reaction mixture is carefully quenched, and the organic products are separated. Purification is achieved by distillation to separate the desired 3-(trifluoromethyl)pyridine from partially fluorinated intermediates and any byproducts.[3]

Route 3: Synthesis from 3-Iodopyridine (Copper-Catalyzed Trifluoromethylation)

This route utilizes a copper-mediated cross-coupling reaction.

Experimental Workflow:

Copper-Catalyzed Synthesis of 3-(Trifluoromethyl)pyridine

Protocol: The CuCF₃ reagent is prepared in situ from fluoroform. In a typical procedure, a solution of 3-iodopyridine in a suitable solvent such as DMF is treated with the pre-formed or in situ-generated CuCF₃ reagent at a temperature ranging from 23 to 50°C. The reaction is carried out under an inert atmosphere. The progress of the reaction is monitored by techniques such as GC-MS or TLC. Upon completion, the reaction mixture is subjected to an aqueous workup, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is then purified by column chromatography to afford 3-(trifluoromethyl)pyridine in high yield.

Route 4: Direct C-H Trifluoromethylation of Pyridine

This modern approach directly functionalizes the pyridine ring at the 3-position.

Experimental Workflow:

Direct C-H Trifluoromethylation of Pyridine

Protocol: In a glovebox, pyridine, methylphenylsilane, and a catalytic amount of tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃) are dissolved in 1,2-dichloroethane. The mixture is heated to 65°C to facilitate the hydrosilylation and formation of the N-silyl enamine intermediate. After the initial hydrosilylation step, the reaction mixture is cooled, and an electrophilic trifluoromethylating agent, such as Togni Reagent I, is added, followed by an oxidant like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ). The reaction is stirred at a temperature between 0 and 25°C until the trifluoromethylation is complete. The product is then isolated and purified using standard chromatographic techniques. This method provides high regioselectivity for the 3-position.

Conclusion

The choice of synthetic route to 3-(trifluoromethyl)pyridine is highly dependent on the specific requirements of the project. For large-scale industrial production where cost is a primary driver, the traditional vapor-phase synthesis from 3-picoline remains a viable, albeit challenging, option. The liquid-phase fluorination of 3-(trichloromethyl)pyridine offers a more controlled, though still hazardous, alternative for producing both the parent compound and its chlorinated derivatives.[1][2][3]

For laboratory-scale synthesis, particularly in the context of medicinal chemistry and drug discovery where milder conditions and functional group tolerance are crucial, the copper-catalyzed trifluoromethylation of 3-halopyridines presents a highly attractive option, offering excellent yields under benign conditions. The more recent development of direct C-H trifluoromethylation provides an elegant and highly regioselective approach that bypasses the need for pre-functionalized starting materials, making it a powerful tool for late-stage functionalization, although the cost of reagents may be a consideration.[4][5]

Ultimately, a thorough evaluation of the scale, cost, available equipment, and safety protocols will guide the selection of the most appropriate synthetic strategy for accessing this valuable building block.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 3. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Spectroscopic Comparison of 3-(Trifluoromethyl)pyridine and Its Precursors

For Immediate Publication

This guide provides a detailed spectroscopic comparison of the industrially significant compound, 3-(trifluoromethyl)pyridine, with its common precursors, 3-picoline and 3-(trichloromethyl)pyridine. This document is intended for researchers, scientists, and professionals in the fields of chemical synthesis and drug development, offering a comprehensive dataset to aid in reaction monitoring, quality control, and structural elucidation.

The transformation of a methyl group in 3-picoline to a trifluoromethyl group imparts significant changes to the molecule's electronic properties, lipophilicity, and metabolic stability, making 3-(trifluoromethyl)pyridine a valuable building block in pharmaceuticals and agrochemicals. Understanding the spectroscopic signatures of the starting material, intermediate, and final product is crucial for efficient synthesis and characterization.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 3-picoline, 3-(trichloromethyl)pyridine, and 3-(trifluoromethyl)pyridine. Data has been compiled from various spectroscopic databases and literature sources.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm
3-Picoline	~8.45 (m, 2H, H-2, H-6), ~7.46 (m, 1H, H-4), ~7.16 (m, 1H, H-5), ~2.32 (s, 3H, -CH₃)[1]
3-(Trichloromethyl)pyridine	~8.90 (s, 1H, H-2), ~8.75 (d, 1H, H-6), ~8.10 (d, 1H, H-4), ~7.50 (dd, 1H, H-5)
3-(Trifluoromethyl)pyridine	~8.91 (s, 1H, H-2), ~8.82 (d, J = 4.8 Hz, 1H, H-6), ~7.94 (d, J = 8.0 Hz, 1H, H-4), ~7.50 (m, 1H, H-5)[2]

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm
3-Picoline	~149.5, ~147.0, ~137.5, ~133.0, ~123.5, ~18.5 (-CH₃)[3]
3-(Trichloromethyl)pyridine	~151.0, ~148.0, ~135.0, ~130.0, ~124.0, ~95.0 (-CCl₃)
3-(Trifluoromethyl)pyridine	~151.7, ~148.0 (q), ~137.7, ~133.1, ~123.0 (q, J ≈ 273 Hz, -CF₃), ~121.0 (q)[2]

Table 3: FT-IR Spectroscopic Data (Neat/Liquid Film)

Compound	Key Absorption Bands (cm⁻¹)
3-Picoline	3050-2900 (C-H stretch), 1600-1450 (C=C, C=N ring stretch), 1450-1370 (C-H bend)[4]
3-(Trichloromethyl)pyridine	3100-3000 (Ar C-H stretch), 1600-1450 (C=C, C=N ring stretch), ~800-600 (C-Cl stretch)[5]
3-(Trifluoromethyl)pyridine	3100-3000 (Ar C-H stretch), 1610 (C=C, C=N ring stretch), ~1330 (C-F stretch), ~1130 (C-F stretch)

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Fragments
3-Picoline	C₆H₇N	93.13	93 (M⁺), 92 (M-H)⁺, 66 (M-HCN)⁺[6][7][8]
3-(Trichloromethyl)pyridine	C₆H₄Cl₃N	196.45	195/197/199 (M⁺), 160/162 (M-Cl)⁺, 125 (M-CCl₂)⁺
3-(Trifluoromethyl)pyridine	C₆H₄F₃N	147.10	147 (M⁺), 128 (M-F)⁺, 98 (M-CF₂)⁺[9][10]

Experimental Protocols

The data presented in this guide were obtained using standard analytical techniques. The general protocols for each are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the analyte was dissolved in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation : ¹H and ¹³C NMR spectra were recorded on a 400 MHz or 500 MHz spectrometer.[11][12]

• ¹H NMR Acquisition : Spectra were acquired with a spectral width of 16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition : Spectra were acquired with a spectral width of 200-250 ppm, a relaxation delay of 2-5 seconds, and 512-1024 scans. Proton decoupling was applied to simplify the spectrum.

• Processing : The Free Induction Decay (FID) was Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : For liquid samples (neat), a single drop of the compound was placed on the surface of a diamond ATR (Attenuated Total Reflectance) crystal or between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.[13][14][15][16]

• Instrumentation : A FT-IR spectrometer was used to collect the spectra.

• Acquisition : A background spectrum of the clean ATR crystal or salt plates was recorded. The sample was then scanned over the range of 4000-400 cm⁻¹. Typically, 16-32 scans were co-added to improve the signal-to-noise ratio.[14]

• Processing : The sample spectrum was ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction : A dilute solution of the analyte in a volatile solvent (e.g., methanol (B129727) or dichloromethane) was introduced into the mass spectrometer, often via a Gas Chromatography (GC) system for separation and purification.

• Instrumentation : An electron ionization (EI) mass spectrometer was used.

• Ionization : The sample was vaporized and bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Analysis : The resulting ions were separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z).

• Detection : The abundance of each ion was measured, and the data was plotted as a mass spectrum.

Synthesis Pathway Visualization

The synthesis of 3-(trifluoromethyl)pyridine from 3-picoline typically involves a two-step process: free-radical chlorination of the methyl group to form the trichloromethyl intermediate, followed by a halogen exchange (Halex) reaction.

Caption: Synthesis of 3-(Trifluoromethyl)pyridine.

This guide serves as a foundational resource for the spectroscopic analysis of 3-(trifluoromethyl)pyridine and its key precursors. The provided data and protocols can be readily applied in a research or industrial laboratory setting.

References

• 1. 3-Picoline(108-99-6) 1H NMR [m.chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. 3-Picoline(108-99-6) 13C NMR [m.chemicalbook.com]
• 4. 3-Picoline(108-99-6) IR Spectrum [chemicalbook.com]
• 5. asianpubs.org [asianpubs.org]
• 6. 3-Picoline(108-99-6) MS spectrum [chemicalbook.com]
• 7. Pyridine, 3-methyl- [webbook.nist.gov]
• 8. massbank.eu [massbank.eu]
• 9. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]
• 10. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]
• 11. rsc.org [rsc.org]
• 12. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. eng.uc.edu [eng.uc.edu]
• 16. researchgate.net [researchgate.net]

The Trifluoromethyl Group's Impact on Pyridine Basicity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (-CF3) group to a pyridine (B92270) ring significantly alters its fundamental chemical properties, most notably its basicity, as quantified by the pKa value. This guide provides a comparative analysis of the pKa of pyridine and its trifluoromethyl-substituted analogues, supported by experimental data. Understanding this electronic effect is crucial for the rational design of novel pharmaceuticals and other functional molecules.

Data Summary: pKa Values of Pyridine and Trifluoromethylpyridines

The table below summarizes the experimental and predicted pKa values for pyridine and its 2-, 3-, and 4-trifluoromethyl derivatives. The pKa is a measure of the acidity of the conjugate acid (the pyridinium (B92312) ion), with a lower pKa value indicating a weaker base.

Compound	Structure	pKa (in water)	Data Type
Pyridine	C₅H₅N	5.25	Experimental
2-(Trifluoromethyl)pyridine	C₆H₄F₃N	~0.97	Experimental[1]
3-(Trifluoromethyl)pyridine	C₆H₄F₃N	2.84	Experimental
4-(Trifluoromethyl)pyridine	C₆H₄F₃N	2.92	Predicted[2]

The Electron-Withdrawing Effect of the Trifluoromethyl Group

The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of the three fluorine atoms. This property has a profound impact on the electron density of the pyridine ring and, consequently, its basicity.

The lone pair of electrons on the nitrogen atom of pyridine is responsible for its basicity. When a trifluoromethyl group is attached to the ring, it inductively pulls electron density away from the nitrogen atom. This reduction in electron density makes the lone pair less available to accept a proton, thereby decreasing the basicity of the pyridine derivative. The magnitude of this effect is dependent on the position of the -CF3 group on the pyridine ring.

Caption: Inductive effect of the -CF3 group on pyridine's basicity.

Experimental Protocols for pKa Determination

The pKa values of pyridine and its derivatives are typically determined experimentally using potentiometric titration or UV-Vis spectrophotometry.

Potentiometric Titration

This is a highly accurate and common method for pKa determination.

Methodology:

• Calibration: The pH meter is calibrated using standard aqueous buffers (e.g., pH 4, 7, and 10).

• Sample Preparation: A solution of the pyridine compound of known concentration (typically around 1 mM) is prepared in deionized water. The ionic strength of the solution is kept constant by adding a neutral salt like potassium chloride (e.g., 0.15 M). To ensure an inert atmosphere, the solution is purged with nitrogen gas to remove dissolved carbon dioxide.

• Titration: The solution is placed in a reaction vessel equipped with a magnetic stirrer and a calibrated pH electrode. A standardized solution of a strong acid (e.g., 0.1 M HCl) is added in small, precise increments.

• Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the system to equilibrate.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence point, where the moles of acid added equal the initial moles of the pyridine base, is identified as the inflection point of the curve. The pKa is the pH at which half of the pyridine compound is protonated, corresponding to the midpoint of the steepest part of the titration curve. For higher accuracy, multiple titrations are performed, and the average pKa value is calculated.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a UV-active chromophore and can be used with smaller sample quantities and lower concentrations.

Methodology:

• Spectrum Acquisition: The UV-Vis absorption spectra of the pyridine compound are recorded in a series of buffer solutions with different, precisely known pH values.

• Identification of Analytical Wavelengths: Wavelengths where the absorbance of the protonated and deprotonated forms of the pyridine derivative differ significantly are identified.

• Data Collection: The absorbance of the compound is measured at these selected wavelengths across the range of pH buffers.

• Data Analysis: The pKa value is determined by plotting the absorbance versus pH. The resulting sigmoidal curve has an inflection point that corresponds to the pKa of the compound. This is the pH at which the concentrations of the protonated and deprotonated species are equal.

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. bcc.bas.bg [bcc.bas.bg]

Comparative cost analysis of 3-(Trifluoromethyl)pyridine synthesis methods

A Comparative Cost Analysis of 3-(Trifluoromethyl)pyridine Synthesis Methods

For researchers, scientists, and professionals in drug development, the efficient and cost-effective synthesis of key intermediates is paramount. 3-(Trifluoromethyl)pyridine is a critical building block in the pharmaceutical and agrochemical industries, valued for the unique properties imparted by the trifluoromethyl group. This guide provides a comparative cost analysis of the prevalent synthesis methods for 3-(Trifluoromethyl)pyridine and its derivatives, supported by experimental data and detailed protocols.

Key Synthesis Methods

There are three primary strategies for the synthesis of trifluoromethylpyridines:

• Halogen Exchange (Halex) Reaction: This is the most common industrial method, which involves the substitution of chlorine atoms in a trichloromethyl group with fluorine atoms from hydrogen fluoride (B91410) (HF).

• Simultaneous Vapor-Phase Chlorination/Fluorination: A one-step process starting from picoline, where chlorination and fluorination occur concurrently at high temperatures over a catalyst.

• Ring Formation from CF3-Containing Building Blocks: This method involves constructing the pyridine (B92270) ring from precursors that already contain the trifluoromethyl group.

• Direct Trifluoromethylation: This approach introduces the trifluoromethyl group directly onto the pyridine ring using a trifluoromethylating agent.

This guide will focus on the first two methods, as they are the most industrially relevant and have more available data for a comparative analysis.

Comparative Data

The following table summarizes the key quantitative data for the two primary synthesis methods of 3-(Trifluoromethyl)pyridine and its chlorinated derivatives, which are often produced concurrently or as the primary product depending on the starting material.

Parameter	Halogen Exchange (Liquid-Phase)	Simultaneous Vapor-Phase Chlorination/Fluorination
Starting Material	2,3-dichloro-5-(trichloromethyl)pyridine (B1347059)	3-Picoline
Key Reagents	Anhydrous HF, Metal Halide Catalyst (e.g., FeCl₃, SnCl₄)	Chlorine (Cl₂), Hydrogen Fluoride (HF), Catalyst (e.g., Iron Fluoride)
Reaction Temperature	150-250°C[1]	>300°C[2]
Pressure	Superatmospheric (5-1200 psig)[1]	Atmospheric or slightly above
Yield	High (e.g., 90.1% for 2,3-dichloro-5-(trifluoromethyl)pyridine)[3]	Good (Yields for specific chloro-bis(trifluoromethyl)pyridines can be 60-80%)[2][4]
Key Advantages	High selectivity and yield for specific chlorinated derivatives.[3]	One-step process from readily available 3-picoline.[2] Unwanted by-products can be recycled to reduce costs.[4]
Key Disadvantages	Requires pre-synthesis of the trichloromethylpyridine starting material. Use of high pressure.[1]	Formation of multiple chlorinated by-products, requiring separation.[2][4] High energy consumption due to high temperatures.[5]
Cost Considerations	The cost is influenced by the price of the trichloromethylpyridine precursor and the catalyst. The process is described as commercially efficient.[3]	Lower starting material cost (3-picoline is generally cheaper). Potential for cost reduction by recycling by-products.[4] Described as having low production cost and being suitable for industrial production.[6]

Synthesis Pathways

The following diagrams illustrate the logical flow of the two primary synthesis methods.

Caption: Halogen Exchange Synthesis Pathway.

Caption: Simultaneous Vapor-Phase Synthesis Pathway.

Experimental Protocols

Liquid-Phase Halogen Exchange for 2,3-dichloro-5-(trifluoromethyl)pyridine

This protocol is based on procedures described in patents for the synthesis of chlorinated trifluoromethylpyridines.

Materials:

• 2,3-dichloro-5-(trichloromethyl)pyridine

• Anhydrous Hydrogen Fluoride (HF)

• Anhydrous Ferric Chloride (FeCl₃) or other suitable metal halide catalyst (e.g., SnCl₄)[1]

• Autoclave reactor

• Dichloromethane

• 1 M Sodium Hydroxide (NaOH) solution

• Water

Procedure:

• To a suitable autoclave, add 2,3-dichloro-5-(trichloromethyl)pyridine (1 equivalent) and a catalytic amount of anhydrous FeCl₃ (1-10 mole percent).[1][7]

• Carefully add at least 3 molar equivalents of anhydrous liquid HF to the autoclave.[1]

• Seal the autoclave and heat the reaction mixture to a temperature between 170-180°C.[1]

• Maintain the reaction at this temperature under superatmospheric pressure (e.g., 15 psig) for approximately 25 hours, or until the reaction is complete as determined by monitoring.[1]

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess HF through a caustic scrubber.

• Dissolve the crude reaction mixture in dichloromethane.

• Wash the organic phase with 1 M NaOH solution and then with water.

• Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• The final product, 2,3-dichloro-5-(trifluoromethyl)pyridine, can be purified by distillation. A yield of 90.1% has been reported.[3]

Simultaneous Vapor-Phase Chlorination/Fluorination of 3-Picoline

This method is adapted from descriptions of industrial processes for producing 3-(trifluoromethyl)pyridine and its chlorinated derivatives.[2][4]

Materials:

• 3-Picoline

• Chlorine gas (Cl₂)

• Hydrogen Fluoride (HF)

• Fluidized-bed reactor with a catalyst (e.g., iron fluoride)

• Condensation and separation equipment

Procedure:

• The synthesis is carried out in a vapor-phase reactor that may contain two zones: a catalyst fluidized-bed phase and an empty phase.[2][4]

• A gaseous mixture of 3-picoline, chlorine, and hydrogen fluoride is introduced into the reactor, which is maintained at a temperature above 300°C.[2]

• In the fluidized-bed phase, the chlorination of the methyl group of 3-picoline and subsequent fluorination occur to produce 3-(trifluoromethyl)pyridine (3-TF).[2][4]

• Further nuclear chlorination of the pyridine ring can occur in the empty phase to yield chloro(trifluoromethyl)pyridines such as 2-chloro-5-(trifluoromethyl)pyridine (B1661970) (2,5-CTF).[2][4]

• The molar ratio of chlorine to 3-picoline and the reaction temperature can be adjusted to control the degree of chlorination.[2][4]

• The product stream exiting the reactor is cooled to condense the products and unreacted starting materials.

• The desired 3-(trifluoromethyl)pyridine and its chlorinated derivatives are separated from the by-products and unreacted materials by distillation.

• Unwanted multi-chlorinated by-products can be converted back to 3-(trifluoromethyl)pyridine by catalytic hydrogenolysis and recycled into the reactor to improve overall efficiency and reduce costs.[4]

Conclusion

The choice between the liquid-phase halogen exchange and the simultaneous vapor-phase chlorination/fluorination methods for synthesizing 3-(trifluoromethyl)pyridine and its derivatives depends on several factors, including the desired product specificity, available equipment, and economic considerations.

• The liquid-phase halogen exchange method offers high selectivity and yields for specific chlorinated derivatives of 3-(trifluoromethyl)pyridine. This makes it a preferred route when a particular chlorinated intermediate is the target. However, it requires the synthesis of the trichloromethylpyridine precursor, adding to the overall number of steps.

• The simultaneous vapor-phase chlorination/fluorination is an elegant one-step process that starts from the readily available and less expensive 3-picoline. While it produces a mixture of products that require separation, the ability to recycle unwanted by-products makes it an economically attractive option for large-scale industrial production, particularly when the primary target is 3-(trifluoromethyl)pyridine itself or a mixture of its chlorinated derivatives.

For research and development purposes where specific, highly pure compounds are needed, the halogen exchange method may be more suitable. For large-scale industrial production where cost-effectiveness and high throughput are critical, the simultaneous vapor-phase method presents a compelling alternative.

References

• 1. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0110690A1 - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- - Google Patents [patents.google.com]
• 7. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]

Comparative Guide to Analytical Methods for 3-(Trifluoromethyl)pyridine

This guide provides a comprehensive cross-validation of analytical methods for the quantification and characterization of 3-(Trifluoromethyl)pyridine. It is intended for researchers, scientists, and drug development professionals, offering an objective comparison of common analytical techniques with supporting data to aid in method selection and implementation.

Introduction

3-(Trifluoromethyl)pyridine is a crucial building block in the synthesis of various pharmaceutical and agrochemical compounds. Its purity and accurate quantification are critical for ensuring the safety, efficacy, and quality of the final products. The trifluoromethyl group, being strongly electron-withdrawing, influences the physicochemical properties of the pyridine (B92270) ring, which in turn dictates the optimal analytical approach. This guide focuses on the two most prevalent chromatographic techniques for the analysis of pyridine derivatives: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1]

Data Presentation: Comparison of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including the sample matrix, the required sensitivity, and the purpose of the analysis (e.g., purity assessment, impurity profiling, or quantification in a complex mixture). Below is a summary of typical performance characteristics for GC and HPLC methods, based on data for pyridine and its derivatives.

Table 1: Performance Comparison of GC-FID and HPLC-UV for the Analysis of Pyridine Derivatives

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-UV Detection (HPLC-UV)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.
Typical Column	HP-5/DB-5 (30 m x 0.32 mm x 0.25 µm)[2]	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)[3]
Detector	Flame Ionization Detector (FID)	UV-Vis or Photodiode Array (PDA) Detector
Linearity (r²)	> 0.99	> 0.998[4]
Accuracy (% Recovery)	97.9% - 99.9%[5]	93.60% - 106.00%[4]
Precision (%RSD)	< 1% (Intra-day)[2]	< 4.26% (Intra-day), < 5.42% (Inter-day)[4]
Limit of Detection (LOD)	0.87 pg/injection[5][6]	5 ppb[5]
Limit of Quantification (LOQ)	Not Specified	Not Specified
Primary Application	Analysis of volatile and thermally stable compounds.[1]	Broad applicability for a wide range of compounds, including non-volatile and thermally labile ones.
Strengths	High resolution and sensitivity for volatile compounds.[1]	Versatile, robust, and suitable for a wide range of compound polarities.[7]
Limitations	Not suitable for non-volatile or thermally labile compounds.[7]	Can consume larger volumes of organic solvents.

Experimental Protocols

Detailed methodologies for GC-FID and HPLC-UV are provided below. These protocols are intended as a starting point and may require optimization based on specific instrumentation and sample characteristics.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is well-suited for the purity assessment and quantification of 3-(Trifluoromethyl)pyridine, which is a volatile compound.

Instrumentation and Conditions:

• System: Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).[2][6]

• Column: HP-5/DB-5, 30 m x 0.32 mm, 0.25 µm film thickness.[2]

• Inlet Temperature: 270 °C.[2]

• Injection Volume: 1.0 µL.

• Injection Mode: Split (Split ratio: 50:1).[2]

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.[2]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Detector Temperature: 280 °C.[2]

• Make-up Gas: Nitrogen.[2]

Standard and Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 3-(Trifluoromethyl)pyridine reference standard and transfer to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Sample Solution (100 µg/mL): Prepare the sample solution in the same manner as the standard solution using the 3-(Trifluoromethyl)pyridine batch to be tested.

Method 2: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

This method offers a robust alternative for the analysis of 3-(Trifluoromethyl)pyridine, particularly in complex matrices or for simultaneous analysis with less volatile impurities.

Instrumentation and Conditions:

• System: Standard HPLC system with a UV detector.[7]

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid in Water.

  • Solvent B: Acetonitrile (B52724).

• Gradient Program:

  • 0-2 min: 80% A, 20% B

  • 2-10 min: Gradient to 20% A, 80% B

  • 10-15 min: Hold at 20% A, 80% B

  • 15-17 min: Gradient to 80% A, 20% B

  • 17-20 min: Hold at 80% A, 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

Standard and Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 3-(Trifluoromethyl)pyridine reference standard and transfer to a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Sample Solution (100 µg/mL): Prepare the sample solution in the same manner as the standard solution using the 3-(Trifluoromethyl)pyridine batch to be tested.

Mandatory Visualization

The following diagrams illustrate the logical workflows for selecting an analytical method and the experimental process for each technique.

Caption: Workflow for selecting an analytical method.

Caption: GC-FID experimental workflow diagram.

Caption: HPLC-UV experimental workflow diagram.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. dea.gov [dea.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development and validation of an HPLC method for the simultaneous analysis of 23 selected drugs belonging to different therapeutic groups in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. osha.gov [osha.gov]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 3-(Trifluoromethyl)pyridine: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 3-(Trifluoromethyl)pyridine are critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the necessary procedures, from immediate safety precautions to the final disposal of waste, based on established safety data sheets (SDS). Adherence to these guidelines, in conjunction with your institution's specific environmental health and safety (EHS) protocols, is paramount.

Hazard Identification and Safety Data

3-(Trifluoromethyl)pyridine is a flammable liquid that can cause skin, eye, and respiratory irritation.[1][2][3] It is also harmful if swallowed.[2][4] Understanding its physicochemical properties is essential for safe handling and storage.

Property	Value
Molecular Formula	C₆H₄F₃N
Molecular Weight	147.10 g/mol [1][5]
Appearance	Liquid[1]
Flash Point	19 °C / 66.2 °F to 23 °C / 73.4 °F[1][5]
Boiling Point	111 - 115 °C[1][5]
Density	1.276 g/mL at 25 °C[5]
Hazards	Flammable Liquid, Skin/Eye/Respiratory Irritant, Harmful if Swallowed[1][2][4][5][6]

Personal Protective Equipment (PPE)

When handling 3-(Trifluoromethyl)pyridine, the use of appropriate personal protective equipment is mandatory to prevent exposure.

• Eye and Face Protection: Wear chemical safety goggles or a face shield.[3][7]

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat to ensure full skin coverage.[3][7]

• Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator with an appropriate filter for organic vapors.[5]

• General Hygiene: Wash hands thoroughly after handling and before breaks.[7] Contaminated clothing should be removed and washed before reuse.[3][4]

Step-by-Step Disposal Protocol

The disposal of 3-(Trifluoromethyl)pyridine and its contaminated materials must be managed as hazardous waste in accordance with local, state, and federal regulations.[4][8]

• Waste Segregation: Collect waste 3-(Trifluoromethyl)pyridine and any materials contaminated with it (e.g., absorbent pads, gloves, glassware) in a designated hazardous waste container. This waste should be segregated from non-hazardous waste and other incompatible chemical waste streams.

• Containerization: Use a properly labeled, leak-proof waste container made of a compatible material, such as glass or high-density polyethylene.[9] The container must have a tightly sealing cap.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "3-(Trifluoromethyl)pyridine" and its associated hazards (e.g., "Flammable," "Irritant," "Toxic").[9]

• Storage: Store the sealed hazardous waste container in a designated, cool, well-ventilated, and secure hazardous waste accumulation area, away from sources of ignition.[4][7]

• Disposal: The primary recommended disposal method is through a licensed chemical destruction facility, which may involve controlled incineration with flue gas scrubbing.[7] Do not discharge this chemical into the sewer system or allow it to contaminate soil or water.[7] Contact your institution's EHS department to arrange for the pickup and proper disposal of the hazardous waste.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated. Remove all sources of ignition.[10]

• Containment: Wearing the appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[8]

• Collection: Carefully collect the absorbed material and place it into a sealed and properly labeled hazardous waste container for disposal.[7][8]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-(Trifluoromethyl)pyridine.

Caption: Disposal workflow for 3-(Trifluoromethyl)pyridine.

Disclaimer: This information is intended as a guide and should be supplemented by the safety data sheet (SDS) for 3-(Trifluoromethyl)pyridine and your institution's specific safety and disposal protocols. Always consult with your EHS department for guidance on hazardous waste management.

References

• 1. fishersci.ie [fishersci.ie]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 3-三氟甲基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. acrospharma.co.kr [acrospharma.co.kr]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. benchchem.com [benchchem.com]
• 10. aksci.com [aksci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 3-(Trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, the safe and effective handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of 3-(Trifluoromethyl)pyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals. By offering detailed procedural guidance, this document aims to be a preferred resource for laboratory safety and chemical management, fostering a culture of safety and precision in your critical research endeavors.

Immediate Safety and Hazard Information

3-(Trifluoromethyl)pyridine is a flammable liquid and vapor that can cause skin and serious eye irritation. It may also cause respiratory irritation.[1][2][3][4] It is crucial to handle this chemical with appropriate care in a well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Key Hazard and Safety Data

For quick reference, the following tables summarize the critical hazard classifications and safety recommendations for 3-(Trifluoromethyl)pyridine.

Hazard Classification	Description
Physical Hazard	Flammable liquid and vapor (Category 2 or 3)[1][2][3]
Health Hazards	Skin Irritation (Category 2)[1][2][3]
Eye Irritation (Category 2)[1][2][3]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][3]
Acute Toxicity, Oral (Category 2)[3]

GHS Pictograms	Signal Word
Danger [3]

Operational Plan: From Handling to Disposal

A systematic approach to managing 3-(Trifluoromethyl)pyridine in the laboratory is essential for ensuring safety and experimental integrity. This section outlines the procedural steps for handling, storage, and emergency response.

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure, always handle 3-(Trifluoromethyl)pyridine in a certified chemical fume hood.[6] Ensure that an emergency eyewash station and safety shower are readily accessible.[5][7] The following table details the necessary personal protective equipment.

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required for splash hazards.[3][5][8]	Protects against splashes and vapors that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber). Inspect gloves for integrity before each use.[5][6][8]	Prevents skin contact which can cause irritation.[1][2]
Skin and Body Protection	A fully-buttoned laboratory coat. For larger quantities or increased risk of splashing, a chemical-resistant apron or suit is recommended.[5][8]	Protects against accidental skin exposure.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK) should be used if ventilation is inadequate or for emergency situations.[3][8]	Prevents inhalation of vapors that can cause respiratory tract irritation.[1]

Storage and Handling Protocols

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5][6] Keep away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents.[1][6] Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

• Handling: Use only non-sparking tools.[2][5] Avoid breathing vapors or mist.[5] Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in the work area.[5]

Emergency Procedures

Emergency Situation	First Aid and Response Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[1][2][5]
Inhalation	Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Seek immediate medical attention.[1][9]
Spills	Eliminate all ignition sources. Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and place it in a suitable, sealed container for disposal.[2][5] Ventilate the area and wear appropriate PPE during cleanup.[5]
Fire	Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam to extinguish.[2][5] Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[8][10]

Experimental Protocol: Palladium-Catalyzed Sonogashira Cross-Coupling

3-(Trifluoromethyl)pyridine and its derivatives are valuable substrates in palladium-catalyzed cross-coupling reactions to form C-C bonds. The following is a representative protocol for a Sonogashira coupling reaction, adapted from a procedure for a similar trifluoromethyl-substituted pyridine (B92270) derivative.[5]

Objective: To couple a trifluoromethyl-substituted pyridine with a terminal alkyne.

Materials:

• Pyridinediyl bistriflate (a derivative of 3-(Trifluoromethyl)pyridine)

• (Triisopropylsilyl)acetylene (B1226034)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diisopropylamine (B44863) (DIPA)

• Brine solution

• Diethyl ether

• Sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a reaction vessel, combine the pyridinediyl bistriflate (0.491 mmol), Pd(PPh₃)₄ (0.069 mmol), and CuI (0.049 mmol).

• Add (triisopropylsilyl)acetylene (1.18 mmol) to the mixture.

• Under an inert argon atmosphere, add anhydrous DMF (2.3 mL) and diisopropylamine (1.2 mL).

• Heat the reaction mixture to 60 °C for 4 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the reaction mixture with brine (5 mL).

• Extract the product with diethyl ether (3 x 5 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the solution to dryness to obtain the crude product.

• The crude product can then be purified by column chromatography.

Disposal Plan

Proper disposal of 3-(Trifluoromethyl)pyridine and associated waste is critical to ensure environmental and personnel safety. Waste containing this chemical is considered hazardous.[1][11]

Waste Segregation and Collection:

• Liquid Waste: Collect unused 3-(Trifluoromethyl)pyridine and solutions containing it in a dedicated, clearly labeled, and sealed container for halogenated organic waste.[6][12]

• Solid Waste: Contaminated solid waste, such as gloves, absorbent materials, and empty containers, should be collected in a separate, labeled hazardous waste container.[6] Empty containers may retain product residue and should be treated as hazardous.[1]

Disposal Procedure:

• Ensure all waste containers are tightly sealed and the exterior is clean.[12]

• Label all waste containers with "Hazardous Waste" and list the chemical constituents, including "3-(Trifluoromethyl)pyridine".[6]

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.[6]

• Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Disposal will likely involve high-temperature incineration, such as rotary kiln or liquid injection incineration.[11] Do not dispose of this chemical down the drain or in regular trash.[1][5]

Workflow for Handling 3-(Trifluoromethyl)pyridine

References

• 1. rsc.org [rsc.org]
• 2. US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 3. 2-Amino-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. Preparation of pyridine-3,4-diols, their crystal packing and their use as precursors for palladium-catalyzed cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same - Google Patents [patents.google.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]